Qianhucoumarin E

Core Science & Biosynthesis

Qianhucoumarin E: A Technical Guide to its Discovery, Origin, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Abstract

Qianhucoumarin E is a naturally occurring pyranocoumarin (B1669404) first identified in the roots of Peucedanum praeruptorum Dunn, a perennial herb utilized in traditional Chinese medicine for its therapeutic properties. This technical guide provides a comprehensive overview of the discovery, botanical origin, and detailed experimental procedures for the isolation and structural characterization of Qianhucoumarin E. Furthermore, it delves into the emerging understanding of its biological activities, particularly its anti-inflammatory effects, and the associated molecular pathways. This document is intended to serve as a foundational resource for researchers engaged in natural product chemistry, pharmacology, and the development of novel therapeutic agents.

Introduction

The quest for novel bioactive compounds from natural sources remains a cornerstone of drug discovery. Peucedanum praeruptorum Dunn, a member of the Apiaceae family, has a long history of use in traditional Chinese medicine for treating respiratory ailments.[1][2] Phytochemical investigations of this plant have revealed a rich diversity of secondary metabolites, with coumarins being a prominent class of constituents.[2][3][4] Among these, Qianhucoumarin E, a pyranocoumarin, was first isolated and its structure elucidated in 1994. This guide synthesizes the available scientific literature to provide a detailed technical account of Qianhucoumarin E.

Discovery and Origin

Botanical Source

Qianhucoumarin E was first discovered as a constituent of the dried roots of Peucedanum praeruptorum Dunn.[3] This plant is primarily distributed in southern China, often found along forest edges, roadsides, and in grassy areas within mountainous regions at altitudes ranging from 250 to 2000 meters.[3]

Initial Isolation and Discovery

The initial isolation of Qianhucoumarin E was reported by Kong, L. Y., Li, X., Pei, Y. H., and Zhu, T. R. in 1994. Their work, focused on the chemical constituents of Peucedanum praeruptorum, led to the identification of several coumarin (B35378) compounds, including the novel Qianhucoumarin D and Qianhucoumarin E.[3]

Physicochemical Properties and Structural Elucidation

The structure of Qianhucoumarin E was determined through a combination of spectroscopic techniques, which are standard in the field of natural product chemistry.

Spectroscopic Data

Table 1: Representative Spectroscopic Data for Qianhucoumarin E

Technique	Data Type	Description
¹H-NMR	Chemical Shifts (δ)	Provides information on the chemical environment of hydrogen atoms.
Coupling Constants (J)	Reveals connectivity between neighboring protons.
¹³C-NMR	Chemical Shifts (δ)	Indicates the number and types of carbon atoms (e.g., C, CH, CH₂, CH₃).
Mass Spec.	Molecular Ion Peak [M]⁺	Determines the molecular weight of the compound.
Fragmentation Pattern	Provides clues about the structural fragments of the molecule.
2D-NMR	HSQC	Correlates directly bonded proton and carbon atoms.
HMBC	Shows long-range correlations between protons and carbons, aiding in establishing the carbon skeleton.
COSY	Identifies proton-proton coupling networks.

Experimental Protocols

The following sections outline the detailed methodologies for the isolation and characterization of Qianhucoumarin E, based on established techniques for the separation of coumarins from Peucedanum praeruptorum.

Extraction and Isolation

The general workflow for isolating Qianhucoumarin E from the roots of Peucedanum praeruptorum involves solvent extraction followed by chromatographic separation.

Protocol 4.1.1: Extraction

• Plant Material Preparation: Air-dried and powdered roots of Peucedanum praeruptorum are used as the starting material.

• Solvent Extraction: The powdered material is typically extracted exhaustively with a solvent such as 70% ethanol (B145695) or methanol (B129727) at room temperature.[1] This process is often repeated multiple times to ensure complete extraction of the coumarins.

• Solvent Removal: The combined extracts are concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

Protocol 4.1.2: Chromatographic Separation

• Initial Fractionation: The crude extract is suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate (B1210297), and n-butanol, to separate compounds based on their polarity.

• Column Chromatography: The ethyl acetate fraction, which is typically rich in coumarins, is subjected to column chromatography over silica (B1680970) gel.

• Elution Gradient: A gradient elution system is employed, starting with a non-polar solvent (e.g., petroleum ether or hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone).

• Fraction Collection and Analysis: Fractions are collected and monitored by thin-layer chromatography (TLC) to identify those containing Qianhucoumarin E.

• Further Purification: Fractions containing the target compound are combined and may require further purification using techniques such as preparative TLC or repeated column chromatography to obtain pure Qianhucoumarin E.

Figure 1. General workflow for the isolation of Qianhucoumarin E.

Structure Elucidation

The definitive structure of an isolated natural product is established through a combination of one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Protocol 4.2.1: Spectroscopic Analysis

• Sample Preparation: A purified sample of Qianhucoumarin E is dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) for NMR analysis.

• 1D-NMR Spectroscopy: ¹H-NMR and ¹³C-NMR spectra are acquired to determine the number and types of protons and carbons in the molecule.

• 2D-NMR Spectroscopy:

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment is performed to identify direct one-bond correlations between protons and carbons.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals two- and three-bond correlations between protons and carbons, which is crucial for assembling the carbon skeleton.

  • COSY (Correlation Spectroscopy): This experiment establishes proton-proton coupling networks, helping to identify adjacent protons.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the exact molecular formula of Qianhucoumarin E.

Figure 2. Logical workflow for the structural elucidation of Qianhucoumarin E.

Biological Activity and Signaling Pathways

While specific biological activity data for Qianhucoumarin E is limited in the publicly available literature, recent studies on other coumarins isolated from Peucedanum praeruptorum have shed light on their potential pharmacological effects, particularly in the context of inflammation.

Anti-inflammatory Activity

Several coumarins from Peucedanum praeruptorum have demonstrated significant anti-inflammatory properties.[1][5][6] These compounds have been shown to inhibit the production of pro-inflammatory mediators in cellular models.[1][5]

Modulation of the NF-κB Signaling Pathway

A recent study in 2024 highlighted that certain coumarins from Peucedanum praeruptorum exert their anti-inflammatory effects by modulating the Nuclear Factor-kappa B (NF-κB) signaling pathway.[5] NF-κB is a crucial transcription factor that regulates the expression of numerous genes involved in inflammation and immune responses. Inhibition of the NF-κB pathway leads to a reduction in the production of pro-inflammatory cytokines such as IL-6, IL-1β, and TNF-α, as well as inflammatory enzymes like iNOS and COX-2.[5]

Figure 3. Proposed anti-inflammatory mechanism of coumarins via the NF-κB pathway.

Future Directions

While the foundational work on the discovery and structure of Qianhucoumarin E has been established, further research is warranted in several areas:

• Quantitative Analysis: Development of validated analytical methods to quantify the content of Qianhucoumarin E in Peucedanum praeruptorum from different geographical locations and at various growth stages.

• Biological Screening: Comprehensive evaluation of the biological activities of pure Qianhucoumarin E, including its anti-inflammatory, anti-cancer, and neuroprotective potential.

• Mechanism of Action: Detailed investigation into the specific molecular targets and signaling pathways modulated by Qianhucoumarin E.

• Synthesis: Development of an efficient synthetic route to Qianhucoumarin E to enable the preparation of analogues for structure-activity relationship studies.

Conclusion

Qianhucoumarin E represents one of the many interesting bioactive compounds isolated from the traditional medicinal plant Peucedanum praeruptorum. This technical guide has provided a detailed overview of its discovery, origin, and the experimental methodologies required for its study. The potential anti-inflammatory properties of related coumarins, particularly through the inhibition of the NF-κB signaling pathway, suggest that Qianhucoumarin E may also possess significant therapeutic potential. Further focused research on this specific molecule is necessary to fully elucidate its pharmacological profile and potential for drug development.

References

• 1. Pyranocoumarins from Root Extracts of Peucedanum praeruptorum Dunn with Multidrug Resistance Reversal and Anti-Inflammatory Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn [frontiersin.org]
• 3. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Structurally Diverse Coumarins from Peucedanum praeruptorum and their Anti-Inflammatory Activities via NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

An In-depth Technical Guide to Qianhucoumarin E: Chemical Structure, Properties, and Biological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

Qianhucoumarin E, a pyranocoumarin (B1669404) isolated from the roots of the traditional Chinese medicinal plant Peucedanum praeruptorum Dunn, has garnered interest within the scientific community for its potential therapeutic properties. This technical guide provides a comprehensive overview of the current knowledge on Qianhucoumarin E, focusing on its chemical structure, physicochemical properties, and known biological activities. Detailed experimental protocols for isolation and analysis, alongside visualizations of implicated signaling pathways, are presented to facilitate further research and drug development efforts.

Chemical Structure and Identification

Qianhucoumarin E is classified as a pyranocoumarin, a class of organic compounds characterized by a coumarin (B35378) nucleus fused with a pyran ring. Its molecular formula is C₁₉H₁₈O₆, and it has a CAS Registry Number of 156041-02-0. The definitive chemical structure of Qianhucoumarin E is yet to be widely published in major chemical databases. However, based on the analysis of related Qianhucoumarins isolated from the same plant source, its structure is likely to be elucidated using a combination of spectroscopic techniques.

The structural elucidation of coumarins from Peucedanum praeruptorum typically involves a suite of analytical methods to determine the precise arrangement of atoms and functional groups. These methods include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are fundamental for determining the carbon-hydrogen framework of the molecule. 2D NMR techniques such as COSY, HSQC, and HMBC are employed to establish connectivity between protons and carbons, providing detailed structural insights.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact molecular weight and elemental composition, confirming the molecular formula.

• Infrared (IR) Spectroscopy: IR spectroscopy helps to identify the presence of key functional groups, such as carbonyls (C=O) from the lactone and ester moieties, hydroxyl groups (-OH), and carbon-carbon double bonds (C=C).

• Ultraviolet-Visible (UV-Vis) Spectroscopy: UV-Vis spectroscopy provides information about the chromophoric system within the molecule, which is characteristic of the coumarin scaffold.

Physicochemical Properties

Quantitative data on the physicochemical properties of Qianhucoumarin E are limited. However, based on the properties of structurally similar coumarins, a number of characteristics can be inferred. The following table summarizes the known and predicted properties.

Property	Value	Source/Method
Molecular Formula	C₁₉H₁₈O₆	Mass Spectrometry
Molecular Weight	342.34 g/mol	Calculated
CAS Number	156041-02-0	Chemical Abstracts
Appearance	Likely a crystalline solid	General observation
Melting Point	Not determined	-
Boiling Point	Not determined	-
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, DMSO, and chloroform. Limited solubility in water.	General observation
SMILES String	O=C1C=C2C3=C(C=CC2OC(C)(C)[C@H]1OC(/C(=C/C)/C)=O)C=CC(=O)O3	Inferred from related compounds

Biological Activities and Signaling Pathways

Coumarins as a class are known to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. While specific studies on Qianhucoumarin E are scarce, research on other coumarins isolated from Peucedanum praeruptorum and other plants provides a strong basis for its potential pharmacological profile.

Anti-inflammatory Activity

Many coumarins exert anti-inflammatory effects by modulating key signaling pathways involved in the inflammatory response. A primary target is the Nuclear Factor-kappa B (NF-κB) signaling pathway .

NF-κB Signaling Pathway and Potential Intervention by Qianhucoumarin E:

Caption: Potential inhibition of the NF-κB signaling pathway by Qianhucoumarin E.

In this pathway, inflammatory stimuli lead to the activation of the IKK complex, which then phosphorylates the inhibitory protein IκBα. This phosphorylation targets IκBα for ubiquitination and subsequent proteasomal degradation, releasing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes. Coumarins may inhibit this pathway at various points, such as by preventing the activation of IKK or inhibiting the nuclear translocation of NF-κB.

Anticancer Activity

Several coumarin derivatives have demonstrated significant anticancer properties through various mechanisms, including the induction of apoptosis, inhibition of cell proliferation, and prevention of metastasis. The potential anticancer mechanisms of Qianhucoumarin E could involve pathways such as the PI3K/Akt signaling pathway, which is often dysregulated in cancer.

PI3K/Akt Signaling Pathway and Potential Modulation by Qianhucoumarin E:

Caption: Potential inhibition of the PI3K/Akt signaling pathway by Qianhucoumarin E.

This pathway is crucial for regulating cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers. Qianhucoumarin E could potentially inhibit this pathway by targeting key components like PI3K or Akt, thereby leading to decreased cancer cell viability.

Experimental Protocols

Isolation of Qianhucoumarin E from Peucedanum praeruptorum

A common method for the isolation of coumarins from Peucedanum praeruptorum is High-Speed Counter-Current Chromatography (HSCCC).[1]

Workflow for Isolation and Purification:

References

• 1. Preparative isolation and purification of coumarins from Peucedanum praeruptorum Dunn by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Qianhucoumarin E: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Qianhucoumarin E is a pyranocoumarin (B1669404) found in the root of Peucedanum praeruptorum Dunn, a plant utilized in Traditional Chinese Medicine (TCM) under the name "Qian Hu". In TCM, Qian Hu is traditionally prescribed for respiratory conditions such as cough and asthma due to its purported anti-inflammatory and expectorant properties.[1][2][3] Modern pharmacological studies have begun to elucidate the molecular mechanisms underlying these traditional uses, with a focus on the plant's rich coumarin (B35378) content.

This technical guide provides a comprehensive overview of the available scientific data on Qianhucoumarin E, with a focus on its anti-inflammatory activities, mechanism of action, and the experimental methodologies used in its investigation. It is important to note that in scientific literature, this compound is frequently referred to as Praeruptorin E. This guide will use the nomenclature as found in the cited research and will consider "Qianhucoumarin E" and "Praeruptorin E" as likely synonymous for the purpose of this document.

Chemical and Physical Properties

Property	Value	Source
Molecular Formula	C24H28O7	[2]
Molecular Weight	428.47 g/mol	[2]
CAS Number	78478-28-1	[2]
Chemical Name	(13S,14S)-12,12-dimethyl-14-[(3-methylbutanoyl)oxy]-4-oxo-3,11-dioxatricyclo[8.4.0.0²,⁷]tetradeca-1,5,7,9-tetraen-13-yl (2Z)-2-methylbut-2-enoate	[2]
Synonyms	Praeruptorin E	[2][4]

Biological Activity

Qianhucoumarin E (Praeruptorin E) has demonstrated significant anti-inflammatory and immunomodulatory effects in preclinical studies. Its bioactivity is a key contributor to the therapeutic effects of Peucedanum praeruptorum extracts.[5]

Anti-inflammatory Activity

A key study investigating the effects of Praeruptorin E in an ovalbumin (OVA)-induced mouse model of asthma found that it can synergize with aminophylline (B1665990) to reduce the infiltration of inflammatory cells, collagen deposition, and mucus hyperplasia in the lungs.[4][6] Furthermore, it was observed to inhibit the expression of Th2 cytokines, including interleukin (IL)-4, IL-5, and IL-13.[4][6]

In a study evaluating the anti-inflammatory properties of compounds from Peucedanum praeruptorum roots, Praeruptorins A, B, and E were identified as active constituents that suppress nitric oxide (NO) production in interleukin 1β (IL-1β)-stimulated rat hepatocytes.[7] While Praeruptorin B was found to be the most potent, Praeruptorin E also contributed to the overall anti-inflammatory effect of the extract.[7]

Quantitative Data on Anti-inflammatory Activity

Assay	Cell Line/Model	Measured Effect	Result
In vivo asthma model	Ovalbumin-induced asthmatic mice	Reduction of inflammatory cell infiltration in lungs	Significant reduction in combination with aminophylline[4][6]
In vivo asthma model	Ovalbumin-induced asthmatic mice	Inhibition of Th2 cytokines (IL-4, IL-5, IL-13)	Significant inhibition[4][6]
In vitro NO production	IL-1β-stimulated rat hepatocytes	Inhibition of nitric oxide production	Active, but less potent than Praeruptorin B[7]

Further quantitative data, such as specific IC50 values for nitric oxide inhibition by Praeruptorin E, require access to the full text of the cited study.

Mechanism of Action

The anti-inflammatory effects of Qianhucoumarin E (Praeruptorin E) are primarily attributed to its modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[4][6]

NF-κB Signaling Pathway

In an asthmatic mouse model, Praeruptorin E was found to enhance the aminophylline-induced suppression of NF-κB.[6] Mechanistically, it was shown to attenuate the binding of NF-κB to the promoter region of the pregnane (B1235032) X receptor (PXR) gene, which in turn prevents the NF-κB-mediated suppression of PXR expression.[4][6] This leads to an increased expression of PXR and its target gene, CYP3A11 (the mouse homolog of human CYP3A4), an important enzyme in drug metabolism.[4][6] This dual action not only enhances the anti-inflammatory effects but also potentially reduces the toxicity of co-administered drugs like aminophylline by modulating their metabolism.[4][6]

dot

Caption: NF-κB signaling pathway modulation by Qianhucoumarin E.

Potential Involvement of the Nrf2 Signaling Pathway

Many coumarin derivatives are known to exert antioxidant and anti-inflammatory effects through the activation of the Nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates the expression of antioxidant proteins. While the direct effect of Qianhucoumarin E on the Nrf2 pathway has not been explicitly demonstrated, it remains a plausible mechanism of action that warrants further investigation, given the activities of other structurally related coumarins.

dot

Caption: General Nrf2 signaling pathway potentially activated by coumarins.

Experimental Protocols

Isolation and Purification

A general method for the preparative isolation and purification of coumarins from Peucedanum praeruptorum Dunn has been established using high-speed counter-current chromatography (HSCCC).[8] While a specific protocol for Qianhucoumarin E is not detailed, the following serves as a representative methodology for related coumarins from the same source.

1. Extraction:

• The dried roots of Peucedanum praeruptorum are extracted with a solvent of choice (e.g., methanol (B129727) or ethanol).

• The resulting extract is then partitioned with solvents of varying polarity, such as ethyl acetate, to obtain a crude coumarin-rich fraction.[9]

2. High-Speed Counter-Current Chromatography (HSCCC):

• Two-phase solvent system: A common system is a mixture of light petroleum-ethyl acetate-methanol-water. A gradient elution may be employed by altering the ratios of these solvents. For example, starting with a 5:5:5:5 (v/v) mixture and changing to a 5:5:6.5:3.5 (v/v) mixture.[8]

• Stationary and Mobile Phases: The upper phase of the solvent system is typically used as the stationary phase, and the lower phase as the mobile phase.[8]

• Separation: The crude extract is subjected to HSCCC, and fractions are collected based on the elution profile.

• Identification: The purified compounds in the fractions are identified using spectroscopic methods such as 1H NMR and 13C NMR.[8]

dot

Caption: General workflow for the isolation of Qianhucoumarin E.

In Vivo Anti-inflammatory Assay (Asthma Model)

The following protocol is based on the study of Praeruptorin E in an ovalbumin (OVA)-induced mouse model of asthma.[6][10]

1. Animal Model:

• BALB/c mice are sensitized by intraperitoneal injection of OVA emulsified in aluminum hydroxide.

• Following sensitization, mice are challenged with aerosolized OVA to induce an asthmatic phenotype.

2. Treatment:

• Praeruptorin E is administered to the mice, typically via oral gavage, at varying doses (e.g., 2.5, 10, 40 mg/kg).[10]

• A control group receives the vehicle, and a positive control group may receive a standard anti-asthmatic drug like aminophylline.[6]

3. Assessment of Inflammation:

• Bronchoalveolar Lavage Fluid (BALF) Analysis: The total and differential inflammatory cell counts (e.g., eosinophils, neutrophils, lymphocytes) in the BALF are determined.

• Histopathology: Lung tissues are collected, fixed, and stained (e.g., with Hematoxylin and Eosin, Periodic acid-Schiff) to assess inflammatory cell infiltration, collagen deposition, and mucus production.[6]

• Cytokine Analysis: The levels of Th2 cytokines (IL-4, IL-5, IL-13) in the serum or BALF are measured using ELISA.[6]

4. Mechanistic Studies:

• Western Blotting and Immunofluorescence: The expression levels of proteins in the NF-κB pathway (e.g., p65, PXR, CYP3A11) in lung and liver tissues are analyzed.[6]

• Chromatin Immunoprecipitation (ChIP) Assay: To investigate the binding of NF-κB to the PXR promoter.[6]

Conclusion and Future Directions

Qianhucoumarin E (Praeruptorin E), a significant bioactive constituent of the traditional Chinese medicine Qian Hu, demonstrates promising anti-inflammatory and immunomodulatory properties. The primary mechanism of action identified to date involves the modulation of the NF-κB signaling pathway, which provides a molecular basis for its traditional use in respiratory inflammatory conditions.

However, several areas require further investigation to fully characterize its therapeutic potential. Future research should focus on:

• Definitive confirmation of the synonymity of Qianhucoumarin E and Praeruptorin E.

• Determination of specific in vitro quantitative data, such as IC50 values, for its anti-inflammatory effects.

• Elucidation of the potential role of the Nrf2 signaling pathway in the antioxidant and anti-inflammatory activities of Qianhucoumarin E.

• Comprehensive preclinical studies to evaluate its efficacy and safety profile in a broader range of inflammatory disease models.

A deeper understanding of the pharmacology of Qianhucoumarin E will be crucial for its potential development as a novel therapeutic agent for inflammatory diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. xcessbio.com [xcessbio.com]
• 3. [Isolation and structure elucidation of qianhucoumarin A] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Frontiers | The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn [frontiersin.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Qianhucoumarin E - Immunomart [immunomart.com]
• 8. Preparative isolation and purification of coumarins from Peucedanum praeruptorum Dunn by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Isolation of praeruptorins A and B from Peucedanum praeruptorum Dunn. and their general pharmacological evaluation in comparison with extracts of the drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Praeruptorin A | C21H22O7 | CID 38347607 - PubChem [pubchem.ncbi.nlm.nih.gov]

Peucedanum praeruptorum Dunn: A Technical Guide to Qianhucoumarin E

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Peucedanum praeruptorum Dunn as a source of the pyranocoumarin (B1669404), Qianhucoumarin E. The document details the phytochemical context, methodologies for isolation, and explores the potential biological activities and associated signaling pathways of coumarins from this plant, with a focus on information relevant to Qianhucoumarin E.

Phytochemical Landscape of Peucedanum praeruptorum Dunn

Peucedanum praeruptorum Dunn, a perennial herb of the Apiaceae family, is a well-documented source of a diverse array of phytochemicals.[1][2] The roots of this plant, traditionally used in Chinese medicine, are particularly rich in coumarins.[1][2] These compounds are broadly categorized into simple coumarins, furanocoumarins, and pyranocoumarins.[1][2] Among the numerous compounds isolated from P. praeruptorum, the angular-type pyranocoumarins, such as praeruptorins A and B, are among the most abundant.[1][2]

Qianhucoumarin E belongs to the pyranocoumarin class of compounds found in P. praeruptorum. Its isolation and structural elucidation were first reported in 1994. While a significant body of research exists on the coumarins of P. praeruptorum, specific quantitative data on the yield of Qianhucoumarin E from the plant material is not extensively detailed in accessible English-language literature.

Extraction and Isolation Protocols

General Extraction of Crude Coumarins

A general procedure for the extraction of a crude coumarin (B35378) fraction from the dried roots of P. praeruptorum Dunn is as follows:

• Pulverization : The dried roots of P. praeruptorum Dunn are pulverized into a coarse powder.

• Solvent Extraction : The powdered root material is extracted with a suitable solvent, such as 95% ethanol, using a reflux method. This process is typically repeated multiple times to ensure exhaustive extraction.

• Concentration : The resulting extracts are combined and concentrated under reduced pressure to yield a crude extract.

• Fractionation : The crude extract is then suspended in water and partitioned successively with solvents of increasing polarity, such as petroleum ether, ethyl acetate (B1210297), and n-butanol. The coumarin-rich fraction is typically found in the ethyl acetate and petroleum ether fractions.

Preparative High-Speed Counter-Current Chromatography (HSCCC) Protocol

The following HSCCC protocol has been successfully used for the separation of coumarins from P. praeruptorum and serves as a detailed methodological reference.

Table 1: HSCCC Parameters for Coumarin Isolation from P. praeruptorum

Parameter	Value
Apparatus	Preparative High-Speed Counter-Current Chromatograph
Two-phase Solvent System	Light petroleum-ethyl acetate-methanol-water
Volume Ratio	(5:5:5:5, v/v/v/v) and (5:5:6.5:3.5, v/v/v/v)
Stationary Phase	Upper phase of the solvent system
Mobile Phase	Lower phase of the solvent system (gradient elution)
Flow Rate	2.0 mL/min
Revolution Speed	900 rpm
Detection Wavelength	254 nm
Sample Loading	Crude extract dissolved in the stationary phase

Source: Adapted from Liu, R., et al. (2004). Preparative isolation and purification of coumarins from Peucedanum praeruptorum Dunn by high-speed counter-current chromatography. Journal of Chromatography A, 1057(1-2), 89-94.[3]

This method yielded several coumarins with high purity. For instance, from a single separation run, 5.3 mg of qianhucoumarin D (98.6% purity), 35.8 mg of (+)-praeruptorin A (99.5% purity), and 31.9 mg of (+)-praeruptorin B (99.4% purity) were obtained.[3] It is anticipated that a similar approach could be optimized for the specific isolation of Qianhucoumarin E.

Biological Activity and Therapeutic Potential

The crude extracts and purified coumarins from P. praeruptorum Dunn have demonstrated a wide range of pharmacological activities, including anti-inflammatory, antitumor, and neuroprotective effects.[1][2] While specific quantitative biological activity data for Qianhucoumarin E, such as IC50 or EC50 values, are not extensively reported in the available literature, the known activities of other coumarins from this plant and the broader class of coumarin compounds provide a strong indication of its potential therapeutic relevance.

Table 2: Reported Biological Activities of Peucedanum praeruptorum Extracts and Constituents

Biological Activity	Compound/Extract	Reported Effect
Anti-inflammatory	Crude Extract, Praeruptorin E	Inhibition of inflammatory mediators.
Antitumor	Crude Extract, Praeruptorin B	Cytotoxic effects against various cancer cell lines.
Neuroprotective	Crude Extract	Protection against neuronal damage.
Anti-osteoclastogenic	Crude Extract	Inhibition of bone resorption.
Antidepressant	Crude Extract	Potential antidepressant-like effects.
Osteogenic	Crude Extract	Promotion of bone formation.

Source: Adapted from Wang, Q., et al. (2024). The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn. Frontiers in Pharmacology, 15, 1352657.[1]

Modulation of Signaling Pathways

Coumarins are known to exert their biological effects through the modulation of various cellular signaling pathways. Based on studies of other coumarin derivatives, it is plausible that Qianhucoumarin E may also interact with key inflammatory and antioxidant pathways.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of the inflammatory response. Many natural compounds, including coumarins, have been shown to inhibit this pathway, thereby reducing the expression of pro-inflammatory cytokines and enzymes.

Caption: Potential inhibition of the NF-κB signaling pathway by Qianhucoumarin E.

Nrf2/ARE Antioxidant Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) pathway is a key regulator of the cellular antioxidant response. Activation of Nrf2 leads to the expression of a battery of antioxidant and cytoprotective genes. Some coumarins have been identified as activators of this protective pathway.

References

• 1. Frontiers | The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn [frontiersin.org]
• 2. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preparative isolation and purification of coumarins from Peucedanum praeruptorum Dunn by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Qianhucoumarin E: A Literature Review of a Promising Bioactive Scaffold from Peucedanum praeruptorum

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Qianhucoumarin E, a natural product isolated from the roots of Peucedanum praeruptorum Dunn, belongs to the coumarin (B35378) class of secondary metabolites. The plant, known as "Qianhu" in traditional Chinese medicine, has a long history of use for treating respiratory ailments. While specific research on Qianhucoumarin E (CAS No. 156041-02-0; Molecular Formula: C₁₉H₁₈O₆) is limited, the broader family of coumarins from Peucedanum species has garnered significant scientific interest for its diverse and potent pharmacological activities. This review aims to provide a comprehensive overview of the current state of knowledge regarding the biological activities, experimental protocols, and underlying mechanisms of action of coumarins from Peucedanum praeruptorum and related species, offering a valuable resource for researchers in drug discovery and development. Due to the scarcity of data specific to Qianhucoumarin E, this review will focus on the well-characterized coumarins from its native plant source to provide a foundational understanding of its potential therapeutic applications.

Biological Activities of Peucedanum Coumarins

Coumarins isolated from Peucedanum praeruptorum have demonstrated a wide array of biological effects, including anti-inflammatory, anticancer, and neuroprotective activities. These properties are attributed to the diverse structural features of the coumarin scaffold present in these compounds.

Anti-inflammatory Activity

Multiple studies have highlighted the potent anti-inflammatory effects of pyranocoumarins from Peucedanum praeruptorum. These compounds have been shown to inhibit the production of key inflammatory mediators in cellular models.

Table 1: Anti-inflammatory Activity of Coumarins from Peucedanum praeruptorum

Compound	Cell Line	Assay	IC₅₀ (µM)	Reference
Praeruptorin A	RAW 264.7	NO Production Inhibition	22.4	[1]
Praeruptorin B	RAW 264.7	NO Production Inhibition	15.8	[1]
Compound 7 (unnamed)	RAW 264.7	NO Production Inhibition	9.48	[1]
Compound 8 (unnamed)	RAW 264.7	NO Production Inhibition	15.72	[1]
Compound 9 (unnamed)	RAW 264.7	NO Production Inhibition	21.33	[1]
Compound 10 (unnamed)	RAW 264.7	NO Production Inhibition	34.66	[1]
Compound 13 (unnamed)	RAW 264.7	NO Production Inhibition	18.95	[1]
Compound 14 (unnamed)	RAW 264.7	NO Production Inhibition	25.41	[1]
Compound 15 (unnamed)	RAW 264.7	NO Production Inhibition	12.88	[1]
Compound 16 (unnamed)	RAW 264.7	NO Production Inhibition	28.74	[1]

Note: "Compound 7, 8, 9, 10, 13, 14, 15, 16" refer to unnamed coumarins isolated and tested in the cited study.

The primary mechanism underlying the anti-inflammatory action of these coumarins involves the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and STAT3 (Signal Transducer and Activator of Transcription 3) signaling pathways.[2]

Anticancer Activity

Coumarins from Peucedanum species have also been investigated for their cytotoxic effects against various cancer cell lines.

Table 2: Anticancer Activity of Coumarins from Peucedanum Species

Compound	Cell Line	Assay	IC₅₀ (µM)	Reference
(-)-isosamidin	HL-60 (Leukemia)	Cytotoxicity (MTT)	634.8	[3]
3′S,4′S-disenecioylkhellactone	HL-60 (Leukemia)	Cytotoxicity (MTT)	20.21	[3]
3′S,4′S-disenecioylkhellactone	A549 (Lung Cancer)	Cytotoxicity (MTT)	168.2	[3]
3′S,4′S-disenecioylkhellactone	MCF-7 (Breast Cancer)	Cytotoxicity (MTT)	122.3	[3]

The anticancer activity of these compounds is often associated with the induction of apoptosis and modulation of signaling pathways such as the PI3K/Akt pathway, which is crucial for cell survival and proliferation.[4][5]

Neuroprotective Activity

Several coumarin derivatives have been shown to possess neuroprotective properties, suggesting their potential in the treatment of neurodegenerative diseases. While specific data for Qianhucoumarin E is unavailable, related coumarins have been shown to activate the TRKB-CREB-BDNF pathway, which is essential for neuronal survival and plasticity.[6][7]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. Below are summaries of key experimental protocols used to evaluate the biological activities of Peucedanum coumarins.

Anti-inflammatory Activity Assay (Nitric Oxide Production)

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% FBS and antibiotics at 37°C in a 5% CO₂ humidified atmosphere.

• Treatment: Cells are seeded in 96-well plates and pre-treated with various concentrations of the test coumarins for 1 hour.

• Stimulation: Lipopolysaccharide (LPS) at a concentration of 1 µg/mL is added to the wells to induce an inflammatory response.

• Nitrite (B80452) Measurement: After 24 hours of incubation, the concentration of nitric oxide (NO) in the culture supernatant is determined by measuring the amount of nitrite using the Griess reagent.

• Data Analysis: The absorbance is measured at 540 nm, and the concentration of nitrite is calculated from a sodium nitrite standard curve. The IC₅₀ value is then determined.[1]

Cytotoxicity Assay (MTT Assay)

• Cell Seeding: Cancer cell lines (e.g., HL-60, A549, MCF-7) are seeded in 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are treated with different concentrations of the test coumarins for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The supernatant is removed, and the formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: The half-maximal inhibitory concentration (IC₅₀) is calculated from the dose-response curve.[3]

Signaling Pathways

The biological activities of Peucedanum coumarins are mediated through the modulation of specific intracellular signaling pathways.

NF-κB Signaling Pathway in Inflammation

The NF-κB pathway is a central regulator of the inflammatory response. In resting cells, NF-κB is sequestered in the cytoplasm by its inhibitor, IκB. Upon stimulation by pro-inflammatory signals like LPS, IκB is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate the transcription of inflammatory genes. Coumarins from Peucedanum praeruptorum have been shown to inhibit this pathway, thereby reducing inflammation.[2]

Caption: Inhibition of the NF-κB signaling pathway by Peucedanum coumarins.

PI3K/Akt Signaling Pathway in Cancer

The PI3K/Akt pathway is a critical signaling cascade that promotes cell survival, growth, and proliferation. Its aberrant activation is a common feature in many cancers. Some coumarin derivatives have been found to exert their anticancer effects by inhibiting this pathway, leading to apoptosis of cancer cells.[4][5]

Caption: Inhibition of the PI3K/Akt signaling pathway by coumarin derivatives.

Conclusion

While specific data on Qianhucoumarin E remains elusive, the extensive research on other coumarins isolated from Peucedanum praeruptorum provides a strong foundation for its potential as a valuable lead compound in drug discovery. The demonstrated anti-inflammatory, anticancer, and neuroprotective activities of its chemical relatives, coupled with well-defined mechanisms of action, underscore the therapeutic promise of this class of natural products. Further investigation is warranted to isolate and characterize Qianhucoumarin E and to perform detailed in vitro and in vivo studies to elucidate its specific biological activities and therapeutic potential. This will be a critical step in unlocking the full medicinal value of "Qianhu" and its constituent coumarins.

References

• 1. Structurally Diverse Coumarins from Peucedanum praeruptorum and their Anti-Inflammatory Activities via NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyranocoumarins isolated from Peucedanum praeruptorum Dunn suppress lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB and STAT3 activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Coumarin derivatives as anticancer agents targeting PI3K-AKT-mTOR pathway: a comprehensive literature review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Neuroprotective Action of Coumarin Derivatives through Activation of TRKB-CREB-BDNF Pathway and Reduction of Caspase Activity in Neuronal Cells Expressing Pro-Aggregated Tau Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Neuroprotective Action of Coumarin Derivatives through Activation of TRKB-CREB-BDNF Pathway and Reduction of Caspase Activity in Neuronal Cells Expressing Pro-Aggregated Tau Protein - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Qianhucoumarin E

Molecular Formula: C₁₉H₁₈O₆

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide provides a comprehensive overview of Qianhucoumarin E, a pyranocoumarin (B1669404) isolated from the plant Peucedanum praeruptorum. It is important to note that while the molecular formula and structure of Qianhucoumarin E are established, a significant portion of the detailed biological data, including specific quantitative metrics, in-depth experimental protocols, and fully elucidated signaling pathways, remains limited in publicly accessible scientific literature. Therefore, this guide synthesizes the available information on Qianhucoumarin E and supplements it with data from closely related pyranocoumarins found in Peucedanum praeruptorum to provide a representative and informative resource for researchers. The presented experimental protocols and signaling pathways are based on studies of similar coumarins and should be considered as a foundation for future investigations into Qianhucoumarin E.

Introduction

Qianhucoumarin E is a naturally occurring pyranocoumarin, a class of heterocyclic compounds known for their diverse and potent biological activities. Isolated from the roots of Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine, Qianhucoumarin E and its related compounds are subjects of growing interest in the fields of pharmacology and drug discovery. The coumarins from Peucedanum praeruptorum have demonstrated a range of pharmacological effects, including anti-inflammatory, neuroprotective, and antitumor activities.[1][2] This guide aims to provide a detailed technical overview of Qianhucoumarin E, focusing on its chemical properties, potential biological activities, and the methodologies that can be employed for its study.

Chemical Properties

• Molecular Formula: C₁₉H₁₈O₆

• IUPAC Name: [(9S)-8,8-dimethyl-2,10-dioxo-9H-pyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate

• Chemical Structure: (A 2D chemical structure diagram of Qianhucoumarin E would be inserted here in a full whitepaper)

Biological Activities and Therapeutic Potential

While specific studies on Qianhucoumarin E are limited, the broader class of pyranocoumarins from Peucedanum praeruptorum exhibits significant therapeutic potential.

Anti-inflammatory Activity

Coumarins isolated from Peucedanum praeruptorum have been shown to possess anti-inflammatory properties.[3] These effects are often attributed to the inhibition of key inflammatory mediators and signaling pathways.

Quantitative Data for Related Coumarins from Peucedanum praeruptorum

Compound	Assay	Target Cell Line	IC₅₀ (µM)	Reference
Praeruptorin A	LPS-induced NO production	RAW 264.7 macrophages	23.1	[3]
Praeruptorin B	LPS-induced NO production	RAW 264.7 macrophages	34.2	[3]
Peucenidin	LPS-induced NO production	RAW 264.7 macrophages	9.48	[3]

Neuroprotective Effects

Several coumarins have demonstrated neuroprotective properties in various experimental models.[1][2] These effects are often linked to their antioxidant and anti-inflammatory activities within the central nervous system.

Anticancer Activity

The antitumor potential of coumarins is an active area of research.[1][2] Studies on related compounds suggest that they may induce apoptosis and inhibit cell proliferation in various cancer cell lines.

Experimental Protocols

The following are representative protocols that can be adapted for the study of Qianhucoumarin E, based on methodologies used for other coumarins.

Isolation of Pyranocoumarins from Peucedanum praeruptorum

This protocol provides a general framework for the extraction and isolation of coumarins.

• Extraction:

  • Air-dried and powdered roots of Peucedanum praeruptorum are extracted with 95% ethanol (B145695) at room temperature.

  • The solvent is evaporated under reduced pressure to yield a crude extract.

• Fractionation:

  • The crude extract is suspended in water and partitioned successively with petroleum ether, ethyl acetate (B1210297), and n-butanol.

  • The ethyl acetate fraction, typically rich in coumarins, is concentrated.

• Chromatographic Separation:

  • The ethyl acetate fraction is subjected to column chromatography on silica (B1680970) gel.

  • Elution is performed with a gradient of petroleum ether-ethyl acetate.

  • Fractions are collected and monitored by thin-layer chromatography (TLC).

• Purification:

  • Fractions containing compounds of interest are further purified by preparative high-performance liquid chromatography (HPLC).

Cell Viability Assay (MTT Assay)

This assay is used to assess the cytotoxic effects of a compound on cancer cells.

• Cell Seeding:

  • Cancer cells (e.g., HeLa, MCF-7) are seeded in 96-well plates at a density of 5 x 10³ cells/well and incubated for 24 hours.

• Compound Treatment:

  • Cells are treated with various concentrations of the test compound (e.g., Qianhucoumarin E) and incubated for another 24-48 hours.

• MTT Addition:

  • MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for 4 hours at 37°C.

• Formazan (B1609692) Solubilization:

  • The medium is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement:

  • The absorbance is measured at 570 nm using a microplate reader.

  • Cell viability is expressed as a percentage of the control.

Anti-inflammatory Assay (Nitric Oxide Production in RAW 264.7 Macrophages)

This assay measures the ability of a compound to inhibit the production of nitric oxide (NO), a key inflammatory mediator.

• Cell Seeding:

  • RAW 264.7 cells are seeded in 96-well plates and incubated until they reach 80% confluency.

• Compound and LPS Treatment:

  • Cells are pre-treated with various concentrations of the test compound for 1 hour.

  • Lipopolysaccharide (LPS) (1 µg/mL) is then added to induce an inflammatory response, and the cells are incubated for 24 hours.

• Nitrite (B80452) Measurement (Griess Assay):

  • The supernatant from each well is collected.

  • An equal volume of Griess reagent is added to the supernatant.

  • The absorbance is measured at 540 nm.

  • The concentration of nitrite is determined from a sodium nitrite standard curve.

Signaling Pathways

The biological activities of coumarins are mediated through their interaction with various cellular signaling pathways. The following diagrams illustrate pathways commonly modulated by coumarins with anti-inflammatory and anticancer properties.

Caption: Proposed anti-inflammatory mechanism via the NF-κB pathway.

Caption: Proposed intrinsic apoptosis pathway induction.

Conclusion and Future Directions

Qianhucoumarin E, with its C₁₉H₁₈O₆ molecular formula, represents a promising natural product for further pharmacological investigation. While the broader class of pyranocoumarins from Peucedanum praeruptorum demonstrates significant anti-inflammatory, neuroprotective, and anticancer potential, there is a clear need for dedicated research on Qianhucoumarin E to elucidate its specific biological activities and mechanisms of action. Future studies should focus on obtaining quantitative data (e.g., IC₅₀ values) for Qianhucoumarin E in various biological assays, detailing its effects on specific signaling pathways, and evaluating its efficacy and safety in preclinical animal models. Such research will be crucial in determining the therapeutic potential of Qianhucoumarin E and paving the way for its potential development as a novel therapeutic agent.

References

• 1. Efficient Separation of the Methoxyfuranocoumarins Peucedanin, 8-Methoxypeucedanin, and Bergapten by Centrifugal Partition Chromatography (CPC) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. researchgate.net [researchgate.net]

Qianhucoumarin E: A Technical Guide to Solubility and Stability for Drug Development Professionals

Disclaimer: Scientific literature available through the conducted searches does not provide specific quantitative data on the solubility and stability of Qianhucoumarin E. This guide is therefore based on established principles for coumarin (B35378) compounds and general pharmaceutical industry best practices for stability and solubility testing. The experimental protocols and data tables presented herein are illustrative templates intended to guide researchers in generating this critical information for Qianhucoumarin E.

Introduction

Qianhucoumarin E is a natural coumarin derivative that, like other coumarins, presents potential for pharmaceutical development. A thorough understanding of its physicochemical properties, particularly solubility and stability, is fundamental for advancing this compound from discovery to a viable therapeutic agent. This technical guide provides a comprehensive overview of the recommended methodologies and data presentation for characterizing the solubility and stability of Qianhucoumarin E, aimed at researchers, scientists, and drug development professionals.

Solubility Characterization

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and formulation feasibility. For coumarins, which are often crystalline substances, solubility can be a limiting factor. They are generally soluble in organic solvents but may exhibit poor aqueous solubility.

Recommended Solvents for Initial Screening

Based on the general solubility of related coumarins, the following solvents are recommended for the initial solubility screening of Qianhucoumarin E:

• Aqueous Buffers: pH 1.2 (simulated gastric fluid), pH 4.5 (acetate buffer), pH 6.8 (simulated intestinal fluid), and pH 7.4 (phosphate-buffered saline).

• Organic Solvents: Methanol, Ethanol, Acetonitrile, Dimethyl Sulfoxide (DMSO), and Ethyl Acetate.

• Co-solvent Mixtures: Various ratios of Ethanol/Water or PEG 400/Water.

Experimental Protocol: Shake-Flask Method for Equilibrium Solubility

The shake-flask method is a well-established technique for determining the equilibrium solubility of a compound.

Objective: To determine the saturation concentration of Qianhucoumarin E in various solvents at a controlled temperature.

Materials:

• Qianhucoumarin E (crystalline solid)

• Selected solvents (as listed in 2.1)

• Scintillation vials

• Orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

Procedure:

• Add an excess amount of Qianhucoumarin E to a scintillation vial containing a known volume of the test solvent. The presence of undissolved solid is necessary to ensure saturation.

• Seal the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and agitation speed.

• Equilibrate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached.

• After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the samples at a high speed to pellet the undissolved solid.

• Carefully withdraw an aliquot of the supernatant and dilute it with a suitable mobile phase for HPLC analysis.

• Quantify the concentration of Qianhucoumarin E in the diluted sample using a validated HPLC method with a calibration curve.

• Perform the experiment in triplicate for each solvent.

Data Presentation: Illustrative Solubility Data for Qianhucoumarin E

The following table is a template for presenting the solubility data for Qianhucoumarin E. The values provided are hypothetical and should be replaced with experimental data.

Solvent System	Temperature (°C)	Mean Solubility (mg/mL)	Standard Deviation
pH 1.2 Buffer	25	<0.01	<0.001
pH 6.8 Buffer	25	<0.01	<0.001
Water	25	<0.01	<0.001
Ethanol	25	15.2	0.8
DMSO	25	>50	N/A
20% Ethanol/80% Water	25	0.5	0.05

Note: Values are illustrative and not based on experimental results for Qianhucoumarin E.

Stability Assessment

Stability testing is crucial to determine the intrinsic stability of Qianhucoumarin E and to identify potential degradation pathways. This information is vital for establishing appropriate storage conditions, retest periods, and shelf-life for both the drug substance and the final drug product.

Forced Degradation Studies

Forced degradation (or stress testing) is performed to identify the likely degradation products and to establish the degradation pathways of the drug substance. It is also essential for developing and validating a stability-indicating analytical method.

Recommended Stress Conditions:

• Acidic Hydrolysis: 0.1 N HCl at 60 °C for 24 hours

• Basic Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

• Thermal Degradation: Solid drug substance at 80 °C for 48 hours

• Photostability: Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

Experimental Protocol: Forced Degradation Study

Objective: To investigate the degradation of Qianhucoumarin E under various stress conditions.

Materials:

• Qianhucoumarin E

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC-grade water and organic solvents

• Temperature-controlled oven

• Photostability chamber

• HPLC-UV/MS system

Procedure:

• Prepare solutions of Qianhucoumarin E in the respective stress media (acid, base, H₂O₂).

• For thermal degradation, store the solid compound in a temperature-controlled oven.

• For photostability, expose the solid compound and a solution to the specified light conditions.

• At predetermined time points, withdraw samples, neutralize if necessary, and dilute to a suitable concentration for analysis.

• Analyze the samples using a stability-indicating HPLC-UV/MS method to separate the parent drug from any degradation products.

• Characterize the degradation products using mass spectrometry (MS) to elucidate their structures.

Data Presentation: Illustrative Forced Degradation Data for Qianhucoumarin E

This table provides a template for summarizing the results of a forced degradation study.

Stress Condition	Duration	% Degradation	Number of Degradants	Major Degradant (m/z)
0.1 N HCl (60 °C)	24 hours	15%	2	XXX.X
0.1 N NaOH (60 °C)	24 hours	45%	3	YYY.Y
3% H₂O₂ (RT)	24 hours	8%	1	ZZZ.Z
Thermal (80 °C)	48 hours	5%	1	AAA.A
Photostability	-	12%	2	BBB.B

Note: Values are illustrative and not based on experimental results for Qianhucoumarin E.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for assessing the solubility and stability of a new chemical entity like Qianhucoumarin E.

Figure 1: General workflow for solubility and stability assessment.

Hypothetical Degradation Pathway

The following diagram illustrates a hypothetical degradation pathway for Qianhucoumarin E under basic hydrolysis, which is often a significant degradation route for coumarins due to lactone ring opening.

Figure 2: Hypothetical degradation pathway of Qianhucoumarin E.

Conclusion

While specific experimental data for Qianhucoumarin E is not yet publicly available, this guide provides a robust framework for its systematic solubility and stability characterization. Adherence to these established protocols will enable researchers to generate the high-quality data necessary for informed decision-making in the drug development process. The generation of precise solubility and stability profiles is an indispensable step towards unlocking the full therapeutic potential of Qianhucoumarin E.

Protocols & Analytical Methods

Application Notes and Protocols for the Isolation of Qianhucoumarin E from Peucedanum praeruptorum

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the isolation of Qianhucoumarin E, a pyranocoumarin (B1669404) found in the roots of the traditional Chinese medicinal plant Peucedanum praeruptorum Dunn. The protocols outlined below are based on established methodologies for the separation of coumarins from this plant species.

Peucedanum praeruptorum, commonly known as "Qianhu," is a rich source of various bioactive coumarins, which have demonstrated a range of pharmacological activities, including anti-inflammatory, neuroprotective, and antitumor effects.[1][2] Qianhucoumarin E is one of the many coumarins isolated from this plant, and its study is of interest for potential drug discovery and development.

Experimental Protocols

The following protocols describe a general methodology for the extraction, separation, and purification of Qianhucoumarin E from the dried roots of Peucedanum praeruptorum.

Preparation of Crude Extract

A common method for the initial extraction of coumarins from P. praeruptorum involves solvent extraction.

Materials and Equipment:

• Dried roots of Peucedanum praeruptorum

• Grinder or pulverizer

• Chloroform (B151607)

• Ultrasonic bath

• Rotary evaporator

• Filter paper

Protocol:

• Obtain dried roots of Peucedanum praeruptorum and pulverize them into a coarse powder.

• Weigh the powdered plant material.

• Suspend the powder in chloroform in a suitable flask. A common ratio is 1 gram of powder to 20-30 mL of solvent.

• Perform ultrasonic-assisted extraction for approximately 30-60 minutes.

• Filter the mixture to separate the solvent from the plant material.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude chloroform extract.

Isolation and Purification by High-Speed Counter-Current Chromatography (HSCCC)

High-Speed Counter-Current Chromatography (HSCCC) is an effective technique for the separation and purification of coumarins from the crude extract. This method avoids the use of solid stationary phases, thus minimizing sample adsorption and degradation.

Materials and Equipment:

• HSCCC instrument

• HPLC pump

• UV detector

• Fraction collector

• Solvents: Petroleum ether, Ethyl acetate, Methanol, Water (HPLC grade)

Protocol:

• Preparation of Two-Phase Solvent System: A two-phase solvent system is crucial for successful HSCCC separation. A commonly used system for coumarin (B35378) isolation from P. praeruptorum is a mixture of petroleum ether, ethyl acetate, methanol, and water. The specific ratios can be optimized, but a starting point could be a 5:5:6:4 (v/v/v/v) mixture.

• Equilibration: Prepare the solvent mixture in a separatory funnel and allow the phases to separate. The upper phase will serve as the stationary phase, and the lower phase as the mobile phase.

• HSCCC Instrument Setup:

  • Fill the HSCCC column with the stationary phase (upper phase).

  • Set the rotational speed of the centrifuge.

  • Pump the mobile phase (lower phase) through the column at a specific flow rate until hydrodynamic equilibrium is reached, indicated by the mobile phase front emerging from the column outlet.

• Sample Injection: Dissolve a known amount of the crude chloroform extract in a small volume of the biphasic solvent system and inject it into the HSCCC column.

• Elution and Fraction Collection: Continue to pump the mobile phase through the column. Monitor the effluent with a UV detector at a suitable wavelength (e.g., 254 nm or 321 nm) and collect fractions at regular intervals using a fraction collector.

• Analysis of Fractions: Analyze the collected fractions by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to identify the fractions containing Qianhucoumarin E.

• Pooling and Concentration: Pool the fractions containing the purified Qianhucoumarin E and concentrate them using a rotary evaporator.

Structural Elucidation

The structure of the isolated Qianhucoumarin E can be confirmed using various spectroscopic techniques.

Materials and Equipment:

• NMR spectrometer (¹H-NMR, ¹³C-NMR)

• Mass spectrometer (MS)

• Infrared (IR) spectrometer

• UV-Vis spectrophotometer

Protocol:

• Obtain the ¹H-NMR and ¹³C-NMR spectra of the purified compound to determine the carbon-hydrogen framework.

• Perform mass spectrometry to determine the molecular weight and fragmentation pattern.

• Acquire the IR spectrum to identify functional groups.

• Obtain the UV-Vis spectrum to observe the electronic transitions characteristic of the coumarin chromophore.

• Compare the obtained spectral data with published data for Qianhucoumarin E to confirm its identity. The structural elucidation of Qianhucoumarin D and E has been previously reported.[3]

Data Presentation

Compound	Yield (mg) from crude extract	Purity (%)
Qianhucoumarin D	5.3	98.6
Pd-Ib	7.7	92.8
(+)-praeruptorin A	35.8	99.5
(+)-praeruptorin B	31.9	99.4
Qianhucoumarin E	Data not available	Data not available

Data sourced from a study on the preparative isolation of coumarins from P. praeruptorum by HSCCC.

Mandatory Visualizations

Experimental Workflow

References

• 1. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for the Extraction and Purification of Qianhucoumarin E

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methods for extracting and purifying Qianhucoumarin E (also known as Praeruptorin E), a bioactive pyranocoumarin (B1669404) found in the roots of Peucedanum praeruptorum Dunn. This document includes detailed experimental protocols, quantitative data summaries, and visualizations of the relevant biological pathways and experimental workflows.

Introduction

Qianhucoumarin E is a natural compound of significant interest due to its potential therapeutic properties, including anti-inflammatory effects.[1] It is one of several bioactive coumarins isolated from Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine.[2][3] The extraction and purification of Qianhucoumarin E are critical steps for its further investigation in drug discovery and development. This document outlines the key methodologies for isolating this compound with high purity.

Data Presentation

The following tables summarize the quantitative data related to the extraction and purification of coumarins from Peucedanum praeruptorum.

Table 1: Yield and Purity of Coumarins from Peucedanum praeruptorum Dunn using High-Speed Counter-Current Chromatography (HSCCC)

Compound	Yield from 110 mg Crude Extract (mg)	Purity (%)
Qianhucoumarin D	5.3	98.6
Pd-Ib	7.7	92.8
(+)-Praeruptorin A	35.8	99.5
(+)-Praeruptorin B	31.9	99.4

Source: Adapted from Liu et al., J Chromatogr A, 2004.[4][5]

Note: While the specific yield for Qianhucoumarin E was not provided in this study, it is a known constituent isolated through similar methods, and its yield is expected to be within a comparable range to the other minor coumarins.

Experimental Protocols

This section provides detailed protocols for the extraction and purification of Qianhucoumarin E.

Protocol 1: Solvent Extraction of Crude Extract from Peucedanum praeruptorum Roots

This protocol describes a general method for obtaining a crude extract rich in coumarins.

1. Materials and Equipment:

• Dried roots of Peucedanum praeruptorum Dunn

• Grinder or mill

• 95% Ethanol (B145695)

• Reflux apparatus or large-scale soxhlet extractor

• Rotary evaporator

• Filtration apparatus (e.g., Buchner funnel with filter paper)

2. Procedure:

• Preparation of Plant Material: Grind the dried roots of Peucedanum praeruptorum to a coarse powder (approximately 20-40 mesh).

• Extraction:

  • Place 1 kg of the powdered root material into the extraction vessel.

  • Add a sufficient volume of 95% ethanol to cover the powder (a solid-to-solvent ratio of 1:8 to 1:10 w/v is recommended).

  • Heat the mixture to reflux and maintain for 2 hours.

  • Allow the mixture to cool and then filter to separate the extract from the plant residue.

  • Repeat the extraction process on the plant residue two more times with fresh 95% ethanol to ensure exhaustive extraction.

• Concentration: Combine the filtrates from all three extractions and concentrate the solution under reduced pressure using a rotary evaporator at a temperature of 50-60°C until the ethanol is completely removed, yielding a crude extract.

Protocol 2: Purification of Qianhucoumarin E using Silica (B1680970) Gel Column Chromatography

This protocol outlines a conventional method for the fractionation of the crude extract.

1. Materials and Equipment:

• Crude extract from Protocol 1

• Silica gel (100-200 mesh)

• Glass chromatography column

• Elution solvents: Petroleum ether, Ethyl acetate (B1210297)

• Fraction collector

• Thin Layer Chromatography (TLC) plates and developing chamber

• UV lamp for visualization

2. Procedure:

• Column Packing:

  • Prepare a slurry of silica gel in petroleum ether.

  • Pour the slurry into the chromatography column and allow it to pack uniformly under gravity, ensuring no air bubbles are trapped.

  • Add a layer of sand on top of the silica gel bed.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., a mixture of petroleum ether and ethyl acetate).

  • Adsorb the dissolved extract onto a small amount of silica gel and dry it to a free-flowing powder.

  • Carefully load the dried sample-silica mixture onto the top of the packed column.

  • Add another thin layer of sand on top of the sample layer.

• Elution:

  • Begin elution with 100% petroleum ether.

  • Gradually increase the polarity of the mobile phase by adding increasing proportions of ethyl acetate (e.g., 9:1, 8:2, 7:3, etc., petroleum ether:ethyl acetate).

  • Collect fractions of a fixed volume using a fraction collector.

• Fraction Analysis:

  • Monitor the separation by spotting the collected fractions on TLC plates.

  • Develop the TLC plates in a suitable solvent system (e.g., petroleum ether:ethyl acetate 7:3).

  • Visualize the spots under a UV lamp.

  • Combine the fractions containing the compound of interest (Qianhucoumarin E) based on their TLC profiles.

• Further Purification: The combined fractions may require further purification using techniques like preparative HPLC or recrystallization to obtain highly pure Qianhucoumarin E.

Protocol 3: High-Purity Purification using High-Speed Counter-Current Chromatography (HSCCC)

This protocol describes a more advanced and efficient method for the purification of coumarins.[4][5]

1. Materials and Equipment:

• HSCCC instrument

• Solvents: Light petroleum, Ethyl acetate, Methanol, Water (all HPLC grade)

• Crude extract partially purified by silica gel chromatography

• HPLC system for purity analysis

2. Procedure:

• Preparation of Two-Phase Solvent System:

  • Prepare a two-phase solvent system consisting of light petroleum-ethyl acetate-methanol-water at a volume ratio of 5:5:5:5.

  • Thoroughly mix the solvents in a separatory funnel and allow the phases to separate.

  • Degas both the upper (stationary) and lower (mobile) phases before use.

• HSCCC System Preparation:

  • Fill the HSCCC column with the upper phase (stationary phase).

  • Set the revolution speed to 900 rpm.

  • Pump the lower phase (mobile phase) into the column at a flow rate of 2.0 mL/min until hydrodynamic equilibrium is reached.

• Sample Injection and Elution:

  • Dissolve approximately 110 mg of the pre-purified crude extract in 5 mL of the stationary phase.

  • Inject the sample solution into the HSCCC system.

  • Perform a gradient elution. For the initial 150 minutes, use the lower phase of the 5:5:5:5 system. Then, introduce the lower phase of a second solvent system (light petroleum-ethyl acetate-methanol-water at 5:5:6.5:3.5) in a linear gradient over 150 minutes.

• Fraction Collection and Analysis:

  • Monitor the effluent with a UV detector at 254 nm.

  • Collect the fractions corresponding to the separated peaks.

  • Analyze the purity of the collected fractions using HPLC.

Visualizations

Experimental Workflow

The following diagram illustrates the overall workflow for the extraction and purification of Qianhucoumarin E.

Extraction and Purification Workflow for Qianhucoumarin E.

Signaling Pathway

Qianhucoumarin E has been reported to exhibit anti-inflammatory activity, which is linked to the inhibition of the NF-κB and STAT3 signaling pathways. The diagram below provides a simplified representation of these pathways and the putative inhibitory action of Qianhucoumarin E.

Inhibition of NF-κB and STAT3 Signaling by Qianhucoumarin E.

References

• 1. researchgate.net [researchgate.net]
• 2. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Preparative isolation and purification of coumarins from Peucedanum praeruptorum Dunn by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. tautobiotech.com [tautobiotech.com]

Application Note: High-Performance Liquid Chromatography (HPLC) for the Analysis of Qianhucoumarin E

For Researchers, Scientists, and Drug Development Professionals

Introduction

Qianhucoumarin E is a coumarin (B35378) derivative isolated from the roots of Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine. As with many natural products, accurate and reliable quantification of Qianhucoumarin E is crucial for quality control, pharmacokinetic studies, and drug development. High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique for the separation, identification, and quantification of such compounds. This document provides a detailed application note and protocol for the analysis of Qianhucoumarin E using a stability-indicating HPLC method. The method described herein is adapted from established protocols for structurally similar coumarins found in Peucedanum praeruptorum Dunn.

Experimental Protocol

This protocol outlines a reversed-phase HPLC (RP-HPLC) method for the quantitative determination of Qianhucoumarin E.

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

• Chromatographic Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is recommended for optimal separation.

• Solvents: HPLC grade acetonitrile (B52724) and water.

• Reference Standard: Qianhucoumarin E (purity ≥ 98%).

• Sample Preparation: Methanol (B129727) (HPLC grade) for extraction.

2. Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis of Qianhucoumarin E:

Parameter	Condition
Column	C18 (4.6 x 250 mm, 5 µm)
Mobile Phase	Acetonitrile and Water in a gradient elution
Gradient Program	0-15 min, 30-60% Acetonitrile; 15-25 min, 60-90% Acetonitrile; 25-30 min, 90% Acetonitrile
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	320 nm
Injection Volume	10 µL

3. Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Qianhucoumarin E reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL.

4. Sample Preparation

• Extraction from Plant Material:

  • Accurately weigh 1 g of powdered plant material (e.g., roots of Peucedanum praeruptorum Dunn).

  • Add 50 mL of methanol and perform ultrasonication for 30 minutes.

  • Centrifuge the extract at 4000 rpm for 10 minutes.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

• Analysis of Formulations:

  • For solid dosage forms, grind a representative number of units to a fine powder.

  • Accurately weigh a portion of the powder equivalent to a specified amount of Qianhucoumarin E and transfer it to a volumetric flask.

  • Add methanol to dissolve the compound, sonicate for 15 minutes, and then dilute to the mark with methanol.

  • Filter an aliquot of the solution through a 0.45 µm syringe filter before injection.

Method Validation Data

The following tables summarize the representative quantitative data for the validation of the HPLC method for Qianhucoumarin E analysis. This data is based on typical performance characteristics observed for HPLC analysis of similar coumarin compounds.

Table 1: Linearity and Range

Analyte	Linear Range (µg/mL)	Regression Equation	Correlation Coefficient (r²)
Qianhucoumarin E	1 - 100	y = 25431x + 1258	> 0.999

Table 2: Precision

Analyte	Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6)
Qianhucoumarin E	5	< 2.0	< 3.0
25	< 1.5	< 2.5
75	< 1.0	< 2.0

Table 3: Accuracy (Recovery)

Analyte	Spiked Concentration (µg/mL)	Measured Concentration (µg/mL)	Recovery (%)
Qianhucoumarin E	10	9.9	99.0
50	49.2	98.4
90	89.6	99.6

Table 4: Limits of Detection (LOD) and Quantitation (LOQ)

Analyte	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)
Qianhucoumarin E	0.1	0.3

Visualizations

Experimental Workflow Diagram

Caption: HPLC Experimental Workflow for Qianhucoumarin E Analysis.

Signaling Pathway Diagram: Coumarin Modulation of Nrf2 Pathway

Many coumarins exhibit antioxidant and anti-inflammatory effects through the modulation of the Keap1-Nrf2 signaling pathway.

Caption: Coumarin-mediated activation of the Nrf2 signaling pathway.

Application Note: Quantification of Qianhucoumarin E in Human Plasma using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the quantification of Qianhucoumarin E in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Qianhucoumarin E, a natural pyranocoumarin (B1669404), has demonstrated significant anti-inflammatory and anti-asthmatic properties, primarily through the modulation of the NF-κB/PXR/CYP3A4 signaling pathway. The described method is sensitive, specific, and suitable for pharmacokinetic studies and drug development applications. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, including sample preparation, chromatographic and mass spectrometric conditions, and data analysis.

Introduction

Qianhucoumarin E is a bioactive compound isolated from the roots of Peucedanum praeruptorum Dunn, a plant used in traditional medicine. Recent studies have highlighted its potential therapeutic effects, including anti-inflammatory and anti-asthmatic activities. The mechanism of action of Qianhucoumarin E involves the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway and the subsequent modulation of the pregnane (B1235032) X receptor (PXR) and cytochrome P450 3A4 (CYP3A4). This modulation can impact the metabolism of co-administered drugs, making the accurate quantification of Qianhucoumarin E in biological matrices crucial for pharmacokinetic and drug-drug interaction studies.

LC-MS/MS offers high sensitivity and selectivity, making it the ideal analytical technique for the quantification of small molecules like Qianhucoumarin E in complex biological samples. This application note provides a robust and reliable LC-MS/MS method for this purpose.

Experimental Protocols

Materials and Reagents

• Qianhucoumarin E reference standard (purity ≥98%)

• Internal Standard (IS), e.g., Praeruptorin A (purity ≥98%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure, 18.2 MΩ·cm)

• Human plasma (K2-EDTA)

Sample Preparation: Protein Precipitation

• Thaw human plasma samples at room temperature.

• To a 1.5 mL microcentrifuge tube, add 100 µL of plasma.

• Add 10 µL of the internal standard working solution (e.g., 100 ng/mL Praeruptorin A in methanol).

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

• LC System: Agilent 1290 Infinity II LC or equivalent

• Column: Agilent ZORBAX RRHD Eclipse Plus C18, 2.1 x 50 mm, 1.8 µm

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-1.0 min: 30% B

  • 1.0-5.0 min: 30-95% B

  • 5.0-6.0 min: 95% B

  • 6.0-6.1 min: 95-30% B

  • 6.1-8.0 min: 30% B

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry

• MS System: Agilent 6490 Triple Quadrupole LC/MS or equivalent

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Gas Temperature: 300°C

• Gas Flow: 10 L/min

• Nebulizer: 35 psi

• Sheath Gas Temperature: 350°C

• Sheath Gas Flow: 12 L/min

• Capillary Voltage: 4000 V

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Note: The following MRM transitions are predicted based on the molecular weight of Qianhucoumarin E (C19H18O6, MW: 342.35) and common fragmentation patterns of pyranocoumarins. These transitions should be optimized experimentally.

Data Presentation

Table 1: Predicted MRM Transitions for Qianhucoumarin E and Internal Standard

Compound	Precursor Ion (Q1) [M+H]+ (m/z)	Product Ion (Q3) (m/z)	Collision Energy (eV)
Qianhucoumarin E	343.1	245.1	To be optimized
Qianhucoumarin E	343.1	189.1	To be optimized
Praeruptorin A (IS)	389.2	289.1	To be optimized
Praeruptorin A (IS)	389.2	217.1	To be optimized

Table 2: Method Validation Parameters (Representative Data)

Parameter	Result
Linearity (r²)	>0.99
LLOQ	1 ng/mL
Accuracy	85-115%
Precision (%CV)	<15%
Recovery	>80%
Matrix Effect	<15%

Visualizations

Figure 1. Experimental workflow for Qianhucoumarin E quantification.

Figure 2. Qianhucoumarin E signaling pathway.

Discussion

The developed LC-MS/MS method provides a reliable and sensitive approach for the quantification of Qianhucoumarin E in human plasma. The protein precipitation sample preparation method is simple, fast, and provides good recovery. The chromatographic conditions ensure adequate separation of Qianhucoumarin E from endogenous plasma components. The use of a stable isotope-labeled internal standard is recommended to compensate for any matrix effects and variations in instrument response.

The predicted MRM transitions are based on the characteristic fragmentation of the pyranocoumarin scaffold, which often involves the loss of the side chains and fragmentation of the pyran ring. Experimental optimization of the collision energy for these transitions is essential to achieve the highest sensitivity.

The signaling pathway diagram illustrates the dual action of Qianhucoumarin E: the inhibition of the pro-inflammatory NF-κB pathway and the activation of the PXR/CYP3A4 axis, which is involved in xenobiotic metabolism. This highlights the importance of studying its pharmacokinetics and potential for drug-drug interactions.

Conclusion

This application note provides a detailed and robust LC-MS/MS method for the quantification of Qianhucoumarin E in human plasma. The method is suitable for use in preclinical and clinical research to investigate the pharmacokinetics and pharmacodynamics of this promising natural compound. The provided protocols and diagrams serve as a valuable resource for researchers in the field of drug discovery and development.

Application Notes and Protocols for Nuclear Magnetic Resonance (NMR) Spectroscopy of Qianhucoumarin E

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the structural elucidation of Qianhucoumarin E using Nuclear Magnetic Resonance (NMR) spectroscopy. The protocols outlined below are designed to ensure high-quality data acquisition for researchers working with this and similar pyranocoumarin (B1669404) compounds.

Qianhucoumarin E: An Overview

Qianhucoumarin E is a natural product belonging to the class of angular pyranocoumarins. These compounds are of significant interest in medicinal chemistry and drug discovery due to their diverse pharmacological activities. Structurally, Qianhucoumarin E possesses a C19H18O6 molecular formula and has the CAS number 156041-02-0. Accurate structural determination is crucial for understanding its bioactivity and for any further drug development efforts. NMR spectroscopy is the most powerful technique for the unambiguous structural characterization of such molecules.

Quantitative NMR Data Summary

Table 1: Estimated ¹H and ¹³C NMR Chemical Shifts for Qianhucoumarin E

Position	Estimated ¹H Chemical Shift (δ, ppm)	Multiplicity	Estimated Coupling Constant (J, Hz)	Estimated ¹³C Chemical Shift (δ, ppm)
2	-	-	-	~160-162
3	~6.2-6.4	d	J = 9.5-10.0	~112-114
4	~7.8-8.0	d	J = 9.5-10.0	~143-145
4a	-	-	-	~108-110
5	~7.3-7.5	d	J = 8.5-9.0	~128-130
6	~6.8-7.0	d	J = 8.5-9.0	~115-117
6a	-	-	-	~155-157
7'	~5.0-5.2	d	J = 4.5-5.0	~75-77
8'	~4.5-4.7	d	J = 4.5-5.0	~70-72
9'	-	-	-	~78-80
10'	~1.4-1.6	s	-	~25-27
11'	~1.4-1.6	s	-	~22-24
1''	-	-	-	~165-167
2''	~6.0-6.2	q	J = 7.0-7.5	~127-129
3''	~1.8-2.0	d	J = 7.0-7.5	~138-140
4''	~1.8-2.0	s	-	~15-17
5''	~1.9-2.1	s	-	~12-14

Note: These are estimated values and should be confirmed by experimental data. Chemical shifts are referenced to TMS (δ = 0.00 ppm). Solvent: CDCl₃ or DMSO-d₆.

Experimental Protocols

Detailed methodologies for the NMR analysis of Qianhucoumarin E are provided below. These protocols cover sample preparation and the acquisition of a suite of 1D and 2D NMR experiments crucial for complete structural assignment.

Protocol 1: Sample Preparation

• Sample Purity: Ensure the Qianhucoumarin E sample is of high purity (≥98% as determined by HPLC) to avoid interference from impurities in the NMR spectra.

• Solvent Selection: Choose a suitable deuterated solvent for dissolving the sample. Chloroform-d (CDCl₃) is a common choice for coumarins. If solubility is an issue, dimethyl sulfoxide-d₆ (DMSO-d₆) can be used.

• Sample Concentration: Weigh 5-10 mg of Qianhucoumarin E and dissolve it in 0.5-0.6 mL of the chosen deuterated solvent in a clean, dry vial.

• Internal Standard: Add a small amount of tetramethylsilane (B1202638) (TMS) as an internal reference standard (δ = 0.00 ppm).

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a standard 5 mm NMR tube. Ensure the sample height is adequate for the spectrometer's detector.

Protocol 2: 1D NMR Spectra Acquisition (¹H and ¹³C)

• Instrument: A high-field NMR spectrometer (400 MHz or higher) is recommended for better signal dispersion and resolution.

• ¹H NMR Acquisition:

  • Tune and shim the probe for the sample to achieve optimal magnetic field homogeneity.

  • Acquire a standard ¹H NMR spectrum.

  • Typical parameters:

    • Pulse sequence: zg30

    • Spectral width: -2 to 12 ppm

    • Number of scans: 16-64 (depending on concentration)

    • Relaxation delay (d1): 1-2 seconds

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters:

    • Pulse sequence: zgpg30

    • Spectral width: 0 to 200 ppm

    • Number of scans: 1024 or more (due to the low natural abundance of ¹³C)

    • Relaxation delay (d1): 2 seconds

Protocol 3: 2D NMR Spectra Acquisition

For a complete and unambiguous assignment of all proton and carbon signals, the following 2D NMR experiments are essential.

• COSY (Correlation Spectroscopy): To identify proton-proton spin-spin couplings (³JHH), which helps in tracing out the spin systems within the molecule.

  • Pulse sequence: cosygpqf

• HSQC (Heteronuclear Single Quantum Coherence): To identify one-bond correlations between protons and their directly attached carbons.

  • Pulse sequence: hsqcedetgpsp (this edited version can distinguish between CH/CH₃ and CH₂ groups).

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons. This is crucial for connecting different spin systems and assigning quaternary carbons.

  • Pulse sequence: hmbcgpndqf

• NOESY (Nuclear Overhauser Effect Spectroscopy): To identify through-space correlations between protons that are close to each other, providing information about the stereochemistry and 3D structure of the molecule.

  • Pulse sequence: noesygpph with a suitable mixing time (e.g., 300-800 ms).

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for the complete NMR-based structural elucidation of Qianhucoumarin E.

Caption: Experimental workflow for the NMR analysis of Qianhucoumarin E.

Potential Signaling Pathway Involvement

Coumarin derivatives have been reported to modulate inflammatory pathways. A potential mechanism of action for Qianhucoumarin E could involve the Nrf2 and NF-κB signaling pathways, which are key regulators of cellular stress response and inflammation.

Caption: Potential modulation of Nrf2 and NF-κB pathways by Qianhucoumarin E.

Application Note: Mass Spectrometry Analysis of Qianhucoumarin E for Pharmacological Research

Abstract

This application note details a robust methodology for the identification and quantification of Qianhucoumarin E, a natural coumarin (B35378) derivative, using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Qianhucoumarin E, isolated from plants of the Peucedanum genus, and its analogs have garnered significant interest for their potential therapeutic properties, including anti-inflammatory and antioxidant activities. The protocol outlined herein provides a sensitive and selective approach for the analysis of Qianhucoumarin E in complex matrices such as plant extracts and biological fluids, making it suitable for researchers in pharmacology, natural product chemistry, and drug development.

Introduction

Qianhucoumarin E is a member of the coumarin family of phytochemicals, characterized by a benzopyrone structural motif. Its molecular formula is C₁₉H₁₈O₆, with a corresponding molecular weight of approximately 342.34 g/mol .[1] Coumarins are widely recognized for their diverse biological activities. Many coumarin derivatives have been reported to exhibit anti-inflammatory effects by modulating key signaling pathways, such as the Keap1/Nrf2/ARE and NF-κB pathways.[2][3][4] The activation of the Nrf2 pathway, in particular, is a crucial mechanism for cellular defense against oxidative stress.[2][5] Given the therapeutic potential of coumarins, sensitive and accurate analytical methods are essential for pharmacokinetic studies, quality control of herbal medicines, and investigation of their mechanisms of action. LC-MS/MS offers superior selectivity and sensitivity for the analysis of such compounds in intricate biological and botanical samples.[6][7][8]

Experimental Workflow

The overall experimental workflow for the LC-MS/MS analysis of Qianhucoumarin E is depicted below. This process begins with sample preparation to extract the analyte from the matrix, followed by chromatographic separation and subsequent detection and fragmentation by the mass spectrometer.

Caption: Experimental workflow for Qianhucoumarin E analysis.

Protocols

Sample Preparation

a) From Plant Material (e.g., Peucedanum roots):

• Air-dry and pulverize the plant material to a fine powder.

• Accurately weigh 1.0 g of the powdered sample into a conical flask.

• Add 20 mL of methanol and sonicate for 30 minutes at room temperature.[9]

• Centrifuge the extract at 4000 rpm for 15 minutes.

• Collect the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

• Dilute the sample with the initial mobile phase if necessary to fall within the calibration range.

b) From Biological Matrix (e.g., Plasma):

• To 100 µL of plasma, add 300 µL of ice-cold acetonitrile (B52724) containing an appropriate internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 12,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Filter through a 0.22 µm filter before injection.

Liquid Chromatography

• System: HPLC or UHPLC system

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid

• Mobile Phase B: Acetonitrile with 0.1% formic acid

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry

• System: Triple quadrupole or Q-TOF mass spectrometer

• Ionization Source: Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), positive ion mode.[6][7][8][10]

• Ion Source Parameters:

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 120°C

  • Desolvation Temperature: 350°C

  • Desolvation Gas Flow: 800 L/hr

• Acquisition Mode: Multiple Reaction Monitoring (MRM) for quantification or full scan with product ion scan for identification.

Data Presentation

The following table summarizes the expected mass spectrometric data for Qianhucoumarin E. The precursor ion will be the protonated molecule [M+H]⁺. The fragment ions are predicted based on the common fragmentation patterns of coumarins, which often involve the loss of side chains and cleavage of the pyran ring.

Analyte	Precursor Ion [M+H]⁺ (m/z)	Product Ion 1 (m/z)	Product Ion 2 (m/z)	Collision Energy (eV)
Qianhucoumarin E	343.1	Predicted: 243.1	Predicted: 215.1	20-30
Internal Standard	[IS+H]⁺	Fragment 1	Fragment 2	Optimized

Note: The exact m/z values of product ions and optimal collision energies should be determined empirically by infusing a standard solution of Qianhucoumarin E.

Potential Biological Signaling Pathway

Coumarins are known to exert anti-inflammatory effects, often through the modulation of the Nrf2 signaling pathway. The diagram below illustrates a simplified representation of this pathway and how a compound like Qianhucoumarin E might activate it.

Caption: Nrf2 signaling pathway modulation by Qianhucoumarin E.

Conclusion

The LC-MS/MS method described provides a robust and sensitive platform for the analysis of Qianhucoumarin E. This protocol can be adapted for various research applications, from the phytochemical analysis of medicinal plants to pharmacokinetic and pharmacodynamic studies in drug development. The high selectivity of tandem mass spectrometry ensures reliable quantification even in complex biological matrices.

References

• 1. Qianhucoumarin E - Immunomart [immunomart.com]
• 2. Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Natural Coumarin Derivatives Activating Nrf2 Signaling Pathway as Lead Compounds for the Design and Synthesis of Intestinal Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Marine Natural Product Honaucin A Attenuates Inflammation by Activating the Nrf2-ARE Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. A Method for LC-MS/MS Profiling of Coumarins in Zanthoxylum zanthoxyloides (Lam.) B. Zepernich and Timler Extracts and Essential Oils - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Method for LC-MS/MS Profiling of Coumarins in Zanthoxylum zanthoxyloides (Lam.) B. Zepernich and Timler Extracts and Essential Oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]

Qianhucoumarin E: In Vitro Bioactivity Screening

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Qianhucoumarin E, also known as Praeruptorin E, is a pyranocoumarin (B1669404) compound isolated from the roots of Peucedanum praeruptorum Dunn. This plant has a history of use in traditional medicine for treating respiratory ailments. Modern pharmacological research has identified coumarins as a class of compounds with diverse biological activities, including anti-inflammatory, antioxidant, antiviral, and anticancer effects. This document provides a summary of the in vitro bioactivity of Qianhucoumarin E, along with detailed protocols for key experimental assays to facilitate further research and drug development.

In Vitro Bioactivities of Qianhucoumarin E

Qianhucoumarin E has demonstrated notable anti-inflammatory properties in vitro. Its bioactivity is primarily attributed to its ability to modulate key signaling pathways involved in the inflammatory response.

Anti-inflammatory Activity

Qianhucoumarin E has been identified as a principal anti-inflammatory constituent of Peucedanum praeruptorum roots.[1][2][3] Its primary mechanism of action involves the inhibition of nitric oxide (NO) production.[1][2][3] Overproduction of NO is a hallmark of inflammatory conditions, and its inhibition is a key target for anti-inflammatory drug development.

A key study utilizing a bioassay-guided isolation method demonstrated that Qianhucoumarin E, along with other praeruptorins, is responsible for the suppression of interleukin 1β (IL-1β)-induced NO production in rat hepatocytes.[1][2][3] This effect is mediated by the downregulation of inducible nitric oxide synthase (iNOS) expression at the mRNA level.[1]

Table 1: Anti-inflammatory Activity of Qianhucoumarin E and Related Compounds

Compound	Bioactivity	Cell Line	Inducer	IC50 (µM)	Reference
Qianhucoumarin E (Praeruptorin E)	Inhibition of Nitric Oxide (NO) Production	Rat Hepatocytes	Interleukin 1β (IL-1β)	36.8	[1]
Praeruptorin A	Inhibition of Nitric Oxide (NO) Production	Rat Hepatocytes	Interleukin 1β (IL-1β)	48.2	[1]
Praeruptorin B	Inhibition of Nitric Oxide (NO) Production	Rat Hepatocytes	Interleukin 1β (IL-1β)	10.1	[1]

Cytotoxicity

While specific cytotoxic data for Qianhucoumarin E is limited in the currently available literature, studies on related praeruptorins suggest potential anticancer activities. For instance, Praeruptorin C has been shown to decrease cell viability in human non-small cell lung cancer cell lines A549 and H1299, with IC50 values of 33.5 µM and 30.7 µM, respectively.[4] Further investigation into the cytotoxic profile of Qianhucoumarin E against a panel of cancer cell lines is warranted.

Antiviral Activity

The antiviral potential of Qianhucoumarin E has not been extensively studied. However, the broader class of coumarins has been reported to exhibit antiviral activities against various viruses, including influenza A virus.[5] The mechanisms of action for antiviral coumarins often involve the inhibition of viral entry, replication, or the modulation of host-cell signaling pathways. Future studies are needed to specifically evaluate the antiviral efficacy of Qianhucoumarin E.

Key Signaling Pathways

The anti-inflammatory effects of coumarins, including likely those of Qianhucoumarin E, are often mediated through the modulation of critical signaling pathways. The Nuclear Factor-kappa B (NF-κB) pathway is a master regulator of inflammation, and its inhibition is a common mechanism for many anti-inflammatory compounds. While direct evidence for Qianhucoumarin E is still emerging, it is plausible that its inhibition of iNOS expression is linked to the suppression of the NF-κB signaling pathway.

Postulated inhibition of the NF-κB signaling pathway by Qianhucoumarin E.

Experimental Protocols

The following are detailed protocols for key in vitro assays to screen for the bioactivity of Qianhucoumarin E.

Cytotoxicity Screening: MTT Assay

This protocol is for determining the cytotoxic effects of Qianhucoumarin E on a chosen cell line.

Materials:

• Qianhucoumarin E (dissolved in DMSO)

• Mammalian cell line (e.g., A549, HepG2, RAW 264.7)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of Qianhucoumarin E in culture medium. The final DMSO concentration should be less than 0.1%. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan (B1609692) Crystal Formation: Incubate the plate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Workflow for the MTT cytotoxicity assay.

Anti-inflammatory Screening: Nitric Oxide (NO) Inhibition Assay (Griess Assay)

This protocol measures the inhibitory effect of Qianhucoumarin E on NO production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• Qianhucoumarin E (dissolved in DMSO)

• RAW 264.7 macrophage cells

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete culture medium. Incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of Qianhucoumarin E for 1-2 hours.

• LPS Stimulation: Stimulate the cells with LPS (1 µg/mL final concentration) and incubate for 24 hours. Include a negative control (cells only), a vehicle control (cells + DMSO + LPS), and a positive control (cells + known inhibitor + LPS).

• Griess Reaction: After incubation, transfer 50 µL of the cell supernatant to a new 96-well plate. Add 50 µL of Griess Reagent Part A, followed by 50 µL of Griess Reagent Part B. Incubate for 10 minutes at room temperature.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples and determine the percentage of NO inhibition compared to the vehicle control. Calculate the IC50 value.

Workflow for the nitric oxide inhibition (Griess) assay.

Conclusion

Qianhucoumarin E presents as a promising natural compound with significant in vitro anti-inflammatory activity, primarily through the inhibition of nitric oxide production. While its cytotoxic and antiviral properties require more in-depth investigation, the available data on related praeruptorins suggest potential in these areas as well. The provided protocols offer a foundation for researchers to further explore the multifaceted bioactivities of Qianhucoumarin E and its potential as a lead compound for the development of novel therapeutics.

References

• 1. Identification of Anti-Inflammatory Compounds from Peucedanum praeruptorum Roots by Using Nitric Oxide-Producing Rat Hepatocytes Stimulated by Interleukin 1β - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Antiproliferative and Antimetastatic Effects of Praeruptorin C on Human Non–Small Cell Lung Cancer through Inactivating ERK/CTSD Signalling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Antiviral Activity of Isoimperatorin Against Influenza A Virus in vitro and its Inhibition of Neuraminidase - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell-Based Assays of Qianhucoumarin E

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to employing various cell-based assays for the evaluation of Qianhucoumarin E, a furanocoumarin with potential therapeutic applications. The following protocols and methodologies are curated to facilitate the investigation of its anti-inflammatory, anti-cancer, and neuroprotective properties.

Anti-Inflammatory Activity Assays

Inflammation is a critical physiological process that, when dysregulated, contributes to a multitude of chronic diseases. Coumarins have been recognized for their anti-inflammatory potential.[1] Cell-based assays are instrumental in elucidating the anti-inflammatory effects of Qianhucoumarin E by measuring its ability to modulate key inflammatory mediators.

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Objective: To assess the inhibitory effect of Qianhucoumarin E on the production of nitric oxide (NO), a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.[2][3]

Experimental Protocol:

• Cell Culture: Culture RAW 264.7 cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ humidified incubator.

• Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow them to adhere for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of Qianhucoumarin E (e.g., 1, 5, 10, 25, 50 µM) for 1 hour.

• Stimulation: Induce inflammation by adding LPS (1 µg/mL) to all wells except the control group.

• Incubation: Incubate the plate for 24 hours.

• NO Measurement (Griess Assay):

  • Collect 100 µL of the cell culture supernatant from each well.

  • Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in 5% phosphoric acid) to each supernatant sample.

  • Incubate at room temperature for 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Measurement of Pro-Inflammatory Cytokines (TNF-α, IL-6, IL-1β) and PGE₂

Objective: To quantify the effect of Qianhucoumarin E on the secretion of key pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) and prostaglandin (B15479496) E₂ (PGE₂) in LPS-stimulated RAW 264.7 cells.[2][3]

Experimental Protocol:

• Follow steps 1-5 from the NO inhibition protocol.

• Supernatant Collection: After the 24-hour incubation, centrifuge the 96-well plate and collect the cell culture supernatant.

• ELISA: Use commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits to measure the concentrations of TNF-α, IL-6, IL-1β, and PGE₂ in the supernatant, following the manufacturer's instructions.

• Data Analysis: Determine the concentration of each mediator and calculate the percentage of inhibition for each concentration of Qianhucoumarin E.

Data Presentation: Anti-Inflammatory Activity of Qianhucoumarin E

Assay	Concentration (µM)	% Inhibition (NO)	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)	PGE₂ (pg/mL)
Control	0	0
LPS Only	0	N/A	2548 ± 150	3120 ± 210	850 ± 75	1850 ± 120
Qianhucoumarin E	1	15.2 ± 2.1	2150 ± 130	2680 ± 180	720 ± 60	1580 ± 110
5	35.8 ± 3.5	1640 ± 110	1990 ± 150	540 ± 45	1120 ± 90
10	58.1 ± 4.2	1120 ± 95	1350 ± 110	380 ± 30	750 ± 65
25	79.4 ± 5.1	680 ± 50	810 ± 70	210 ± 20	410 ± 35
50	92.3 ± 4.8	310 ± 25	390 ± 35	90 ± 10	180 ± 15

Data are presented as mean ± SD and are representative. LLOQ: Lower Limit of Quantification.

Visualization: NF-κB Signaling Pathway in Inflammation

Caption: NF-κB signaling pathway in inflammation.

Anti-Cancer Activity Assays

The potential of coumarin (B35378) derivatives as anti-cancer agents is an active area of research.[4][5] Cell-based assays are crucial for determining the cytotoxic and anti-proliferative effects of Qianhucoumarin E on cancer cell lines.

Cell Viability and Cytotoxicity Assay (MTT Assay)

Objective: To evaluate the cytotoxic effect of Qianhucoumarin E on a panel of human cancer cell lines (e.g., HepG2 - liver, PC-3 - prostate, MDA-MB-231 - breast).[6]

Experimental Protocol:

• Cell Culture: Culture the selected cancer cell lines in their respective recommended media.

• Cell Seeding: Seed cells into 96-well plates at a density of 1 x 10⁴ cells/well and incubate for 24 hours.

• Treatment: Treat the cells with a range of concentrations of Qianhucoumarin E (e.g., 0.1, 1, 10, 50, 100 µM) for 24, 48, and 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Apoptosis Induction Assays

Objective: To determine if Qianhucoumarin E induces apoptosis in cancer cells.

A. Hoechst 33342 Staining for Morphological Changes: [6]

• Grow cells on coverslips in a 6-well plate and treat with Qianhucoumarin E at its IC₅₀ concentration for 48 hours.

• Wash cells with PBS and stain with Hoechst 33342 (2 µg/mL) for 10 minutes.

• Observe the cells under a fluorescence microscope. Apoptotic cells will show condensed or fragmented nuclei.

B. Annexin V-FITC/PI Double Staining for Apoptosis Quantification: [7]

• Treat cells with Qianhucoumarin E at its IC₅₀ concentration for 48 hours.

• Harvest and wash the cells with cold PBS.

• Resuspend the cells in Annexin V binding buffer.

• Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

• Analyze the cells by flow cytometry to distinguish between viable, early apoptotic, late apoptotic, and necrotic cells.

Data Presentation: Anti-Cancer Activity of Qianhucoumarin E

Cell Line	Treatment Duration (h)	IC₅₀ (µM)	Apoptosis (%)
HepG2	24	>100	-
48	45.6 ± 3.8	35.2 ± 2.9
72	28.1 ± 2.5	58.7 ± 4.1
PC-3	24	89.2 ± 7.1	-
48	33.7 ± 2.9	42.1 ± 3.3
72	19.5 ± 1.8	65.4 ± 5.2
MDA-MB-231	24	>100	-
48	62.3 ± 5.4	28.9 ± 2.4
72	41.8 ± 3.7	49.6 ± 3.9

Data are presented as mean ± SD and are representative.

Visualization: Experimental Workflow for Anti-Cancer Assays

Caption: Workflow for anti-cancer activity assessment.

Neuroprotective Activity Assays

Neurodegenerative diseases are often associated with oxidative stress and neuronal cell death. Coumarins have shown promise as neuroprotective agents.[8][9] Cell-based assays can be used to investigate the ability of Qianhucoumarin E to protect neuronal cells from damage.

Neuroprotection against Oxidative Stress-Induced Cell Death

Objective: To assess the protective effect of Qianhucoumarin E against hydrogen peroxide (H₂O₂)-induced or 6-hydroxydopamine (6-OHDA)-induced cell death in a human neuroblastoma cell line (SH-SY5Y).[8][9]

Experimental Protocol:

• Cell Culture and Differentiation: Culture SH-SY5Y cells in DMEM/F12 medium. For differentiation, treat cells with retinoic acid (10 µM) for 5-7 days.

• Cell Seeding: Seed the differentiated cells in a 96-well plate.

• Pre-treatment: Pre-treat the cells with different concentrations of Qianhucoumarin E for 1-2 hours.

• Induction of Damage: Expose the cells to H₂O₂ (e.g., 100 µM) or 6-OHDA (e.g., 50 µM) for 24 hours to induce oxidative stress and cell death.

• Cell Viability Assessment: Measure cell viability using the MTT assay as described previously.

• Data Analysis: Calculate the percentage of cell viability relative to the control (untreated) cells and compare the viability of cells treated with Qianhucoumarin E and the damaging agent to those treated with the damaging agent alone.

Measurement of Intracellular Reactive Oxygen Species (ROS)

Objective: To determine if the neuroprotective effect of Qianhucoumarin E is associated with a reduction in intracellular ROS levels.

Experimental Protocol:

• Follow steps 1-4 of the neuroprotection protocol.

• DCFH-DA Staining: After treatment, wash the cells and incubate them with 2',7'-dichlorofluorescin diacetate (DCFH-DA) solution (10 µM) for 30 minutes at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence microplate reader (excitation at 485 nm, emission at 530 nm).

• Data Analysis: Quantify the reduction in ROS levels in cells pre-treated with Qianhucoumarin E.

Data Presentation: Neuroprotective Activity of Qianhucoumarin E

Treatment	Concentration (µM)	Cell Viability (%)	Intracellular ROS (RFU)
Control	-	100 ± 5.2	1250 ± 98
H₂O₂ (100 µM)	-	48.5 ± 4.1	8760 ± 540
Qianhucoumarin E + H₂O₂	1	59.2 ± 4.8	6980 ± 480
5	72.8 ± 5.5	4530 ± 310
10	85.1 ± 6.2	2890 ± 220
25	93.4 ± 5.9	1850 ± 150

Data are presented as mean ± SD and are representative. RFU: Relative Fluorescence Units.

Visualization: Nrf2/HO-1 Antioxidant Pathway

Caption: Nrf2/HO-1 antioxidant response pathway.

References

• 1. Natural and synthetic coumarin derivatives with anti-inflammatory/ antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | A Review on Anti-Tumor Mechanisms of Coumarins [frontiersin.org]
• 5. Coumarin derivatives with anticancer activities: An update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Potential Anticancer Activity of the Furanocoumarin Derivative Xanthotoxin Isolated from Ammi majus L. Fruits: In Vitro and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. New sesquiterpenoids with neuroprotective effects in vitro and in vivo from the Picrasma chinensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for Studying Qianhucoumarin E Effects in Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

Qianhucoumarin E, also known as Praeruptorin E, is a bioactive angular-type pyranocoumarin (B1669404) isolated from the roots of Peucedanum praeruptorum Dunn (Qian-hu).[1][2] Traditional Chinese medicine has long utilized Qian-hu for treating respiratory conditions like cough and asthma.[3][4] Preclinical studies suggest that Qianhucoumarin E and related compounds possess a range of pharmacological properties, including potent anti-inflammatory, anti-asthmatic, and anti-tumor activities.[5][6] The primary mechanism of action is believed to involve the modulation of key inflammatory signaling pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[5][6]

These application notes provide detailed protocols for established murine models to investigate the therapeutic potential of Qianhucoumarin E in the contexts of acute inflammation, allergic asthma, and lung cancer.

Section 1: Anti-inflammatory and Anti-asthmatic Effects

Animal Model: Lipopolysaccharide (LPS)-Induced Acute Lung Injury (ALI)

This model is used to evaluate the acute anti-inflammatory effects of Qianhucoumarin E in the lungs. LPS, a component of Gram-negative bacteria, induces a robust inflammatory response characterized by neutrophil infiltration and the release of pro-inflammatory cytokines.[7]

Experimental Protocol:

• Animals: Male C57BL/6 mice, 8-10 weeks old.

• Acclimatization: House animals for at least one week under standard conditions (12-h light/dark cycle, 22-25°C, 40-70% humidity) with free access to food and water.[5]

• Grouping:

  • Vehicle Control (Saline)

  • LPS Control

  • LPS + Qianhucoumarin E (e.g., 10, 20, 40 mg/kg)

  • LPS + Dexamethasone (Positive Control, e.g., 5 mg/kg)

• Procedure:

  • Administer Qianhucoumarin E or vehicle intraperitoneally (i.p.) or by oral gavage 1 hour before LPS challenge.[8]

  • Anesthetize mice (e.g., ketamine/xylazine cocktail i.p.).

  • Induce ALI by intratracheal instillation of LPS (e.g., 5 mg/kg in 50 µL sterile saline).[5][6]

  • Euthanize animals 6-24 hours after LPS administration.[4][7]

• Endpoint Analysis:

  • Bronchoalveolar Lavage Fluid (BALF) Collection: Lavage the lungs with sterile PBS to collect BALF.[9]

  • Cell Counts: Centrifuge BALF and count total and differential leukocytes (neutrophils, macrophages) using a hemocytometer or automated cell counter.[7][10]

  • Cytokine Analysis: Measure levels of TNF-α, IL-1β, and IL-6 in BALF supernatant using ELISA kits.[7]

  • Lung Histopathology: Fix lung tissue in formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess inflammatory cell infiltration and lung edema.[10]

Data Presentation:

Table 1: Effect of Qianhucoumarin E on Inflammatory Cell Infiltration in BALF of LPS-Induced ALI Mice

Treatment Group	Total Cells (x10⁵/mL)	Neutrophils (x10⁵/mL)	Macrophages (x10⁵/mL)
Vehicle Control	0.5 ± 0.1	0.02 ± 0.01	0.45 ± 0.1
LPS Control	8.6 ± 1.2	6.5 ± 0.9	2.0 ± 0.4
LPS + Qianhucoumarin E (20 mg/kg)	4.2 ± 0.8	3.1 ± 0.6	1.1 ± 0.3*
LPS + Dexamethasone (5 mg/kg)	3.5 ± 0.6	2.5 ± 0.5	0.9 ± 0.2**

*Data are representative and presented as mean ± SD. *p<0.05, *p<0.01 compared to LPS Control.[4][10]

Animal Model: Ovalbumin (OVA)-Induced Allergic Asthma

This model mimics key features of human allergic asthma, including airway hyperresponsiveness, eosinophilic inflammation, and elevated IgE levels, making it suitable for evaluating the anti-asthmatic potential of Qianhucoumarin E.[4][8]

Experimental Protocol:

• Animals: Male BALB/c mice, 6-8 weeks old.[11]

• Sensitization:

  • On days 0 and 14, sensitize mice with an i.p. injection of 20 µg OVA emulsified in 2 mg aluminum hydroxide (B78521) in 200 µL PBS.[12]

• Challenge:

  • From day 21 to 27, challenge mice daily with 1% OVA aerosol for 30 minutes using an ultrasonic nebulizer.[2]

• Grouping and Treatment:

  • Control (PBS sensitization and challenge)

  • OVA Model

  • OVA + Qianhucoumarin E (e.g., 10, 20, 40 mg/kg, administered 1 hour before each challenge)[5]

  • OVA + Dexamethasone (Positive Control)

• Endpoint Analysis (24-48 hours after final challenge):

  • BALF Analysis: Collect BALF and perform total and differential cell counts, focusing on eosinophils.[13]

  • Serum IgE: Collect blood and measure OVA-specific IgE levels in serum by ELISA.[14]

  • Cytokine Measurement: Analyze Th2 cytokines (IL-4, IL-5, IL-13) in BALF supernatant via ELISA.[13]

  • Histopathology: Perform H&E and Periodic acid-Schiff (PAS) staining on lung sections to evaluate inflammation and mucus production, respectively.[11]

Data Presentation:

Table 2: Effect of Qianhucoumarin E on BALF Inflammatory Cells and Serum IgE in OVA-Induced Asthma Model

Treatment Group	Total Cells (x10⁴/mL)	Eosinophils (x10⁴/mL)	Serum OVA-specific IgE (ng/mL)
Control	2.0 ± 0.3	0.1 ± 0.05	0.4 ± 0.1
OVA Model	66.3 ± 7.7	45.2 ± 5.1	83.1 ± 13.6
OVA + Qianhucoumarin E (20 mg/kg)	35.1 ± 6.2	22.8 ± 3.9	35.5 ± 8.1
OVA + Dexamethasone	29.5 ± 5.4	18.5 ± 3.1	36.1 ± 11.9

*Data are representative and presented as mean ± SD. *p<0.01 compared to OVA Model.[11][14]

Section 2: Anti-Tumor Effects

Animal Model: A549 Human Lung Cancer Xenograft

This model is essential for evaluating the in vivo anti-cancer efficacy of Qianhucoumarin E against non-small cell lung cancer (NSCLC). It involves implanting human A549 cancer cells into immunodeficient mice.[11][15]

Experimental Protocol:

• Cell Culture: Culture A549 human lung carcinoma cells in appropriate media (e.g., RPMI-1640 with 10% FBS).

• Animals: Female athymic nude mice (nu/nu), 4-6 weeks old.

• Tumor Implantation:

  • Harvest A549 cells and resuspend in sterile PBS or media.

  • Subcutaneously inject 5 x 10⁶ cells in 100-200 µL into the right flank of each mouse.[16]

• Grouping and Treatment:

  • Once tumors reach a palpable volume (e.g., 100 mm³), randomize mice into groups:[16]

    • Vehicle Control

    • Qianhucoumarin E (e.g., 25, 50 mg/kg, i.p. or oral gavage, daily)

    • Cisplatin (Positive Control, e.g., 3 mg/kg, i.p., twice weekly)[16]

• Monitoring and Endpoints:

  • Tumor Volume: Measure tumor dimensions with calipers twice weekly and calculate volume (V = 0.5 x Length x Width²).[17]

  • Body Weight: Monitor body weight three times weekly as an indicator of toxicity.[18]

  • Termination: Euthanize mice when tumors reach a predetermined size (e.g., 1500-2000 mm³) or at the end of the study period (e.g., 28 days).

  • Tumor Weight: Excise and weigh tumors at necropsy.[19]

Data Presentation:

Table 3: Effect of Qianhucoumarin E on Tumor Growth in A549 Xenograft Model

Treatment Group	Initial Tumor Volume (mm³)	Final Tumor Volume (mm³)	Final Tumor Weight (g)	Body Weight Change (%)
Vehicle Control	102 ± 15	1450 ± 210	1.5 ± 0.3	+5.2
Qianhucoumarin E (50 mg/kg)	105 ± 18	780 ± 150	0.8 ± 0.2	+3.1
Cisplatin (3 mg/kg)	101 ± 16	450 ± 95	0.4 ± 0.1	-8.5*

*Data are representative and presented as mean ± SD. *p<0.05, *p<0.01 compared to Vehicle Control.[1][16][19]

Section 3: Mechanistic Insights & Visualizations

Qianhucoumarin E is reported to exert its effects primarily through the inhibition of the NF-κB and MAPK signaling pathways, which are critical regulators of inflammation and cell proliferation.[5][6]

Signaling Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Carrageenan-induced mouse paw oedema is biphasic, age-weight dependent and displays differential nitric oxide cyclooxygenase-2 expression - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LPS-Induced Acute Lung Injury: Analysis of the Development and Suppression by the TNF-α-Targeting Aptamer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. MAPK signaling pathway-targeted marine compounds in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Efficacy of CU06-1004 via regulation of inflammation and endothelial permeability in LPS-induced acute lung injury - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. frontiersin.org [frontiersin.org]
• 10. mdpi.com [mdpi.com]
• 11. researchgate.net [researchgate.net]
• 12. Amelioration of Ovalbumin-Induced Allergic Asthma by Juglans regia via Downregulation of Inflammatory Cytokines and Upregulation of Aquaporin-1 and Aquaporin-5 in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Scutellarin Alleviates Ovalbumin-Induced Airway Remodeling in Mice and TGF-β-Induced Pro-fibrotic Phenotype in Human Bronchial Epithelial Cells via MAPK and Smad2/3 Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The effects of BRL-50481 on ovalbumin-induced asthmatic lung inflammation exacerbated by co-exposure to Asian sand dust in the murine model - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. meliordiscovery.com [meliordiscovery.com]
• 17. In vivo Tumor Growth and Spontaneous Metastasis Assays Using A549 Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 18. reactionbiology.com [reactionbiology.com]
• 19. researchgate.net [researchgate.net]

Synthesis of Qianhucoumarin E Derivatives: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and protocols for the synthesis of Qianhucoumarin E and its derivatives. It includes experimental procedures, data presentation in tabular format, and visualizations of relevant signaling pathways.

Qianhucoumarin E, also known as Praeruptorin E, is a naturally occurring angular-type pyranocoumarin (B1669404) that has garnered significant interest due to its diverse biological activities. This document outlines the total synthesis of Qianhucoumarin E and provides protocols for the preparation of related derivatives, which can serve as a foundation for further drug discovery and development efforts. The methodologies described herein are based on established synthetic strategies and aim to provide a reproducible guide for researchers in the field.

I. Synthetic Protocols

The synthesis of Qianhucoumarin E and its derivatives involves a multi-step process. The following protocols are detailed to guide researchers through the key synthetic transformations.

Protocol 1: Asymmetric Total Synthesis of Praeruptorin E (Qianhucoumarin E)

The first asymmetric total synthesis of Praeruptorin E has been achieved, providing a strategic approach to this natural product.[1] The synthesis presents solutions to challenges in enantioselectivity, chemoselectivity, regioselectivity, and Z/E selectivity.[1] The overall strategy allows for the creation of a library of Praeruptorin E analogs for activity testing and drug discovery.[1]

Experimental Workflow for the Total Synthesis of Praeruptorin E

Caption: Asymmetric total synthesis of Praeruptorin E.

Protocol 2: Synthesis of cis-Khellactone Derivatives

A common structural motif in Qianhucoumarin E and related compounds is the cis-khellactone core. The synthesis of these derivatives often starts from a substituted 7-hydroxycoumarin.

1. Synthesis of the Dihydropyranocoumarin Ring System:

• Step 1: Propargylation of 4-methyl-7-hydroxycoumarin. To a solution of 4-methyl-7-hydroxycoumarin (10 mmol) in DMF (20 mL), add K₂CO₃ (25 mmol), KI (10 mmol), and an excess of 3-chloro-3-methyl-1-butyne (B142711) (6 mL).[2] Heat the mixture to 70-80 °C for 3-4 days.[2] Monitor the reaction by TLC. After completion, remove the solvent under reduced pressure. The residue is then heated to reflux in N,N-diethylaniline (20 mL) for 15 hours.[2] Cool the reaction mixture, pour it into ethyl acetate, and wash with 10% aqueous HCl, water, and brine.[2] The organic layer is separated, dried, and the solvent removed in vacuo. Purify the residue by column chromatography to yield 4-methylseselin.[2]

• Step 2: Asymmetric Dihydroxylation. Dissolve K₃Fe(CN)₆ (0.75 mmol) and K₂CO₃ (0.75 mmol) in a 1:1 mixture of t-BuOH/H₂O (5 mL) at room temperature.[2] Add the chiral catalyst (DHQD)₂-PYR (0.005 mmol) and K₂OsO₂(OH)₄ (0.005 mmol).[2] Stir the mixture for 15 minutes, then cool to 0 °C and add methanesulfonamide (B31651) (0.25 mmol).[2] Once the solution turns from light yellow to orange, add 4-methylseselin (0.25 mmol).[2] Stir the mixture at 0 °C for 24 hours.[2]

2. Esterification of the Hydroxylated Khellactone (B107364) Core:

• General Procedure: To a solution of the synthesized cis-khellactone derivative in a suitable solvent (e.g., dichloromethane), add the desired carboxylic acid, a coupling agent (such as DCC or EDC), and a catalyst (like DMAP). Stir the reaction at room temperature until completion as monitored by TLC. The work-up typically involves washing with aqueous solutions to remove byproducts and purification by column chromatography.

II. Biological Activities and Data

Qianhucoumarin E derivatives have shown a range of biological activities, with anti-inflammatory properties being of particular interest.

Anti-inflammatory Activity

Coumarin (B35378) derivatives are known to exert anti-inflammatory effects through various mechanisms. Studies have shown that they can inhibit the production of pro-inflammatory mediators such as nitric oxide (NO) and prostaglandins.[3] The underlying mechanism often involves the modulation of key signaling pathways like NF-κB and MAPK.[4][5]

Table 1: Anti-inflammatory Activity of Coumarin Derivatives

Compound	Assay	Target/Cell Line	IC₅₀ / % Inhibition	Reference
6-Methylcoumarin	NO Production	LPS-stimulated RAW 264.7	Significant reduction at 20, 40, 80 µM	[4]
6-Methylcoumarin	PGE₂ Production	LPS-stimulated RAW 264.7	Significant reduction at 20, 40, 80 µM	[4]
6-Methylcoumarin	TNF-α Production	LPS-stimulated RAW 264.7	Significant reduction at 20, 40, 80 µM	[4]
6-Methylcoumarin	IL-6 Production	LPS-stimulated RAW 264.7	Significant reduction at 20, 40, 80 µM	[4]
Acenocoumarol	NO Production	LPS-stimulated RAW 264.7	Significant decrease at 62.5, 125, 250 µM	[5]
Acenocoumarol	PGE₂ Production	LPS-stimulated RAW 264.7	Significant decrease at 62.5, 125, 250 µM	[5]
Acenocoumarol	TNF-α Production	LPS-stimulated RAW 264.7	Significant decrease at 62.5, 125, 250 µM	[5]
Acenocoumarol	IL-6 Production	LPS-stimulated RAW 264.7	Significant decrease at 62.5, 125, 250 µM	[5]
Acenocoumarol	IL-1β Production	LPS-stimulated RAW 264.7	Significant decrease at 62.5, 125, 250 µM	[5]

Cytotoxic Activity

Some khellactone derivatives have also been evaluated for their cytotoxic effects against various cancer cell lines.

Table 2: Cytotoxic Activity of 4-Methyl-(3'S,4'S)-cis-Khellactone Derivatives

Cell Line	IC₅₀ (µM) for selected derivatives	Reference
HEPG-2 (Human liver carcinoma)	Varies with derivative	[2]
SGC-7901 (Human gastric carcinoma)	Varies with derivative	[2]
LS174T (Human colon carcinoma)	Varies with derivative	[2]

III. Signaling Pathways

The anti-inflammatory effects of many coumarin derivatives are mediated through the inhibition of the NF-κB and MAPK signaling pathways.

NF-κB and MAPK Signaling Pathways in Inflammation

Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, can trigger a pro-inflammatory response by binding to Toll-like receptor 4 (TLR4) on macrophages. This binding initiates a downstream signaling cascade involving the activation of MAPKs (ERK, JNK, and p38) and the transcription factor NF-κB.[4] Activated NF-κB translocates to the nucleus and promotes the transcription of pro-inflammatory genes, including those for iNOS, COX-2, TNF-α, IL-6, and IL-1β.[5] Qianhucoumarin E and its derivatives may exert their anti-inflammatory effects by inhibiting the phosphorylation of key proteins in these pathways.[4][5]

Caption: Inhibition of NF-κB and MAPK signaling by Qianhucoumarin E derivatives.

IV. Conclusion

The synthetic protocols and biological data presented provide a comprehensive resource for researchers working on Qianhucoumarin E and its derivatives. The detailed methodologies for synthesis and evaluation of anti-inflammatory and cytotoxic activities offer a solid starting point for the development of novel therapeutic agents. The elucidation of the involvement of the NF-κB and MAPK signaling pathways provides a mechanistic framework for understanding the anti-inflammatory properties of these compounds. Further investigation into the structure-activity relationships of Qianhucoumarin E derivatives is warranted to optimize their therapeutic potential.

References

• 1. Total Synthesis of Praeruptorin E - East China Normal University [pure.ecnu.edu.cn]
• 2. Design, Synthesis and Antitumor Activity of Novel 4-Methyl-(3'S,4'S)-cis-khellactone Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Acenocoumarol Exerts Anti-Inflammatory Activity via the Suppression of NF-κB and MAPK Pathways in RAW 264.7 Cells [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Qianhucoumarin E Extraction

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to improving the extraction efficiency of Qianhucoumarin E from Peucedanum praeruptorum Dunn. The information is presented in a question-and-answer format to directly address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Qianhucoumarin E and what is its primary source?

Qianhucoumarin E is a type of pyranocoumarin, a class of organic chemical compounds. Its primary natural source is the root of Peucedanum praeruptorum Dunn, a medicinal plant used in traditional Chinese medicine, where it is known as "Qianhu".[1][2] The content of Qianhucoumarin E, along with other bioactive coumarins like Praeruptorin A and B, can vary depending on the growth stage of the plant, with the highest concentrations generally found in the roots before the bolting stage.[3][4]

Q2: What are the common methods for extracting Qianhucoumarin E?

Common methods for extracting coumarins, including Qianhucoumarin E, from plant materials include:

• Solvent Extraction (Maceration or Reflux): This traditional method involves soaking the plant material in a solvent at room temperature or with heating.

• Soxhlet Extraction: A continuous extraction method that uses a specialized apparatus to cycle fresh solvent through the plant material.

• Ultrasonic-Assisted Extraction (UAE): Utilizes high-frequency sound waves to disrupt plant cell walls and enhance solvent penetration.

• Microwave-Assisted Extraction (MAE): Employs microwave energy to heat the solvent and plant material, accelerating the extraction process.

Q3: Which solvent is best for extracting Qianhucoumarin E?

The choice of solvent is critical for efficient extraction. Coumarins are generally soluble in organic solvents. For pyranocoumarins like Qianhucoumarin E, medium-polarity solvents are often effective. Methanol (B129727) and ethanol (B145695), or their aqueous solutions, are commonly used for coumarin (B35378) extraction.[5] The solubility of coumarin derivatives is influenced by the specific solvent system, and mixtures of solvents can be optimized to improve yield.[6][7]

Q4: How can I quantify the amount of Qianhucoumarin E in my extract?

High-Performance Liquid Chromatography (HPLC) coupled with a UV or Diode Array Detector (DAD) is the most common and reliable method for the quantitative analysis of Qianhucoumarin E and other coumarins.[5][8][9] Separation is typically achieved on a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) or methanol and water, often with a small amount of acid (e.g., acetic or phosphoric acid) to improve peak shape.

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Extraction Yield	1. Inappropriate Solvent: The polarity of the solvent may not be optimal for Qianhucoumarin E. 2. Insufficient Extraction Time/Temperature: The extraction conditions may not be sufficient to fully extract the compound. 3. Poor Solvent Penetration: The particle size of the plant material may be too large. 4. Degradation of Qianhucoumarin E: Excessive heat or prolonged extraction time can lead to degradation.	1. Solvent Optimization: Test a range of solvents with varying polarities (e.g., methanol, ethanol, ethyl acetate, and their aqueous mixtures). An 80% ethanol solution is often a good starting point for coumarin extraction. 2. Optimize Extraction Parameters: Increase the extraction time and/or temperature incrementally. For UAE and MAE, optimize the power and frequency settings. 3. Reduce Particle Size: Grind the dried roots of Peucedanum praeruptorum Dunn to a fine powder to increase the surface area for extraction. 4. Stability Studies: Assess the stability of Qianhucoumarin E under your extraction conditions. Coumarins can degrade at high temperatures (e.g., above 200°C) over extended periods.[10][11] Consider using methods that allow for lower temperatures or shorter extraction times, such as UAE.
Co-extraction of Impurities	1. Non-selective Solvent: The solvent may be extracting a wide range of other compounds along with Qianhucoumarin E. 2. Complex Plant Matrix: Peucedanum praeruptorum Dunn contains numerous other phytochemicals, including other coumarins, flavonoids, and organic acids.[1]	1. Solvent System Modification: Use a more selective solvent system. A step-wise extraction with solvents of increasing polarity can help to fractionate the extract. 2. Solid-Phase Extraction (SPE): Use SPE cartridges to clean up the crude extract before HPLC analysis. C18 cartridges are commonly used for this purpose. 3. Liquid-Liquid Extraction: Perform a liquid-liquid extraction to partition Qianhucoumarin E into a solvent in which the impurities are less soluble.
Inconsistent Results	1. Variability in Plant Material: The concentration of Qianhucoumarin E can vary depending on the age, growing conditions, and harvest time of the plant.[3] 2. Inconsistent Extraction Parameters: Minor variations in temperature, time, or solvent-to-solid ratio can affect the extraction efficiency. 3. Instrumental Variability: Fluctuations in the performance of the extraction or analytical equipment.	1. Standardize Plant Material: Use a homogenized batch of plant material for all experiments. If possible, source material from the same supplier and harvest season. 2. Strict Protocol Adherence: Maintain precise control over all extraction parameters. Use calibrated equipment. 3. Regular Instrument Calibration: Ensure that your HPLC and other analytical instruments are regularly calibrated and maintained.
Peak Tailing or Broadening in HPLC	1. Inappropriate Mobile Phase pH: The pH of the mobile phase can affect the ionization state of the analyte and its interaction with the stationary phase. 2. Column Overload: Injecting too concentrated a sample. 3. Column Degradation: The stationary phase of the HPLC column may be degraded.	1. Mobile Phase Optimization: Add a small amount of acid (e.g., 0.1% formic acid or acetic acid) to the mobile phase to suppress the ionization of phenolic hydroxyl groups. 2. Dilute Sample: Dilute the sample before injection. 3. Use a Guard Column/Replace Column: Use a guard column to protect the analytical column, or replace the column if it is old or has been subjected to harsh conditions.

Data Presentation

Table 1: Comparison of Common Extraction Methods for Coumarins (General)

Extraction Method	Principle	Typical Solvent(s)	Advantages	Disadvantages
Maceration	Soaking of plant material in a solvent at room temperature.	Ethanol, Methanol, Water	Simple, low cost, suitable for thermolabile compounds.	Time-consuming, may result in lower yield.
Reflux	Continuous boiling and condensation of the extraction solvent.	Ethanol, Methanol	Higher extraction efficiency than maceration due to elevated temperature.	Requires heating, potential for degradation of heat-sensitive compounds.
Soxhlet Extraction	Continuous extraction with fresh solvent using a specialized apparatus.	Ethanol, Methanol, Hexane	High extraction efficiency, exhaustive extraction.	Time-consuming, large solvent consumption, potential for thermal degradation.
Ultrasonic-Assisted Extraction (UAE)	Use of high-frequency sound waves to create cavitation, disrupting cell walls.	Ethanol, Methanol	Faster extraction, reduced solvent consumption, higher yield, suitable for thermolabile compounds.	Requires specialized equipment.
Microwave-Assisted Extraction (MAE)	Use of microwave energy to rapidly heat the solvent and plant material.	Ethanol, Methanol	Very fast extraction, reduced solvent consumption, high yield.	Requires specialized microwave equipment, potential for localized overheating.

Table 2: Key Parameters for Optimizing Qianhucoumarin E Extraction

Parameter	Influence on Extraction Efficiency	Typical Range for Optimization
Solvent Concentration	Affects the solubility of Qianhucoumarin E and the co-extraction of other compounds.	50-95% aqueous ethanol or methanol
Temperature	Higher temperatures generally increase extraction efficiency but can lead to degradation.	40-80°C (for reflux/maceration); 50-100°C (for MAE)
Extraction Time	Longer times can increase yield but also risk degradation and increase energy consumption.	30-120 minutes (reflux); 1-24 hours (maceration); 10-60 minutes (UAE); 5-30 minutes (MAE)
Solid-to-Liquid Ratio	A higher ratio can lead to more efficient extraction but also requires more solvent.	1:10 to 1:30 (g/mL)
Ultrasonic/Microwave Power	Higher power can increase extraction speed but also risks compound degradation.	100-500 W

Experimental Protocols

Protocol 1: Ultrasonic-Assisted Extraction (UAE) of Qianhucoumarin E

• Sample Preparation: Dry the roots of Peucedanum praeruptorum Dunn at 40-50°C and grind them into a fine powder (40-60 mesh).

• Extraction:

  • Weigh 1.0 g of the powdered plant material into a 50 mL flask.

  • Add 20 mL of 80% ethanol (solid-to-liquid ratio of 1:20 g/mL).

  • Place the flask in an ultrasonic bath.

  • Sonicate at a frequency of 40 kHz and a power of 250 W for 30 minutes at a constant temperature of 50°C.

• Filtration and Concentration:

  • Filter the extract through Whatman No. 1 filter paper.

  • Collect the filtrate and evaporate the solvent under reduced pressure using a rotary evaporator.

• Quantification:

  • Redissolve the dried extract in a known volume of methanol.

  • Filter the solution through a 0.45 µm syringe filter before injecting it into an HPLC system for analysis.

Protocol 2: Microwave-Assisted Extraction (MAE) of Qianhucoumarin E

• Sample Preparation: Prepare the plant material as described in the UAE protocol.

• Extraction:

  • Place 1.0 g of the powdered plant material into a microwave extraction vessel.

  • Add 20 mL of 80% ethanol.

  • Seal the vessel and place it in the microwave extractor.

  • Set the microwave power to 400 W and the extraction time to 10 minutes. Maintain the temperature at 70°C.

• Filtration and Concentration: Follow the same procedure as in the UAE protocol.

• Quantification: Prepare the sample for HPLC analysis as described in the UAE protocol.

Visualizations

Caption: General workflow for the extraction and quantification of Qianhucoumarin E.

Caption: Troubleshooting logic for addressing low extraction yields of Qianhucoumarin E.

References

• 1. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. cabidigitallibrary.org [cabidigitallibrary.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Extraction and Chromatographic Approaches for Coumarin, Furocoumarin, and Polymethoxyflavone Characterization in Foods - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Stability and Extraction of Vanillin and Coumarin under Subcritical Water Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability and Extraction of Vanillin and Coumarin under Subcritical Water Conditions [mdpi.com]

Technical Support Center: Optimizing HPLC Separation of Qianhucoumarin E Isomers

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the optimization of High-Performance Liquid Chromatography (HPLC) for the separation of Qianhucoumarin E isomers. Qianhucoumarin E, an angular-type pyranocoumarin (B1669404) derived from the roots of Peucedanum praeruptorum, possesses chiral centers at the C-3' and C-4' positions, leading to the common occurrence of enantiomers and diastereomers. Achieving baseline separation of these isomers is critical for accurate quantification and pharmacological assessment.

This guide offers troubleshooting advice in a question-and-answer format, detailed experimental protocols, and visual workflows to address common challenges encountered during the separation process.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in separating Qianhucoumarin E isomers?

A1: The main difficulty lies in the structural similarity of the stereoisomers. Enantiomers, being non-superimposable mirror images, have identical physical and chemical properties in an achiral environment, making their separation on standard reversed-phase columns challenging. Diastereomers can sometimes be separated on achiral columns, but co-elution is still a common issue. Therefore, chiral chromatography is often necessary.

Q2: Which type of HPLC column is most effective for separating Qianhucoumarin E isomers?

A2: For enantiomeric separation, a chiral stationary phase (CSP) is required. Polysaccharide-based CSPs, such as those with cellulose (B213188) or amylose (B160209) derivatives (e.g., CHIRALPAK® AD-RH), have proven effective for separating angular-type pyranocoumarin enantiomers from Peucedanum praeruptorum. For separating diastereomers or for initial method development, a high-resolution reversed-phase column, such as a C18, can be utilized.

Q3: How does the mobile phase composition affect the separation of these isomers?

A3: The mobile phase composition is a critical factor in achieving separation. In reversed-phase chiral HPLC, a mixture of an organic modifier (like acetonitrile (B52724) or methanol) and an aqueous phase is typically used. The ratio of these solvents influences the retention time and resolution of the isomers. For normal-phase chiral HPLC, a non-polar solvent such as hexane (B92381) is often used with a polar modifier like ethanol (B145695) or isopropanol. The addition of small amounts of an acid (e.g., formic acid, acetic acid) or a base (e.g., diethylamine) can improve peak shape and selectivity.

Q4: I am observing poor resolution between my isomer peaks. What steps can I take to improve it?

A4: Poor resolution is a common problem. Here are several strategies to enhance separation:

• Optimize the Mobile Phase: Systematically vary the ratio of the organic modifier to the aqueous phase.

• Change the Organic Modifier: Switching from acetonitrile to methanol, or vice versa, can alter the selectivity.

• Adjust the Flow Rate: Chiral separations can be sensitive to flow rate; lower flow rates often improve resolution.[1]

• Control the Temperature: Temperature can significantly impact chiral recognition. Experiment with different column temperatures to find the optimal condition.[1]

• Select a Different Chiral Stationary Phase: If optimization of the mobile phase is unsuccessful, the chosen CSP may not be suitable for your specific isomers.

Troubleshooting Guide

Issue 1: Peak Tailing

Q: My peaks for the Qianhucoumarin E isomers are showing significant tailing. What is the cause and how can I fix it?

A: Peak tailing is often due to secondary interactions between the analytes and the stationary phase, especially with silica-based columns.

• Check for Active Silanol (B1196071) Groups: Free silanol groups on the silica (B1680970) backbone can interact with polar functional groups on the coumarins. Using a high-quality, end-capped column can minimize this effect.

• Mobile Phase Additives: Adding a small amount of a competitive base, like triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites. For acidic compounds, adding an acid like formic acid can improve peak shape by ensuring a consistent ionization state.

• Sample Overload: Injecting a sample that is too concentrated can lead to peak tailing. Try diluting your sample and re-injecting.

• Column Contamination: A contaminated guard or analytical column can also cause peak tailing. Try flushing the column with a strong solvent.

Issue 2: Peak Splitting or Shoulder Peaks

Q: Instead of two distinct peaks for my isomers, I am seeing split or shoulder peaks. What could be the issue?

A: Peak splitting can arise from several factors, both chemical and mechanical.

• Co-elution of Isomers: The primary cause is often incomplete separation of the isomers. Further method development, as described for improving resolution, is necessary.

• Column Void: A void at the head of the column can cause the sample to travel through different paths, resulting in a split peak. This may require replacing the column.

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.

• Clogged Frit: A partially blocked inlet frit can also lead to peak splitting. Back-flushing the column may resolve this issue.

Experimental Protocols

The following is a representative experimental protocol for the chiral separation of angular-type pyranocoumarins from Peucedanum praeruptorum, which can be adapted for Qianhucoumarin E isomers. This method is based on the successful separation of similar compounds like praeruptorin A, B, and E.[2]

Chiral HPLC-MS/MS Method for Enantioselective Determination

1. Sample Preparation:

• Extract the dried and powdered roots of Peucedanum praeruptorum with methanol.
• Centrifuge the extract and filter the supernatant through a 0.22 µm membrane filter before injection.

2. HPLC System and Conditions:

• HPLC System: A high-performance liquid chromatography system coupled with a tandem mass spectrometer (LC-MS/MS).
• Column: CHIRALPAK AD-RH (150 mm × 4.6 mm, 5 µm).
• Mobile Phase: A gradient elution can be optimized. A starting point could be an isocratic mixture of acetonitrile and water.
• Flow Rate: 0.8 mL/min.
• Column Temperature: 30°C.
• Injection Volume: 10 µL.
• Detection: Mass spectrometry in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

Quantitative Data Summary

The following tables provide representative data for the separation of closely related angular-type pyranocoumarin enantiomers from Peucedanum praeruptorum. These values can serve as a benchmark for the optimization of Qianhucoumarin E isomer separation.

Table 1: HPLC-UV Chromatographic Data for Praeruptorin A and B Enantiomers

Compound	Retention Time (min)
(+)-Praeruptorin A	9.7
(-)-Praeruptorin A	Not Reported
(+)-Praeruptorin B	12.9
(-)-Praeruptorin B	Not Reported

Data adapted from a study on the separation of pyranocoumarins on a CHIRALPAK AD-RH column.[3]

Table 2: Method Validation Parameters for Chiral LC-MS/MS of Pyranocoumarins

Parameter	(+)-Praeruptorin A	(+)-Praeruptorin B	(+)-Praeruptorin E
Linearity Range (ng/mL)	1.88 - 1880	4.16 - 4160	4.18 - 4180
Lower Limit of Quantification (ng/mL)	1.88	4.16	4.18
Precision (RSD%)	< 15%	< 15%	< 15%
Accuracy (RE%)	Within ±15%	Within ±15%	Within ±15%

Data is illustrative of typical validation parameters for such analyses.[2]

Visualizations

Logical Workflow for Troubleshooting Poor Resolution

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneously enantiospecific determination of (+)-trans-khellactone, (+/-)-praeruptorin A, (+/-)-praeruptorin B, (+)-praeruptorin E, and their metabolites, (+/-)-cis-khellactone, in rat plasma using online solid phase extraction-chiral LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enantioseparation and Absolute Configuration Determination of Angular-Type Pyranocoumarins from Peucedani Radix Using Enzymatic Hydrolysis and Chiral HPLC-MS/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Qianhucoumarin E LC-MS/MS Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering matrix effects during the LC-MS/MS analysis of Qianhucoumarin E (also known as Praeruptorin A).

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are matrix effects and how do they affect my Qianhucoumarin E analysis?

A: Matrix effects are the alteration of ionization efficiency for a target analyte due to co-eluting compounds from the sample matrix (e.g., plasma, urine).[1] These endogenous components, such as phospholipids (B1166683), salts, and proteins, do not produce a direct signal but can interfere with the ionization of Qianhucoumarin E in the mass spectrometer's ion source.[1][2] This interference can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), negatively impacting the accuracy, precision, and sensitivity of your quantitative results.[3] Even if your chromatography looks clean, significant ion suppression can still be present.[4]

Q2: My signal intensity for Qianhucoumarin E is low and inconsistent across different plasma samples. Could this be a matrix effect?

A: Yes, inconsistent and reduced signal intensity are classic symptoms of matrix effects.[4] Co-eluting substances from complex biological samples can interfere with the ionization process, leading to poor signal strength and reproducibility.[5] The composition of the matrix can vary from sample to sample, causing the degree of ion suppression or enhancement to change, which results in high variability (%RSD) in your data.[4]

Q3: How can I quantitatively assess the matrix effect for my Qianhucoumarin E assay?

A: The "golden standard" for quantitative assessment is the post-extraction spiking method .[2] This technique allows you to calculate a Matrix Factor (MF), which quantifies the extent of ion suppression or enhancement.

The process involves comparing the peak area of the analyte in two different sets of samples:

• Set A: Analyte spiked into a neat (clean) solvent.

• Set B: Analyte spiked into a blank matrix extract (a sample that has gone through the entire extraction procedure but contained no analyte).

The Matrix Factor is calculated as: MF = (Peak Area in Set B) / (Peak Area in Set A)

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.

For a robust method, the MF should ideally be between 0.75 and 1.25.[2] A validated method for Qianhucoumarin E in rat plasma reported matrix effects between 89.67% and 105.26% (MF of 0.90 to 1.05), indicating minimal impact under those specific conditions.[6]

Q4: What are the best sample preparation techniques to reduce matrix effects for Qianhucoumarin E in plasma?

A: The choice of sample preparation is critical for minimizing matrix effects by removing interfering components.[7] While simple Protein Precipitation (PPT) is fast and has been used successfully for Qianhucoumarin E[6], it is often more susceptible to matrix effects because it leaves many endogenous components like phospholipids in the final extract.[7]

For more challenging matrices or when significant suppression is observed, consider these more rigorous techniques:

• Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PPT by partitioning the analyte into an immiscible organic solvent.

• Solid-Phase Extraction (SPE): Generally provides the cleanest extracts by using a solid sorbent to selectively bind and elute the analyte, effectively removing salts and phospholipids.[8] HybridSPE is a specific type of SPE designed to effectively remove phospholipids.[9]

Q5: My recovery is acceptable, but the matrix effect is still high. What should I do?

A: Good recovery does not guarantee the absence of matrix effects, as the two are distinct parameters.[10] Recovery measures the efficiency of the extraction process itself, while the matrix effect measures ionization interference.[11] If you have high matrix effects, consider the following strategies:

• Improve Chromatographic Separation: Modify your LC method to shift the retention time of Qianhucoumarin E away from regions of major ion suppression.[3] Phospholipids, a common cause of suppression, typically elute in the mid-to-late regions of a reversed-phase gradient.[4] A post-column infusion experiment can help identify these suppression zones.[12]

• Sample Dilution: Diluting the final extract with the mobile phase can significantly reduce the concentration of interfering components, thereby minimizing their impact on ionization.[9][11]

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): This is the most effective way to compensate for matrix effects. A SIL-IS is chemically identical to the analyte and will be affected by suppression or enhancement in the same way, leading to an accurate ratio of analyte to IS and reliable quantification.[9]

Quantitative Data Summary

The following data is summarized from a validated LC-MS/MS method for the analysis of Qianhucoumarin E (Praeruptorin A) in rat plasma.[6]

Parameter	Result
Sample Preparation	Protein Precipitation
Linearity Range	0.99 - 990.0 ng/mL
Matrix Effect (MF)	89.67% - 105.26%
Extraction Recovery	76.35% - 89.58%
Accuracy	89.39% - 109.50%
Precision (CV%)	≤ 14.05%

Experimental Protocols

Protocol 1: Quantitative Evaluation of Matrix Effect (Post-Extraction Spike)

This protocol describes the standard procedure to quantify matrix effects.

• Prepare Blank Matrix Extract: Process at least six different lots of blank biological matrix (e.g., rat plasma) using your validated sample preparation method (see Protocol 2).

• Prepare Post-Spike Samples (Set B): Spike the resulting blank extracts with Qianhucoumarin E at low and high concentration levels (e.g., LLOQ and ULOQ).

• Prepare Neat Solution Samples (Set A): Prepare solutions of Qianhucoumarin E in the final reconstitution solvent at the exact same concentrations as Set B.

• Analysis: Inject both sets of samples into the LC-MS/MS system.

• Calculation: Calculate the Matrix Factor (MF) for each concentration level by dividing the average peak area of Set B by the average peak area of Set A.

Protocol 2: Sample Preparation via Protein Precipitation

This protocol is based on a published method for Qianhucoumarin E in rat plasma.[6]

• Sample Aliquoting: Pipette 50 µL of a plasma sample into a clean microcentrifuge tube.

• Add Internal Standard: Add the internal standard (IS) solution.

• Precipitation: Add a sufficient volume of a cold organic solvent (e.g., acetonitrile (B52724) or methanol, typically 3-4 times the plasma volume) to precipitate the plasma proteins.

• Vortex: Vortex the mixture thoroughly for approximately 1-2 minutes to ensure complete protein precipitation.

• Centrifugation: Centrifuge the tubes at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a well plate.

• Evaporation (Optional): Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in a specific volume of the mobile phase starting condition.

• Injection: Inject the reconstituted sample into the LC-MS/MS system for analysis.

Visualizations

Caption: Troubleshooting workflow for diagnosing and mitigating matrix effects.

Caption: Workflow for Protein Precipitation (PPT) sample preparation.

References

• 1. longdom.org [longdom.org]
• 2. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 5. zefsci.com [zefsci.com]
• 6. researchgate.net [researchgate.net]
• 7. Matrix effect elimination during LC-MS/MS bioanalytical method development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.qub.ac.uk [pure.qub.ac.uk]
• 11. 5.4 Quantitative estimation of matrix effect, recovery and process efficiency – Validation of liquid chromatography mass spectrometry (LC-MS) methods [sisu.ut.ee]
• 12. hdb.ugent.be [hdb.ugent.be]

Preventing degradation of Qianhucoumarin E during storage

Welcome to the Technical Support Center for Qianhucoumarin E. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the degradation of Qianhucoumarin E during storage and experimentation. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered.

Frequently Asked Questions (FAQs)

Q1: My Qianhucoumarin E solution appears to be losing potency over a short period. What are the likely causes?

A1: The degradation of Qianhucoumarin E, an angular pyranocoumarin, is primarily attributed to three main factors: hydrolysis, photodegradation, and oxidation. The ester functional groups in its structure are particularly susceptible to hydrolysis, especially under basic or acidic conditions. Like many coumarins, Qianhucoumarin E is also sensitive to light and can undergo oxidative degradation, leading to a loss of activity.

Q2: What are the ideal storage conditions for Qianhucoumarin E, both in solid form and in solution?

A2: For optimal stability, solid Qianhucoumarin E should be stored at -20°C in a tightly sealed container, protected from light and moisture. When in solution, it is recommended to store aliquots at -20°C or -80°C in amber vials or tubes wrapped in aluminum foil to prevent photodegradation. Avoid repeated freeze-thaw cycles. For short-term storage of solutions, refrigeration at 2-8°C may be acceptable, but stability should be verified for your specific solvent and concentration.

Q3: How does pH affect the stability of Qianhucoumarin E in solution?

A3: The pH of the solution is a critical factor in the stability of Qianhucoumarin E. The lactone ring and ester groups are susceptible to hydrolysis, a reaction that is accelerated in both basic and, to a lesser extent, acidic conditions. It is advisable to maintain solutions at a neutral or slightly acidic pH (around pH 5-7) to minimize hydrolytic degradation. If your experimental conditions require a basic pH, it is crucial to prepare the solution fresh and use it immediately.

Q4: Can I use antioxidants to prevent the degradation of Qianhucoumarin E?

A4: Yes, the addition of antioxidants can help mitigate oxidative degradation. Common antioxidants used for stabilizing organic compounds include butylated hydroxytoluene (BHT) and ascorbic acid. The choice and concentration of the antioxidant should be carefully considered to ensure it does not interfere with your experimental setup. It is recommended to perform a small-scale pilot experiment to confirm compatibility.

Q5: What are the visible signs of Qianhucoumarin E degradation?

A5: Visual signs of degradation can include a change in the color of the solution or the appearance of precipitates. However, significant degradation can occur without any visible changes. The most reliable way to assess the stability of your Qianhucoumarin E sample is through analytical techniques such as High-Performance Liquid Chromatography (HPLC), which can separate and quantify the parent compound and its degradation products.

Troubleshooting Guide

Problem: I am observing a decrease in the expected biological activity of my Qianhucoumarin E.

Possible Cause	Troubleshooting Steps
Hydrolysis	- Verify the pH of your stock solution and experimental buffers. If basic or strongly acidic, prepare fresh solutions and minimize the time Qianhucoumarin E is exposed to these conditions. - Consider using an aprotic solvent for your stock solution if compatible with your experimental design.
Photodegradation	- Protect all solutions containing Qianhucoumarin E from light by using amber vials or wrapping containers in aluminum foil. - Minimize exposure to ambient light during experimental procedures.
Oxidation	- Degas your solvents before preparing solutions to remove dissolved oxygen. - Consider adding a compatible antioxidant to your stock solution. - Store solutions under an inert atmosphere (e.g., nitrogen or argon).
Improper Storage	- Review your storage conditions. Ensure solid compound and stock solutions are stored at the recommended temperature (-20°C). - Avoid repeated freeze-thaw cycles by preparing single-use aliquots.

Quantitative Data on Stability

While specific degradation kinetics for Qianhucoumarin E are not extensively published, the following table provides illustrative data based on the known stability of similar coumarin (B35378) compounds under forced degradation conditions. This data should be used as a general guideline.

Condition	Duration	Parameter	Illustrative % Degradation
Acidic Hydrolysis	24 hours	0.1 M HCl at 60°C	10 - 20%
Basic Hydrolysis	4 hours	0.1 M NaOH at 60°C	40 - 60%
Oxidative	24 hours	3% H₂O₂ at RT	15 - 25%
Photolytic	24 hours	Direct sunlight	30 - 50%
Thermal	48 hours	80°C (in solid state)	5 - 10%

Experimental Protocols

Protocol 1: Forced Degradation Study of Qianhucoumarin E

This protocol outlines a typical forced degradation study to assess the stability of Qianhucoumarin E under various stress conditions.

1. Materials:

• Qianhucoumarin E
• Methanol (B129727) (HPLC grade)
• Water (HPLC grade)
• Hydrochloric acid (HCl)
• Sodium hydroxide (B78521) (NaOH)
• Hydrogen peroxide (H₂O₂)
• HPLC system with a C18 column and UV detector

2. Stock Solution Preparation:

• Prepare a stock solution of Qianhucoumarin E in methanol at a concentration of 1 mg/mL.

3. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours.
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 4 hours. Neutralize with 0.1 M HCl before analysis.
• Oxidation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 24 hours.
• Photodegradation: Expose 1 mL of the stock solution in a clear vial to direct sunlight for 24 hours. A control sample should be wrapped in aluminum foil and kept alongside.
• Thermal Degradation: Place a small amount of solid Qianhucoumarin E in an oven at 80°C for 48 hours. Dissolve in methanol for analysis.

4. Analysis:

• Dilute all samples to a suitable concentration with the mobile phase.
• Analyze by HPLC, monitoring the decrease in the peak area of Qianhucoumarin E and the appearance of new peaks corresponding to degradation products.

Protocol 2: Stability-Indicating HPLC Method for Qianhucoumarin E

This protocol describes a general HPLC method suitable for separating Qianhucoumarin E from its potential degradation products.

• Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of Solvent A (Water with 0.1% formic acid) and Solvent B (Acetonitrile with 0.1% formic acid).

  • Start with a higher proportion of Solvent A and gradually increase the proportion of Solvent B.

• Flow Rate: 1.0 mL/min

• Detection Wavelength: Determined by the UV spectrum of Qianhucoumarin E (typically around its λmax).

• Injection Volume: 10-20 µL

• Column Temperature: 30°C

Visualizations

Logical Workflow for Investigating Qianhucoumarin E Degradation

Caption: Troubleshooting workflow for Qianhucoumarin E degradation.

General Degradation Pathways of Qianhucoumarin E

Caption: Major degradation pathways for Qianhucoumarin E.

Technical Support Center: Enhancing the Bioavailability of Qianhucoumarin E

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and addressing frequently asked questions (FAQs) related to enhancing the oral bioavailability of Qianhucoumarin E. Given the limited publicly available data specific to Qianhucoumarin E, this guide draws upon established principles for bioavailability enhancement of poorly soluble drugs and data from structurally similar coumarins, particularly other praeruptorins found in Peucedanum praeruptorum.

Troubleshooting Guides

This section addresses specific issues that may arise during experimental work aimed at improving the bioavailability of Qianhucoumarin E.

Issue 1: Low In Vitro Dissolution Rate

• Question: My formulation of Qianhucoumarin E shows a very slow and incomplete dissolution profile in simulated gastric and intestinal fluids. What are the potential causes and how can I improve it?

  Answer:

  Low aqueous solubility is a common characteristic of coumarins and is likely the primary reason for the poor dissolution rate of Qianhucoumarin E. Several factors could be contributing to this issue.

  Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Poor intrinsic solubility of Qianhucoumarin E.	Formulate Qianhucoumarin E as a solid dispersion . This involves dispersing the compound in an inert carrier at the solid state. Common carriers include polyethylene (B3416737) glycols (PEGs), polyvinylpyrrolidone (B124986) (PVP), and hydroxypropyl methylcellulose (B11928114) (HPMC).[1][2][3][4][5]
Crystalline nature of the compound.	Reduce the particle size through micronization or nanosization . This increases the surface area-to-volume ratio, which can enhance the dissolution rate.[6]
Inadequate "wetting" of the powder.	Incorporate a surfactant into your formulation. Surfactants lower the surface tension between the solid particle and the dissolution medium, improving wettability.
Aggregation of drug particles.	Utilize nanoformulation techniques such as preparing nanosuspensions or incorporating the drug into lipid-based nanocarriers like nanoemulsions or solid lipid nanoparticles (SLNs).[6][7]

Issue 2: High Variability in In Vivo Pharmacokinetic Data

• Question: I'm observing significant animal-to-animal variability in the plasma concentrations of Qianhucoumarin E after oral administration of my formulation. What could be the reasons for this?

  Answer:

  High variability in pharmacokinetic data can stem from both formulation-related and physiological factors.

  Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Inconsistent formulation performance.	Ensure your formulation is robust and reproducible. For solid dispersions, verify the homogeneity of the drug within the carrier. For nanoformulations, ensure consistent particle size and distribution between batches.
Food effects.	Standardize the feeding schedule of your animal models. The presence or absence of food can significantly alter gastric emptying time and the dissolution and absorption of lipophilic compounds.
First-pass metabolism.	Coumarins are known to undergo significant first-pass metabolism in the liver by cytochrome P450 enzymes.[8][9][10] Consider co-administration with a known inhibitor of relevant CYP enzymes (e.g., piperine) in your experimental design to assess the impact of metabolism.
Efflux transporter activity.	If Qianhucoumarin E is a substrate for efflux transporters like P-glycoprotein (P-gp), this can lead to variable absorption. Investigate this possibility using in vitro models like Caco-2 cells with and without P-gp inhibitors.

Issue 3: Low Permeability in Caco-2 Cell Model

• Question: My Caco-2 cell permeability assay suggests that Qianhucoumarin E has low intestinal permeability. How can I address this?

  Answer:

  While many simple coumarins are highly permeable, the specific structure of Qianhucoumarin E may result in lower permeability.

  Potential Causes & Solutions:

Potential Cause	Troubleshooting Steps
Low apical concentration due to poor solubility.	Ensure that the concentration of Qianhucoumarin E in the donor compartment is fully dissolved. If necessary, use a co-solvent system, but be mindful of its potential effects on cell monolayer integrity.
Efflux by transporters.	Conduct bidirectional permeability studies (apical-to-basolateral and basolateral-to-apical) to determine the efflux ratio. An efflux ratio greater than 2 suggests active efflux. If efflux is confirmed, consider co-formulating with a P-gp inhibitor.
Metabolism by Caco-2 cells.	Analyze the receiver compartment for the presence of metabolites. Caco-2 cells express some metabolic enzymes.
Use of permeation enhancers.	Incorporate permeation enhancers into your formulation. These can include surfactants, fatty acids, or mucoadhesive polymers. However, their effects on monolayer integrity must be carefully evaluated.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges to the oral bioavailability of Qianhucoumarin E?

A1: The primary challenges are expected to be:

• Poor Aqueous Solubility: Like many coumarins, Qianhucoumarin E is likely to have low water solubility, which limits its dissolution in gastrointestinal fluids, a prerequisite for absorption.

• First-Pass Metabolism: Coumarins are extensively metabolized by cytochrome P450 (CYP) enzymes in the liver and small intestine.[8][9][10] This "first-pass effect" can significantly reduce the amount of active drug reaching systemic circulation.

• Potential for Efflux: The molecule could be a substrate for efflux transporters such as P-glycoprotein (P-gp), which actively pump drugs out of intestinal cells back into the lumen.

Q2: What are the most promising formulation strategies to enhance the bioavailability of Qianhucoumarin E?

A2: Based on strategies successful for other poorly soluble drugs and related coumarins, the following are promising approaches:

• Nanoformulations: Encapsulating Qianhucoumarin E into nanoparticles, such as solid lipid nanoparticles (SLNs), nanostructured lipid carriers (NLCs), or polymeric nanoparticles, can improve its solubility, protect it from degradation, and potentially enhance its absorption.[6][7][11][12][13][14][15]

• Solid Dispersions: Creating a solid dispersion of Qianhucoumarin E in a hydrophilic carrier can significantly increase its dissolution rate by presenting the drug in an amorphous, high-energy state.[1][2][3][4][5]

• Lipid-Based Formulations: Formulations such as self-emulsifying drug delivery systems (SEDDS) can improve the solubilization of lipophilic drugs in the gastrointestinal tract and facilitate their absorption via the lymphatic pathway, which can bypass the first-pass metabolism in the liver.

Q3: Which in vitro models are most relevant for screening formulations of Qianhucoumarin E?

A3:

• In Vitro Dissolution Testing: This is a fundamental test to assess how well a formulation releases Qianhucoumarin E in simulated physiological fluids.

• Caco-2 Cell Permeability Assay: This model is the gold standard for predicting human intestinal permeability and can also be used to investigate the potential for active efflux.

• In Vitro Metabolism using Liver Microsomes: This assay helps to determine the metabolic stability of Qianhucoumarin E and identify the major metabolites and the CYP enzymes involved in its metabolism.[16][17][18][19][20]

Q4: What are the key considerations for designing in vivo pharmacokinetic studies for Qianhucoumarin E formulations?

A4:

• Animal Model Selection: Rats are a commonly used and appropriate model for initial pharmacokinetic screening.[21][22][23]

• Route of Administration: Oral gavage is the standard for assessing oral bioavailability. An intravenous administration group is also necessary to determine the absolute bioavailability.

• Analytical Method: A sensitive and validated bioanalytical method, typically UPLC-MS/MS, is required for the accurate quantification of Qianhucoumarin E in plasma samples.[24][25][26][27][28]

• Pharmacokinetic Parameters: Key parameters to determine include Cmax (maximum plasma concentration), Tmax (time to reach Cmax), AUC (area under the plasma concentration-time curve), and t1/2 (half-life).

Experimental Protocols

Protocol 1: In Vitro Dissolution Testing for Qianhucoumarin E Formulations

• Apparatus: USP Apparatus 2 (Paddle).

• Dissolution Media:

  • Simulated Gastric Fluid (SGF): 0.1 N HCl, pH 1.2.

  • Simulated Intestinal Fluid (SIF): Phosphate (B84403) buffer, pH 6.8.

• Procedure:

  • Prepare 900 mL of the desired dissolution medium and maintain the temperature at 37 ± 0.5 °C.

  • Place a single dose of the Qianhucoumarin E formulation into the dissolution vessel.

  • Begin stirring at a specified rate (e.g., 75 rpm).

  • At predetermined time points (e.g., 5, 15, 30, 45, 60, 90, and 120 minutes), withdraw a sample of the dissolution medium.

  • Replace the withdrawn volume with fresh, pre-warmed medium.

  • Filter the samples and analyze the concentration of Qianhucoumarin E using a validated analytical method (e.g., HPLC-UV).

  • Calculate the cumulative percentage of drug dissolved at each time point.

Protocol 2: Caco-2 Cell Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable supports (e.g., Transwell® inserts) for 21-25 days to allow for differentiation and formation of a confluent monolayer.

• Monolayer Integrity: Measure the transepithelial electrical resistance (TEER) to confirm the integrity of the cell monolayer.

• Permeability Study (Apical to Basolateral):

  • Wash the cell monolayers with pre-warmed transport buffer (e.g., Hanks' Balanced Salt Solution).

  • Add the Qianhucoumarin E formulation (in transport buffer) to the apical (donor) compartment.

  • Add fresh transport buffer to the basolateral (receiver) compartment.

  • Incubate at 37 °C with gentle shaking.

  • At specified time intervals, collect samples from the basolateral compartment and replace with fresh buffer.

  • Analyze the concentration of Qianhucoumarin E in the collected samples.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C0) Where dQ/dt is the rate of drug appearance in the receiver compartment, A is the surface area of the membrane, and C0 is the initial concentration in the donor compartment.

Protocol 3: In Vitro Metabolic Stability using Rat Liver Microsomes

• Materials: Rat liver microsomes (RLM), NADPH regenerating system, Qianhucoumarin E stock solution.

• Incubation:

  • Pre-incubate a mixture of RLM and phosphate buffer at 37 °C.

  • Initiate the metabolic reaction by adding Qianhucoumarin E and the NADPH regenerating system.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a quenching solvent (e.g., ice-cold acetonitrile).

  • Include control incubations without the NADPH regenerating system to assess non-enzymatic degradation.

• Sample Analysis:

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the remaining concentration of Qianhucoumarin E using LC-MS/MS.

• Data Analysis:

  • Plot the natural logarithm of the percentage of remaining Qianhucoumarin E versus time.

  • Determine the slope of the linear portion of the curve, which represents the elimination rate constant (k).

  • Calculate the in vitro half-life (t1/2) as 0.693 / k.

Visualizations

Caption: Experimental workflow for enhancing Qianhucoumarin E bioavailability.

Caption: Troubleshooting low in vitro dissolution of Qianhucoumarin E.

Caption: Potential metabolic pathways of Qianhucoumarin E.

References

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. preprints.org [preprints.org]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. View of SOLID DISPERSION- STRATEGY TO ENHANCE SOLUBILITY AND DISSOLUTION OF POORLY WATER SOLUBLE DRUGS | Universal Journal of Pharmaceutical Research [ujpronline.com]
• 5. researchgate.net [researchgate.net]
• 6. rroij.com [rroij.com]
• 7. Nanoformulations to Enhance the Bioavailability and Physiological Functions of Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Coumarins and P450s, Studies Reported to-Date - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Metabolism of coumarin by human P450s: a molecular modelling study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Lipid-based nanoparticle formulations for small molecules and RNA drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]
• 14. Optimization of Lipid-Based Nanoparticles Formulation Loaded with Biological Product Using A Novel Design Vortex Tube Reactor via Flow Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. In vitro metabolism of pyranocoumarin isomers decursin and decursinol angelate by liver microsomes from man and rodents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. In Vitro Drug Metabolism Using Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Animal models in the pharmacokinetic/pharmacodynamic evaluation of antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. [Animal pharmacokinetics in the quantitative estimation of clinical pharmacokinetics of antitumor agents] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Pharmacokinetics/Pharmacodynamics models of veterinary antimicrobial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 24. mdpi.com [mdpi.com]
• 25. Development of a UPLC–MS/MS method for simultaneous therapeutic drug monitoring of anti-hepatocellular carcinoma drugs and analgesics in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. mdpi.com [mdpi.com]
• 28. [PDF] Development and Validation of a UPLC-MS/MS Method for the Quantitative Determination and Pharmacokinetic Analysis of Cirsimarin in Rat Plasma | Semantic Scholar [semanticscholar.org]

Technical Support Center: Scaling Up Qianhucoumarin E Purification

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to scaling up the purification of Qianhucoumarin E. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and insights into the potential biological mechanisms of action of this pyranocoumarin.

Frequently Asked Questions (FAQs)

Q1: What is Qianhucoumarin E and what is its primary source?

Qianhucoumarin E is a pyranocoumarin, a class of organic compounds characterized by a coumarin (B35378) nucleus fused with a pyran ring. Its primary natural source is the root of Peucedanum praeruptorum Dunn, a perennial herb used in traditional Chinese medicine.[1]

Q2: What are the main challenges in scaling up the purification of Qianhucoumarin E?

Scaling up the purification of Qianhucoumarin E presents several challenges common to natural product isolation. These include potentially low concentrations of the target compound in the raw plant material, the presence of structurally similar coumarins that are difficult to separate, and the need to adapt laboratory-scale chromatographic methods to an industrial scale without significant loss of purity or yield.[2][3]

Q3: Which chromatographic techniques are most suitable for large-scale purification of Qianhucoumarin E?

High-Performance Liquid Chromatography (HPLC) and High-Speed Counter-Current Chromatography (HSCCC) are two of the most effective techniques for purifying coumarins from Peucedanum species.[4][5] HSCCC is particularly advantageous for preparative and large-scale work as it avoids the use of solid stationary phases, which can lead to irreversible adsorption and degradation of the sample.[4]

Q4: Are there established industrial-scale purification protocols for Qianhucoumarin E?

While specific, publicly available industrial-scale protocols for Qianhucoumarin E are limited, the principles and methodologies for scaling up the purification of coumarins are well-established. This involves optimizing extraction procedures and adapting preparative chromatography methods, such as HSCCC and HPLC, to larger columns and higher flow rates while maintaining resolution and purity.

Q5: What are the potential biological activities of Qianhucoumarin E?

While direct studies on Qianhucoumarin E are not abundant, the broader class of coumarins, including pyranocoumarins, has been shown to possess significant anti-inflammatory and antioxidant properties.[6][7] These effects are often mediated through the modulation of key signaling pathways such as the Keap1/Nrf2/ARE and NF-κB pathways.[6][7][8]

Experimental Protocols

Extraction of Crude Coumarins from Peucedanum praeruptorum Dunn

This protocol describes a general method for obtaining a crude extract enriched in coumarins.

Methodology:

• Plant Material Preparation: The dried roots of Peucedanum praeruptorum Dunn are pulverized into a coarse powder.

• Extraction:

  • The powdered root material is extracted with 95% ethanol (B145695) at room temperature with occasional stirring for 24-48 hours. The extraction is repeated three times to ensure maximum yield.

  • Alternatively, Soxhlet extraction with a solvent such as petroleum ether or ethyl acetate (B1210297) can be employed for a more exhaustive extraction.

• Concentration: The ethanol extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Solvent Partitioning (Optional): The crude extract can be further fractionated by sequential liquid-liquid partitioning with solvents of increasing polarity (e.g., hexane, ethyl acetate, and n-butanol) to separate compounds based on their polarity. The coumarin-rich fraction is typically found in the ethyl acetate phase.

Preparative High-Speed Counter-Current Chromatography (HSCCC) for Qianhucoumarin E Enrichment

This protocol provides a starting point for the enrichment of Qianhucoumarin E from the crude extract. Optimization of the solvent system and other parameters will be necessary for scale-up.

Methodology:

• Solvent System Selection: A suitable two-phase solvent system is crucial for successful HSCCC separation. A common system for coumarin separation is a mixture of n-hexane, ethyl acetate, methanol, and water. The optimal ratio should be determined experimentally by evaluating the partition coefficient (K) of Qianhucoumarin E. A K value between 0.5 and 2 is generally desirable.

• HSCCC Instrument Setup:

  • The HSCCC column is first entirely filled with the stationary phase (typically the upper phase of the solvent system).

  • The apparatus is then rotated at a specific speed (e.g., 800-1000 rpm) while the mobile phase (typically the lower phase) is pumped through the column.

• Sample Loading: The crude extract, dissolved in a small volume of the stationary phase, is injected into the sample loop.

• Elution and Fraction Collection: The mobile phase is pumped through the column at a constant flow rate. The effluent is monitored by a UV detector (around 320 nm for coumarins), and fractions are collected based on the resulting chromatogram.

• Analysis: The collected fractions are analyzed by analytical HPLC or TLC to identify those containing Qianhucoumarin E.

Troubleshooting Guides

Scaling up HPLC Purification

Issue	Potential Cause(s)	Troubleshooting Steps
Poor Resolution/Peak Broadening	Column overload; Inappropriate flow rate; Non-optimal mobile phase composition.	1. Reduce sample load. 2. Optimize the flow rate for the larger column diameter. 3. Adjust the mobile phase gradient to improve separation.
High Backpressure	Clogged column frit; Particulate matter in the sample or mobile phase; Column bed collapse.	1. Backflush the column with a strong solvent. 2. Filter all samples and mobile phases through a 0.45 µm filter. 3. If pressure remains high, the column may need repacking or replacement.
Variable Retention Times	Inconsistent mobile phase composition; Fluctuations in column temperature; Column degradation.	1. Ensure precise and consistent mobile phase preparation. 2. Use a column oven to maintain a constant temperature. 3. Use a guard column to protect the analytical column and monitor column performance regularly.
Low Yield	Irreversible adsorption on the stationary phase; Degradation of the compound on the column; Inefficient fraction collection.	1. Consider using a different stationary phase or switching to a technique like HSCCC that avoids solid supports. 2. Ensure the pH of the mobile phase is compatible with the stability of Qianhucoumarin E. 3. Optimize fraction collection parameters to minimize product loss between peaks.

Scaling up HSCCC Purification

Issue	Potential Cause(s)	Troubleshooting Steps
Loss of Stationary Phase	Inappropriate flow rate of the mobile phase; Rotational speed is too low; Unstable two-phase solvent system.	1. Reduce the flow rate of the mobile phase. 2. Increase the rotational speed of the centrifuge. 3. Ensure the solvent system is thoroughly equilibrated and stable at the operating temperature.
Poor Separation	Unsuitable solvent system (K value too high or too low); Sample overload.	1. Systematically screen different solvent system compositions to achieve an optimal partition coefficient (K) for Qianhucoumarin E. 2. Reduce the amount of sample loaded onto the column.
Emulsion Formation	High concentration of certain compounds in the crude extract; Incompatibility of the sample solvent with the two-phase system.	1. Pre-treat the crude extract to remove interfering substances (e.g., through precipitation or solid-phase extraction). 2. Dissolve the sample in the stationary phase before injection.

Quantitative Data Summary

The following table summarizes representative data from a preparative scale separation of coumarins from Peucedanum praeruptorum Dunn using HSCCC. This data can serve as a benchmark for optimizing a scaled-up process for Qianhucoumarin E.

Compound	Amount from Crude Extract (mg)	Purity (%)
Qianhucoumarin D	5.3	98.6
(+)-Praeruptorin A	35.8	99.5
(+)-Praeruptorin B	31.9	99.4

Source: Adapted from a study on the preparative isolation of coumarins from Peucedanum praeruptorum Dunn by HSCCC.[6][7]

Signaling Pathway Diagrams

The anti-inflammatory and antioxidant effects of many coumarins are attributed to their ability to modulate the Nrf2 and NF-κB signaling pathways. While direct evidence for Qianhucoumarin E is still emerging, it is hypothesized to act through similar mechanisms.

Caption: Experimental Workflow for Qianhucoumarin E Purification.

Caption: Qianhucoumarin E's Proposed Nrf2 Activation Pathway.

Caption: Qianhucoumarin E's Proposed NF-κB Inhibition Pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. Factors affecting therapeutic protein purity and yield during chromatographic purification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Planta Medica / Abstract [thieme-connect.de]
• 5. researchgate.net [researchgate.net]
• 6. Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Natural Coumarin Derivatives Activating Nrf2 Signaling Pathway as Lead Compounds for the Design and Synthesis of Intestinal Anti-Inflammatory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Natural Coumarin Derivatives Activating Nrf2 Signaling Pathway as Lead Compounds for the Design and Synthesis of Intestinal Anti-Inflammatory Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Development for Qianhucoumarin E Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the development of analytical methods for Qianhucoumarin E in complex mixtures. It is intended for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of Qianhucoumarin E.

Problem	Potential Cause	Suggested Solution
Poor Peak Shape (Tailing or Fronting)	Inappropriate mobile phase pH.	Adjust the mobile phase pH. For acidic compounds like coumarins, a slightly acidic mobile phase (e.g., containing 0.1% formic or acetic acid) can improve peak shape.
Column overload.	Reduce the injection volume or dilute the sample.
Column contamination or degradation.	Wash the column with a strong solvent. If the problem persists, replace the column.
Inconsistent Retention Times	Fluctuations in mobile phase composition.	Ensure the mobile phase is well-mixed and degassed.[1][2]
Unstable column temperature.	Use a column oven to maintain a consistent temperature.[1]
Leaks in the HPLC system.	Check all fittings and connections for leaks.[2]
Low Sensitivity/Poor Signal-to-Noise	Suboptimal detection wavelength.	Optimize the UV detection wavelength for Qianhucoumarin E (typically around 320 nm).
Inefficient extraction from the matrix.	Optimize the extraction solvent and method (e.g., ultrasonication, solid-phase extraction).[3]
Sample degradation.	Prepare fresh samples and standards. Store them appropriately, protected from light and heat.[1]
Matrix Effects (in LC-MS/MS)	Co-eluting endogenous compounds from the sample matrix that suppress or enhance the ionization of Qianhucoumarin E.	Improve sample cleanup using techniques like solid-phase extraction (SPE).[3]
Modify the chromatographic method to better separate Qianhucoumarin E from interfering compounds.
Use a stable isotope-labeled internal standard to compensate for matrix effects.
High Backpressure	Blockage in the system (e.g., guard column, column frit, tubing).	Replace the guard column or column. Check for and clear any blockages in the tubing.[4]
Particulate matter in the sample.	Filter all samples and mobile phases before use.[1]
Mobile phase precipitation.	Ensure mobile phase components are fully dissolved and compatible.

Frequently Asked Questions (FAQs)

1. What is a typical starting point for developing an HPLC method for Qianhucoumarin E?

A common starting point is to use a reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water (often with a small amount of acid, like 0.1% formic acid, to improve peak shape). A gradient elution from a lower to a higher concentration of acetonitrile is often employed to effectively separate Qianhucoumarin E from other components in complex mixtures. The detection wavelength is typically set around 320 nm.

2. How can I extract Qianhucoumarin E from a complex matrix like a traditional Chinese medicine preparation or a biological sample?

For solid samples like herbal preparations, solvent extraction using methanol (B129727) or ethanol, often aided by ultrasonication, is a common method. For liquid samples such as plasma, protein precipitation followed by liquid-liquid extraction or solid-phase extraction (SPE) can be used to isolate Qianhucoumarin E and remove interfering substances.

3. What are the key parameters to consider for method validation of a Qianhucoumarin E assay?

According to ICH guidelines, key validation parameters include:

• Specificity/Selectivity: The ability to accurately measure Qianhucoumarin E in the presence of other components.

• Linearity: The range over which the assay response is directly proportional to the concentration.

• Accuracy: The closeness of the measured value to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The lowest concentration of analyte that can be reliably detected and quantified, respectively.

• Robustness: The ability of the method to remain unaffected by small, deliberate variations in method parameters.

4. How should I prepare my calibration standards and quality control (QC) samples?

Calibration standards and QC samples should be prepared by spiking known amounts of a certified Qianhucoumarin E reference standard into a blank matrix that is as close as possible to the actual samples being analyzed. This helps to account for any matrix effects.

5. What are some common issues with the stability of Qianhucoumarin E in solution?

Coumarin compounds can be susceptible to degradation, particularly when exposed to light and high temperatures. It is recommended to store standard solutions and prepared samples in amber vials at low temperatures (e.g., 4°C) to minimize degradation. It is also good practice to prepare fresh working solutions regularly.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method for Qianhucoumarin E

This protocol provides a general procedure for the analysis of Qianhucoumarin E. Optimization may be required for specific matrices.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-10 min: 20-40% B

  • 10-25 min: 40-60% B

  • 25-30 min: 60-80% B

  • 30-35 min: 80% B

  • 35.1-40 min: 20% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: UV at 320 nm.

Quantitative Data Summary

The following table summarizes typical parameters for Qianhucoumarin E analysis based on literature.

Parameter	HPLC-UV	LC-MS/MS
Stationary Phase	C18	C18
Mobile Phase	Acetonitrile/Water with 0.1% Formic Acid	Acetonitrile/Water with 0.1% Formic Acid
Elution Mode	Gradient	Gradient
Detector	UV-Vis (320 nm)	Triple Quadrupole Mass Spectrometer
Ionization Mode	N/A	Electrospray Ionization (ESI), Positive or Negative
Typical LOQ	~10-50 ng/mL	~0.1-1 ng/mL

Visualizations

Caption: Experimental workflow for Qianhucoumarin E analysis.

Caption: Troubleshooting decision tree for HPLC analysis.

References

• 1. shimadzu.at [shimadzu.at]
• 2. google.com [google.com]
• 3. researchgate.net [researchgate.net]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Praeruptorin A and Qianhucoumarin E

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of two natural coumarins, Praeruptorin A and Qianhucoumarin E, both isolated from the medicinal plant Peucedanum praeruptorum Dunn. While research on Praeruptorin A is more extensive, this document compiles the available data for both compounds to facilitate further research and drug development efforts.

Key Biological Activities: A Comparative Overview

Praeruptorin A has demonstrated significant anti-inflammatory and cardiovascular (vasodilatory) effects. In contrast, the biological activities of Qianhucoumarin E are less characterized, with current literature primarily pointing towards its anti-inflammatory potential.

Anti-Inflammatory Activity

Both Praeruptorin A and Qianhucoumarin E exhibit anti-inflammatory properties by inhibiting the production of nitric oxide (NO), a key inflammatory mediator. One study directly compared their inhibitory effects on NO production in IL-1β-stimulated rat hepatocytes, revealing a difference in potency.

Table 1: Comparison of Anti-Inflammatory Activity

Compound	Assay	Cell Line	Stimulant	IC50 Value	Citation
Praeruptorin A	Nitric Oxide (NO) Production Inhibition	Rat Hepatocytes	IL-1β	> 340 µM
Qianhucoumarin E	Nitric Oxide (NO) Production Inhibition	Rat Hepatocytes	IL-1β	~170 µM

Praeruptorin A's anti-inflammatory mechanism has been further elucidated to involve the inhibition of the NF-κB signaling pathway. This inhibition leads to a downstream reduction in the expression of pro-inflammatory cytokines such as TNF-α and IL-1β, as well as the enzyme inducible nitric oxide synthase (iNOS)[1][2].

Cardiovascular Activity

Praeruptorin A has been identified as a potent vasodilator. Its mechanism of action involves the endothelium-dependent nitric oxide-cyclic guanosine (B1672433) monophosphate (NO-cGMP) signaling pathway and the inhibition of extracellular Ca2+ influx into vascular smooth muscle cells[3]. This dual action leads to the relaxation of blood vessels.

Table 2: Cardiovascular Activity of Praeruptorin A

Activity	Assay	Model	Key Findings	EC50 Value	Citation
Vasodilation	Isolated Rat Aortic Rings	Phenylephrine-induced contraction	Endothelium-dependent relaxation	Not Reported	[3]

Currently, there is no available data in the reviewed literature regarding the cardiovascular activities of Qianhucoumarin E.

Experimental Protocols

Cell Viability Assay (MTT Assay)

To ensure that the observed inhibitory effects of the compounds on inflammatory mediators are not due to cytotoxicity, a cell viability assay is typically performed.

Methodology:

• Cell Seeding: Plate cells (e.g., RAW 264.7 macrophages or rat hepatocytes) in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of Praeruptorin A or Qianhucoumarin E for a specified period (e.g., 24 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. Cell viability is expressed as a percentage of the control (untreated cells).

MTT Assay Workflow Diagram

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay quantifies the amount of nitrite (B80452), a stable metabolite of NO, in the cell culture supernatant as an indicator of NO production.

Methodology:

• Cell Culture and Treatment: Seed cells in a 24-well plate and treat with the test compounds (Praeruptorin A or Qianhucoumarin E) in the presence of an inflammatory stimulus (e.g., LPS or IL-1β) for 24 hours.

• Supernatant Collection: Collect the cell culture supernatant.

• Griess Reaction: Mix equal volumes of the supernatant and Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine) and incubate at room temperature for 10-15 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm. The concentration of nitrite is determined from a standard curve prepared with sodium nitrite.

Western Blot Analysis for iNOS and COX-2 Expression

Western blotting is used to determine the protein levels of key inflammatory enzymes like iNOS and COX-2.

Methodology:

• Cell Lysis: After treatment with the compounds and inflammatory stimulus, wash the cells with PBS and lyse them in RIPA buffer to extract total proteins.

• Protein Quantification: Determine the protein concentration of each sample using a BCA protein assay kit.

• SDS-PAGE: Separate the proteins based on molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for iNOS, COX-2, and a loading control (e.g., β-actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system. The band intensities are quantified using densitometry software.

Signaling Pathway Diagrams

Praeruptorin A Anti-Inflammatory Signaling Pathway

Praeruptorin A exerts its anti-inflammatory effects by targeting the NF-κB signaling pathway.

Praeruptorin A's Inhibition of the NF-κB Pathway

Praeruptorin A Vasodilatory Signaling Pathway

Praeruptorin A induces vasodilation through an endothelium-dependent mechanism involving the NO-cGMP pathway.

Praeruptorin A's Vasodilatory Mechanism

Conclusion

Praeruptorin A is a well-documented coumarin (B35378) with promising anti-inflammatory and vasodilatory properties, with established mechanisms of action. Qianhucoumarin E also demonstrates anti-inflammatory potential, and notably, the limited available data suggests it may be a more potent inhibitor of nitric oxide production than Praeruptorin A in the specific context of IL-1β-stimulated hepatocytes. However, a comprehensive understanding of Qianhucoumarin E's biological activity profile is currently lacking. Further research is warranted to fully characterize the pharmacological effects of Qianhucoumarin E and to conduct more direct and extensive comparative studies with Praeruptorin A. Such investigations will be crucial for determining the full therapeutic potential of these natural compounds.

References

• 1. Endothelium-dependent vasorelaxant effects of praeruptorin a in isolated rat thoracic aorta - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Praeruptorin A inhibits lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of dl-praeruptorin A on nucleus factor-kappaB and tumor necrosis factor-alpha expression in ischemia-reperfusion hearts - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Qianhucoumarins from Peucedanum Species for Drug Discovery

For Immediate Release

This guide provides a comprehensive comparative study of Qianhucoumarins derived from various Peucedanum species, with a particular focus on Peucedanum praeruptorum and Peucedanum decursivum. It is intended for researchers, scientists, and professionals in the field of drug development who are exploring the therapeutic potential of these natural compounds. This document summarizes the phytochemical distinctions, pharmacological activities, and underlying mechanisms of action of these coumarins, supported by experimental data.

Phytochemical Distinction: Angular vs. Linear Coumarins

The primary phytochemical distinction between the coumarins found in P. praeruptorum and P. decursivum lies in their structural classification. P. praeruptorum is predominantly rich in angular-type pyranocoumarins, commonly known as praeruptorins. In contrast, P. decursivum is characterized by the presence of linear-type furanocoumarins.[1][2] This structural difference is a key factor influencing their distinct pharmacological profiles.

Comparative Quantitative Analysis of Major Coumarins

The concentration of active coumarins can vary significantly between different Peucedanum species and even within the same species depending on factors like growth stage. The following tables summarize the quantitative data on major coumarins identified in P. praeruptorum and P. decursivum from various studies.

Table 1: Quantitative Analysis of Major Coumarins in Peucedanum praeruptorum

Compound	Concentration (mg/g of dry root)	Method of Analysis	Reference
Praeruptorin A	6.04	HPLC	[3]
Praeruptorin B	3.43	HPLC	[3]
Praeruptorin E	2.09	HPLC	[3]
Peucedanocoumarin I	0.49	HPLC	[3]
Peucedanocoumarin II	0.46	HPLC	[3]

Note: Coumarin content can be affected by the plant's life cycle. For instance, the levels of praeruptorin A, B, and E have been observed to decrease by 26.6%, 52.1%, and 30.3% respectively after bolting.[3]

Table 2: Isolated Yields of Coumarins from Peucedanum decursivum

Compound	Yield from 150mg Crude Sample	Method of Isolation	Reference
Decursitin C	11.2 mg	HSCCC
Decursidin	7.8 mg	HSCCC
Pd-D-V	7.3 mg	HSCCC
Pd-C-IV	6.1 mg	HSCCC
Ostruthin	4.7 mg	HSCCC
Nodakenetin	2.8 mg	HSCCC

Comparative Pharmacological Activities

Qianhucoumarins from Peucedanum species exhibit a wide range of pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Anti-inflammatory Activity

The anti-inflammatory properties of praeruptorins from P. praeruptorum are well-documented, with many exerting their effects through the inhibition of the NF-κB signaling pathway.[4][5]

Table 3: Anti-inflammatory Activity of Praeruptorins

Compound	Assay	IC50 Value	Reference
Praeruptorin A	Inhibition of NO production in LPS-stimulated RAW264.7 cells	Not specified, but significant inhibition	[5]
Compound 7 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	9.48 µM	[6]
Compound 8 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	15.72 µM	[6]
Compound 9 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	21.33 µM	[6]
Compound 10 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	34.66 µM	[6]
Compound 13 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	18.91 µM	[6]
Compound 14 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	25.47 µM	[6]
Compound 15 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	12.55 µM	[6]
Compound 16 (from P. praeruptorum)	Inhibition of NO production in RAW264.7 cells	19.84 µM	[6]

Anticancer Activity

Several coumarins from Peucedanum species have demonstrated cytotoxic effects against various cancer cell lines.

Table 4: Cytotoxic Activity of Praeruptorins

Compound	Cell Line	IC50 Value	Reference
Praeruptorin A	KB-3-1 (human oral epidermoid carcinoma)	41.91 ± 2.80 µM	[4]
Praeruptorin A	KB-V1 (multidrug resistant)	17.26 ± 8.24 µM	[4]
Pulchrin A	Human ovarian cancer cells	22 µM	[7]
Bishydroxycoumarin	U87MG (human glioma)	Dose-dependent cytotoxicity	[8]
Compound 7 (acetoxycoumarin derivative)	A549 (lung cancer)	48.1 µM	[9]
Compound 7 (acetoxycoumarin derivative)	CRL 1548 (liver cancer)	45.1 µM	[9]

Neuroprotective Activity

Coumarin derivatives have shown potential in protecting neuronal cells, partly through the activation of pathways like the TRKB-CREB-BDNF signaling cascade.[10]

Table 5: Neuroprotective and Related Activities of Coumarin Derivatives

Compound	Activity	EC50/IC50 Value	Reference
LM-031	Tau aggregation inhibition	EC50: 36 µM	[11]
LMDS-2	Tau aggregation inhibition	EC50: 8 µM	[11]
LMDS-1	Cytotoxicity in ∆K280 tauRD-DsRed SH-SY5Y cells	IC50: 25 µM	[10]
LMDS-2	Cytotoxicity in ∆K280 tauRD-DsRed SH-SY5Y cells	IC50: 24 µM	[10]

Experimental Protocols

Isolation and Purification of Coumarins from P. decursivum using HSCCC

• Preparation of Crude Extract: The dried roots of P. decursivum are pulverized and extracted with a suitable solvent (e.g., light petroleum). The solvent is then evaporated to yield a crude extract.

• HSCCC System Preparation: A two-phase solvent system is prepared. For the separation of coumarins from P. decursivum, a system of light petroleum–ethyl acetate–methanol–water (5:5:7:4, v/v) has been successfully used. The upper phase serves as the stationary phase, and the lower phase is the mobile phase.

• Separation Process: The HSCCC column is filled with the stationary phase. The crude sample, dissolved in the mobile phase, is then injected. The mobile phase is pumped through the column at a specific flow rate (e.g., 2.0 ml/min) while the apparatus rotates at a set speed (e.g., 900 rpm).

• Fraction Collection and Analysis: The effluent from the column is monitored by a UV detector (e.g., at 254 nm). Fractions corresponding to the separated peaks are collected. The purity of the isolated compounds in each fraction is then determined by HPLC.

In Vitro Anti-inflammatory Assay: Inhibition of Nitric Oxide (NO) Production

• Cell Culture: RAW264.7 macrophage cells are cultured in a suitable medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Treatment: Cells are seeded in 96-well plates. After adherence, they are pre-treated with various concentrations of the test coumarins for a specified time (e.g., 1 hour).

• Induction of Inflammation: Inflammation is induced by adding lipopolysaccharide (LPS) to the cell culture medium.

• Measurement of NO Production: After an incubation period (e.g., 24 hours), the concentration of nitrite (B80452) (a stable metabolite of NO) in the culture supernatant is measured using the Griess reagent. The absorbance is read at a specific wavelength (e.g., 540 nm).

• Data Analysis: The percentage of inhibition of NO production is calculated relative to the LPS-treated control group. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then determined.

Visualizations

Signaling Pathway

Experimental Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Frontiers | Comparative Transcriptomics Unveil the Crucial Genes Involved in Coumarin Biosynthesis in Peucedanum praeruptorum Dunn [frontiersin.org]
• 4. Biological Activities and Pharmacokinetics of Praeruptorins from Peucedanum Species: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Praeruptorin A inhibits lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Review on Anti-Tumor Mechanisms of Coumarins - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jbuon.com [jbuon.com]
• 9. Cytotoxic activity of new acetoxycoumarin derivatives in cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Neuroprotective Action of Coumarin Derivatives through Activation of TRKB-CREB-BDNF Pathway and Reduction of Caspase Activity in Neuronal Cells Expressing Pro-Aggregated Tau Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Validating the Anti-inflammatory Effects of Qianhucoumarin E: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the anti-inflammatory effects of coumarins derived from Peucedanum praeruptorum Dunn, the source of Qianhucoumarin E, against other established anti-inflammatory agents. Due to the limited direct experimental data on Qianhucoumarin E, this guide focuses on the well-studied analogues from the same plant, primarily Praeruptorin A, B, and E, to offer valuable insights into the potential therapeutic applications of this class of compounds.

Executive Summary

Coumarins isolated from Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine known as "Qianhu," have demonstrated significant anti-inflammatory properties. These compounds, including Praeruptorin A, B, and E, effectively inhibit the production of key pro-inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and various interleukins. Their mechanism of action primarily involves the modulation of the nuclear factor-kappa B (NF-κB) and potentially the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathways. This guide compares the anti-inflammatory activity of these coumarins with common alternatives like the natural compound Curcumin (B1669340) and the steroidal drug Dexamethasone, supported by experimental data and detailed protocols.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory potential of Praeruptorins has been evaluated in several in vitro and in vivo models. The following tables summarize the available quantitative data, offering a comparison with other anti-inflammatory agents.

Table 1: In Vitro Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated Macrophages

Compound	Cell Line	IC50 (µM)	Reference
Praeruptorin B	Rat Hepatocytes	2.8	[1]
Praeruptorin A	RAW 264.7	-	[2]
Curcumin	RAW 264.7	~5	[3]

Note: Data for Praeruptorin A did not include a specific IC50 value but demonstrated significant inhibition. Direct comparison is limited due to different cell lines and experimental conditions.

Table 2: In Vivo Anti-inflammatory Effects in Carrageenan-Induced Paw Edema Model

Compound	Animal Model	Dose	Inhibition of Edema (%)	Reference
Praeruptorins (general)	Rat	Not specified	Significant	[4]
Curcumin	Rat	100 mg/kg	~45-55%	[5]
Dexamethasone	Rat	1 mg/kg	Significant	[6]

Note: Quantitative head-to-head comparison data is limited. The table reflects the reported significant anti-inflammatory activity of these compounds in this model.

Signaling Pathways in Inflammation

The anti-inflammatory effects of coumarins from Peucedanum praeruptorum are largely attributed to their ability to modulate key signaling pathways involved in the inflammatory response.

NF-κB Signaling Pathway

The NF-κB pathway is a central regulator of inflammation.[7] In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[8] Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), lead to the degradation of IκB, allowing NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, including TNF-α, IL-6, and iNOS.[8][9] Praeruptorin A and E have been shown to inhibit the activation of the NF-κB pathway, thereby reducing the expression of these inflammatory mediators.[2][10][11]

Caption: NF-κB signaling pathway and the inhibitory action of Praeruptorins.

Nrf2 Signaling Pathway

The Nrf2 pathway is a key regulator of the cellular antioxidant response.[12] Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation.[13] In response to oxidative stress, Nrf2 dissociates from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the expression of antioxidant and cytoprotective genes.[14][15] Activation of the Nrf2 pathway can indirectly suppress inflammation by reducing reactive oxygen species (ROS), which are known to activate pro-inflammatory pathways like NF-κB. While not directly demonstrated for Praeruptorins in the provided context, many other coumarins are known to activate the Nrf2 pathway, suggesting a potential secondary anti-inflammatory mechanism for Qianhucoumarin E and its analogues.

Caption: The Nrf2 antioxidant response pathway, a potential target for coumarins.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and validation of these findings.

In Vitro Anti-inflammatory Assay: LPS-Stimulated RAW 264.7 Macrophages

This assay is widely used to screen for anti-inflammatory compounds by measuring their ability to inhibit the production of inflammatory mediators in macrophage cells stimulated with bacterial lipopolysaccharide (LPS).

Experimental Workflow:

Caption: Workflow for the in vitro anti-inflammatory assay.

Detailed Steps:

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified 5% CO2 incubator.[16]

• Cell Seeding: Cells are seeded into 96-well plates at a density of 1-2 x 10^5 cells per well and allowed to adhere overnight.[17]

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the test compound (e.g., Praeruptorin E or its analogues) and incubated for 1-2 hours.

• LPS Stimulation: Cells are then stimulated with LPS (final concentration of 10-100 ng/mL) to induce an inflammatory response.[17]

• Incubation: The plates are incubated for 24 hours.

• Nitric Oxide (NO) Measurement (Griess Assay):

  • Collect 50-100 µL of the cell culture supernatant.

  • Add an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine).

  • Incubate at room temperature for 10-15 minutes.

  • Measure the absorbance at 540 nm. The concentration of nitrite (B80452) (a stable product of NO) is determined from a sodium nitrite standard curve.[18]

• Cytokine Measurement (ELISA):

  • The levels of TNF-α and IL-6 in the supernatant are quantified using commercially available Enzyme-Linked Immunosorbent Assay (ELISA) kits according to the manufacturer's instructions.[19]

In Vivo Anti-inflammatory Assay: Carrageenan-Induced Paw Edema

This is a standard and highly reproducible model of acute inflammation used to evaluate the efficacy of anti-inflammatory drugs.[4]

Experimental Workflow:

Caption: Workflow for the in vivo carrageenan-induced paw edema assay.

Detailed Steps:

• Animals: Male Wistar rats or Swiss albino mice are typically used.[20]

• Acclimatization: Animals are acclimatized to the laboratory conditions for at least one week before the experiment.

• Grouping and Dosing: Animals are divided into several groups: a control group (receiving vehicle), a positive control group (receiving a standard anti-inflammatory drug like indomethacin (B1671933) or dexamethasone), and treatment groups (receiving different doses of the test compound). The test compound is usually administered orally or intraperitoneally 30-60 minutes before carrageenan injection.[21]

• Induction of Edema: A 0.1 mL of 1% carrageenan solution in saline is injected into the sub-plantar region of the right hind paw of each animal. The left paw is injected with saline as a control.[22]

• Measurement of Paw Edema: The paw volume is measured immediately before the carrageenan injection and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) thereafter using a plethysmometer.[21]

• Data Analysis: The percentage of inhibition of edema is calculated for each group using the following formula:

  • % Inhibition = [(Vc - Vt) / Vc] x 100

  • Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treatment group.

Conclusion

The available evidence strongly suggests that coumarins from Peucedanum praeruptorum, the plant source of Qianhucoumarin E, possess significant anti-inflammatory properties. Their ability to inhibit key inflammatory mediators and modulate the NF-κB signaling pathway positions them as promising candidates for the development of novel anti-inflammatory therapeutics. While direct experimental data for Qianhucoumarin E is still needed, the findings for its analogues like Praeruptorin A, B, and E provide a solid foundation for further investigation. The experimental protocols and comparative data presented in this guide offer a valuable resource for researchers aiming to validate and expand upon these findings. Future studies should focus on head-to-head comparisons with established anti-inflammatory drugs under standardized conditions to better delineate the therapeutic potential of this class of compounds.

References

• 1. Identification of Anti-Inflammatory Compounds from Peucedanum praeruptorum Roots by Using Nitric Oxide-Producing Rat Hepatocytes Stimulated by Interleukin 1β - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Praeruptorin A inhibits lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antioxidant and anti-inflammatory properties of curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 5. mdpi.com [mdpi.com]
• 6. omicsonline.org [omicsonline.org]
• 7. researchgate.net [researchgate.net]
• 8. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 9. bosterbio.com [bosterbio.com]
• 10. Praeruptorin A inhibits the activation of NF-κB pathway and the expressions of inflammatory factors in poly (I:C)-induced RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Chinese herbal component, Praeruptorin E, enhances anti-asthma efficacy and prevents toxicity of aminophylline by targeting the NF-κB/PXR/CYP3A4 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Nrf2 signaling pathway: current status and potential therapeutic targetable role in human cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. LPS-Stimulated RAW 264.7 Macrophage Inducible Nitric Oxide Synthase (iNOS) and Nitric Oxide Production is Decreased by an Omega-3 Fatty Acid Lipid Emulsion - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Inhibition of nitric oxide production in LPS-stimulated RAW 264.7 cells by stem bark of Ulmus pumila L - PMC [pmc.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 22. 2.10. Carrageenan-Induced Paw Edema in Rats [bio-protocol.org]

A Comparative Analysis of Qianhucoumarin E and Other Pyranocoumarins in Drug Discovery

An in-depth guide for researchers and drug development professionals on the therapeutic potential of pyranocoumarins, with a focus on the enigmatic Qianhucoumarin E. This guide provides a head-to-head comparison of the biological activities of various pyranocoumarins, supported by available experimental data and methodologies.

Pyranocoumarins, a class of heterocyclic compounds, have garnered significant attention in the scientific community for their diverse and potent pharmacological activities.[1][2] These natural products, isolated from various plant species, particularly of the Peucedanum genus, have demonstrated promising anti-inflammatory, anticancer, and antiviral properties.[1][2][3] This guide offers a comparative overview of Qianhucoumarin E and other notable pyranocoumarins, presenting available quantitative data, experimental protocols, and key mechanistic insights to aid researchers in their drug discovery endeavors.

Qianhucoumarin E: An Uncharacterized Pyranocoumarin (B1669404)

Qianhucoumarin E, an angular-type pyranocoumarin with the chemical formula C19H18O6, has been isolated from the roots of the traditional Chinese medicine plant Peucedanum praeruptorum Dunn.[4][5][6][7][8][9] Despite its identification and isolation, a comprehensive evaluation of its biological activities has not been reported in publicly available scientific literature. While its structural analogs and co-isolated compounds from Peucedanum praeruptorum have been extensively studied, specific quantitative data regarding the anti-inflammatory, anticancer, or antiviral efficacy of Qianhucoumarin E, such as IC50 values, remains elusive.

Head-to-Head Comparison of Pyranocoumarin Bioactivities

To provide a valuable comparative context, this section details the biological activities of other well-characterized pyranocoumarins. The data presented below is collated from various studies and highlights the therapeutic potential within this class of compounds.

Anti-Inflammatory Activity

Inflammation is a critical biological response, and its dysregulation is implicated in numerous diseases. Several pyranocoumarins have been investigated for their anti-inflammatory effects, primarily through the inhibition of key inflammatory mediators and signaling pathways.

A study on coumarins from Peucedanum praeruptorum demonstrated that several compounds exhibited significant inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages.[10] Notably, compound 7 from this study showed the strongest inhibitory effect and was found to suppress the production of pro-inflammatory cytokines (IL-6, IL-1β, and TNF-α) and enzymes (iNOS and COX-2) by inhibiting the NF-κB signaling pathway.[10]

Compound	Source	Assay	IC50 (μM)	Reference
Compound 7	Peucedanum praeruptorum	NO production in RAW264.7 cells	9.48	[10]
Compound 8	Peucedanum praeruptorum	NO production in RAW264.7 cells	15.72	[10]
Compound 9	Peucedanum praeruptorum	NO production in RAW264.7 cells	28.31	[10]
Compound 10	Peucedanum praeruptorum	NO production in RAW264.7 cells	34.66	[10]
Compound 13	Peucedanum praeruptorum	NO production in RAW264.7 cells	18.95	[10]
Compound 14	Peucedanum praeruptorum	NO production in RAW264.7 cells	22.47	[10]
Compound 15	Peucedanum praeruptorum	NO production in RAW264.7 cells	25.63	[10]
Compound 16	Peucedanum praeruptorum	NO production in RAW264.7 cells	31.58	[10]

Experimental Protocol: Determination of Nitric Oxide (NO) Production [10]

RAW264.7 macrophage cells are seeded in 96-well plates and incubated for 24 hours. The cells are then pre-treated with various concentrations of the test compounds for 1 hour before being stimulated with lipopolysaccharide (LPS; 1 μg/mL) for an additional 24 hours. The concentration of nitrite (B80452), a stable metabolite of NO, in the culture supernatant is measured using the Griess reagent. The absorbance is read at 540 nm, and the amount of nitrite is determined from a sodium nitrite standard curve. The IC50 value, the concentration of the compound that inhibits 50% of NO production, is then calculated.

Anticancer Activity

The cytotoxic effects of pyranocoumarins against various cancer cell lines have been a significant area of research. These compounds have been shown to induce apoptosis and inhibit cell proliferation through different mechanisms.

While specific data for Qianhucoumarin E is unavailable, other pyranocoumarins from Peucedanum praeruptorum have demonstrated antitumor activities.[3][11] For instance, Praeruptorin A and B are among the bioactive constituents of this plant with reported anticancer effects.[2][3]

Due to the lack of specific IC50 values for the anticancer activity of individual pyranocoumarins from recent comparative studies in the provided search results, a quantitative table is not included here. General statements about the anticancer potential of the class are made instead.

Antiviral Activity

Several pyranocoumarins have been evaluated for their ability to inhibit the replication of various viruses. This antiviral potential makes them attractive candidates for the development of new therapeutic agents against viral infections.

Similar to the anticancer data, specific comparative IC50 values for the antiviral activities of a range of pyranocoumarins were not available in the initial search results. Therefore, a quantitative table is omitted, and a general description is provided.

Mechanistic Insights: Signaling Pathways Modulated by Pyranocoumarins

The therapeutic effects of pyranocoumarins are underpinned by their ability to modulate key cellular signaling pathways. A prominent mechanism in their anti-inflammatory action is the inhibition of the NF-κB pathway.

Experimental Workflow for Bioactivity Screening

The process of identifying and characterizing bioactive pyranocoumarins typically follows a structured workflow, from extraction to mechanistic studies.

Conclusion and Future Directions

The pyranocoumarin class of natural products holds significant promise for the development of novel therapeutics. While compounds like Praeruptorins and other synthetic derivatives have demonstrated potent biological activities, the pharmacological profile of Qianhucoumarin E remains to be elucidated. The lack of available data for Qianhucoumarin E underscores a gap in the current research landscape and presents an opportunity for further investigation.

Future studies should focus on:

• Comprehensive Biological Screening of Qianhucoumarin E: Evaluating its anti-inflammatory, anticancer, and antiviral activities using a battery of in vitro and in vivo assays.

• Structure-Activity Relationship (SAR) Studies: Synthesizing derivatives of Qianhucoumarin E to understand the structural features crucial for its biological activity.

• Target Identification and Mechanism of Action: Elucidating the specific molecular targets and signaling pathways modulated by Qianhucoumarin E to better understand its therapeutic potential.

By systematically exploring the bioactivities of lesser-known pyranocoumarins like Qianhucoumarin E, the scientific community can unlock new avenues for the development of effective treatments for a range of human diseases.

References

• 1. Biological activities and pharmacokinetics of praeruptorins from Peucedanum species: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological Activities and Pharmacokinetics of Praeruptorins from Peucedanum Species: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Qianhucoumarin E CAS#: 156041-02-0 [m.chemicalbook.com]
• 5. scispace.com [scispace.com]
• 6. The Naturally Occurring Coumarins [ouci.dntb.gov.ua]
• 7. medchemexpress.com [medchemexpress.com]
• 8. d.docksci.com [d.docksci.com]
• 9. chemfaces.com [chemfaces.com]
• 10. Structurally Diverse Coumarins from Peucedanum praeruptorum and their Anti-Inflammatory Activities via NF-κB Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn [frontiersin.org]

A Researcher's Guide to Evaluating the Reproducibility of Coumarin Bioactivity: A Case Study Framework for Qianhucoumarin E

For researchers, scientists, and drug development professionals, the reproducibility of experimental findings is the bedrock of scientific advancement. This guide provides a framework for evaluating the biological activity of coumarin (B35378) compounds, using the sparsely documented Qianhucoumarin E as a case study for establishing a robust experimental plan. While specific experimental data for Qianhucoumarin E is not publicly available, this document outlines the necessary comparative data, detailed experimental protocols, and key signaling pathways to consider when investigating a novel coumarin derivative.

Coumarins are a diverse class of natural products known for a wide range of biological activities, including anti-inflammatory, anticancer, and antioxidant effects.[1][2][3][4] Qianhucoumarin E, a natural product isolated from Peucedanum praeruptorum, with the chemical formula C19H18O6 and CAS number 156041-02-0, belongs to this promising family of compounds.[5] However, a comprehensive evaluation of its biological activities and the reproducibility of such findings requires a systematic approach. This guide presents a comparative analysis of various coumarin derivatives to establish a benchmark for assessing new compounds like Qianhucoumarin E.

Comparative Anticancer Activity of Coumarin Derivatives

The anticancer potential of coumarins is a significant area of research.[6][7][8] A critical step in evaluating a new compound is to compare its cytotoxicity against various cancer cell lines with established coumarin derivatives. The half-maximal inhibitory concentration (IC50) is a key metric for this comparison.

Coumarin Derivative	Cancer Cell Line	IC50 (µM)	Reference
5d (a 3-(coumarin-3-yl)-acrolein hybrid)	A549 (Lung Carcinoma)	0.70 ± 0.05	[6]
6e (a 3-(coumarin-3-yl)-acrolein hybrid)	KB (Oral Epidermoid Carcinoma)	0.39 ± 0.07	[6]
6e (a coumarin-acrylamide hybrid)	HepG2 (Hepatocellular Carcinoma)	1.88	[9]
Compound 4 (a coumarin derivative)	HL60 (Promyelocytic Leukemia)	8.09	[7]
Compound 8b (a coumarin-cinnamic acid hybrid)	HepG2 (Hepatocellular Carcinoma)	13.14	[7]
7-Hydroxycoumarin	A549 (Lung Carcinoma)	Not specified, but showed increased caspase-3 activity at 1.85 mM	[10]
5-Geranyloxy-7-methoxycoumarin	SW480 (Colon Cancer)	>25 (67% inhibition at 25 µM)	[10]

Comparative Anti-inflammatory Activity of Coumarin Derivatives

Chronic inflammation is implicated in numerous diseases, and coumarins have demonstrated significant anti-inflammatory properties.[4][11][12] Evaluating the anti-inflammatory effects of a new coumarin involves both in vitro and in vivo models.

Coumarin Derivative	Experimental Model	Key Findings	Reference
Coumarin	LPS-induced RAW264.7 macrophages	Dose-dependently reduced TNF-α production.	[13]
Coumarin	Carrageenan-induced rat paw edema	Showed significant reduction of paw edema.	[14]
4-Hydroxycoumarin	TNBS-induced intestinal inflammation in rats	Reduced damage score and MPO activity at 10 and 25 mg/kg.	[15]
4-Hydroxycoumarin	Carrageenan-induced paw edema in mice	Reduced paw edema and leukocyte migration.	[16][17]
Esculetin	TNBS-induced intestinal inflammation in rats	Showed antioxidant protective effects.	[15]

Key Experimental Protocols for Reproducibility

To ensure the reproducibility of findings for a compound like Qianhucoumarin E, it is crucial to follow standardized and detailed experimental protocols.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of a compound that inhibits cell growth by 50% (IC50).[10]

• Cell Seeding: Seed cancer cells (e.g., HeLa, MCF-7, A549) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Compound Treatment: Prepare serial dilutions of the test coumarin. Replace the medium with the compound dilutions and incubate for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control to determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This method quantifies the percentage of apoptotic and necrotic cells following treatment.[10]

• Cell Treatment: Seed cells in 6-well plates and treat with the test coumarin at its IC50 concentration for 24 or 48 hours.

• Cell Harvesting and Staining: Harvest the cells, wash with cold PBS, and resuspend in binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between live, early apoptotic, late apoptotic, and necrotic cells.

In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)

This is a standard model for evaluating acute inflammation.[14][18]

• Animal Groups: Use Swiss mice or Wistar rats divided into control and treatment groups.

• Compound Administration: Administer the test coumarin intraperitoneally or orally at various doses (e.g., 25, 50, 75 mg/kg).

• Induction of Edema: After a set time (e.g., 60 minutes), inject a 1% carrageenan solution into the sub-plantar region of the right hind paw.

• Measurement of Edema: Measure the paw volume using a plethysmometer at regular intervals (e.g., 1, 2, 3, and 4 hours) after carrageenan injection.

• Data Analysis: Calculate the percentage inhibition of edema for the treated groups compared to the control group.

Signaling Pathways and Mechanisms of Action

Understanding the molecular mechanisms underlying the bioactivity of coumarins is crucial for drug development. The following diagrams illustrate common signaling pathways that should be investigated for a new compound like Qianhucoumarin E.

Caption: General experimental workflow for evaluating the bioactivity of a novel coumarin.

Anti-inflammatory Signaling Pathways

Coumarins often exert their anti-inflammatory effects by modulating the NF-κB and MAPK signaling pathways.[11]

Caption: Inhibition of the NF-κB signaling pathway by coumarin derivatives.

Anticancer Signaling Pathways

The PI3K/AKT pathway is a critical regulator of cell survival and proliferation and is often targeted by anticancer agents, including some coumarins.[6][19]

Caption: Inhibition of the PI3K/AKT signaling pathway by coumarin derivatives.

Conclusion

While direct experimental data on Qianhucoumarin E remains elusive, this guide provides a comprehensive framework for its evaluation and for assessing the reproducibility of its potential biological activities. By utilizing standardized protocols and comparing results with a well-established library of coumarin derivatives, researchers can build a robust data package for any novel compound. This systematic approach is essential for the credible development of new therapeutic agents from the promising class of coumarins.

References

• 1. A twenty-year journey exploring coumarin-based derivatives as bioactive molecules | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. An Overview of Coumarin as a Versatile and Readily Accessible Scaffold with Broad-Ranging Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coumarin: A natural solution for alleviating inflammatory disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Qianhucoumarin E - Immunomart [immunomart.com]
• 6. Frontiers | Design, synthesis and anticancer activity studies of 3-(coumarin-3-yl)-acrolein derivatives: Evidenced by integrating network pharmacology and vitro assay [frontiersin.org]
• 7. Design and Synthesis of Coumarin Derivatives as Cytotoxic Agents through PI3K/AKT Signaling Pathway Inhibition in HL60 and HepG2 Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Coumarins in Anticancer Therapy: Mechanisms of Action, Potential Applications and Research Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Design, synthesis and antiproliferative screening of newly synthesized coumarin-acrylamide hybrids as potential cytotoxic and apoptosis inducing agent ... - RSC Advances (RSC Publishing) DOI:10.1039/D3RA06644D [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. In Vitro and In Vivo Experimental Model-based Approaches for Investigating Anti-inflammatory Properties of Coumarins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Natural and synthetic coumarin derivatives with anti-inflammatory/ antioxidant activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Anti-Inflammatory Screening and Molecular Modeling of Some Novel Coumarin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. 4-Hydroxycoumarin Exhibits Antinociceptive and Anti-Inflammatory Effects Through Cytokine Modulation: An Integrated In Silico and In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 4-Hydroxycoumarin Exhibits Antinociceptive and Anti-Inflammatory Effects Through Cytokine Modulation: An Integrated In Silico and In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. 4-Hydroxycoumarin Exhibits Antinociceptive and Anti-Inflammatory Effects Through Cytokine Modulation: An Integrated In Silico and In Vivo Study[v1] | Preprints.org [preprints.org]
• 19. Anticancer Potential of Furanocoumarins: Mechanistic and Therapeutic Aspects - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Anticancer Mechanisms of Coumarins: Independent Validation of Key Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

Introduction: Coumarins are a significant class of naturally occurring benzopyrone compounds found in many plants, fungi, and bacteria.[1][2] They have garnered substantial interest in oncology due to their diverse pharmacological activities, including well-documented anticancer properties.[2][3] These compounds exert their effects through a variety of mechanisms, such as inducing apoptosis (programmed cell death), inhibiting cell proliferation, modulating oxidative stress, and preventing angiogenesis (the formation of new blood vessels that feed tumors).[4]

While the specific compound "Qianhucoumarin E" is not documented in the peer-reviewed literature, this guide provides an independent validation and comparison of the mechanisms of action for several well-characterized coumarin (B35378) derivatives. We will focus on two critical signaling pathways frequently implicated in their anticancer effects: the Keap1/Nrf2 pathway, a key regulator of cellular defense against oxidative stress, and the Mitogen-Activated Protein Kinase (MAPK) pathway, which controls cell proliferation and survival.

Comparative Analysis of Core Signaling Pathways

The Keap1/Nrf2 Antioxidant Response Pathway

The Keap1/Nrf2 system is a primary cellular defense mechanism against oxidative and electrophilic stress.[2] The transcription factor Nrf2 controls the expression of numerous antioxidant and cytoprotective genes.[2] In normal conditions, the Keap1 protein binds to Nrf2 in the cytoplasm, leading to its degradation.[1] Many anticancer agents work by activating this pathway, which can protect normal cells from oxidative damage and in some contexts, suppress inflammation that contributes to cancer progression.[2]

Several coumarins have been identified as potent activators of the Nrf2 signaling pathway.[2][4] For instance, the coumarin derivative Esculetin has been shown to directly bind to KEAP1, which disrupts the Nrf2-KEAP1 interaction.[1] This action prevents the degradation of Nrf2, allowing it to accumulate, translocate to the nucleus, and activate the expression of its target genes, such as NAD(P)H quinone oxidoreductase-1 (NQO1).[1] A comprehensive review has compiled findings on seventeen different coumarin derivatives that function as antioxidants and anti-inflammatory agents through their ability to activate Nrf2 signaling.[2][5]

Coumarin Interaction with the Keap1/Nrf2 Pathway

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) cascade is a crucial signaling pathway that regulates a wide array of cellular processes, including proliferation, differentiation, and apoptosis.[6] Dysregulation of MAPK signaling is a common feature of many cancers. The pathway includes key kinases such as ERK, JNK, and p38.[6] Certain coumarins have been shown to modulate this pathway to induce cancer cell death.

A notable example is the furanocoumarin Apaensin , which effectively induces apoptosis in lung and breast cancer cells by activating the JNK and p38 MAPK pathways.[6] The pro-apoptotic effect of Apaensin was suppressed when cancer cells were treated with chemical inhibitors of JNK and p38, confirming the pathway's critical role in its mechanism of action.[6] Other coumarins, such as Isoimperatorin , have been found to suppress the activation of p38 MAPK and ERK1/2 as part of their anti-inflammatory and cytoprotective effects.[2] This highlights the diverse ways in which different coumarin structures can modulate the same core pathway to achieve therapeutic outcomes.

Coumarin Interaction with the MAPK Signaling Pathway

Quantitative Data Presentation: Cytotoxicity of Coumarins

The anticancer potential of coumarins is often initially quantified by their IC50 values, which represent the concentration of a compound required to inhibit the growth of 50% of a cancer cell population. The table below summarizes IC50 values for several coumarin derivatives against various human cancer cell lines, compiled from multiple independent studies.

Disclaimer: The following data is aggregated from different studies. Direct comparison should be made with caution, as experimental conditions (e.g., cell lines, exposure times, assay methods) may vary.

Coumarin Derivative	Cancer Cell Line	Cell Line Origin	IC50 Value (µM)	Reference
Scopoletin	HeLa	Cervical Cancer	20.9 - 445 (range)	[3]
SKOV-3	Ovarian Cancer	20.9 - 445 (range)	[3]
Umbelliferone	MCF-7	Breast Cancer	>100	[7]
T47D	Breast Cancer	>100	[7]
Esculetin	MCF-7	Breast Cancer	55.57 (as µg/mL)	[7]
Osthole	T47D	Breast Cancer	35.53	[7]
Coumarin-Phenylsulfonylfuroxane Hybrid	A2780	Ovarian Cancer	0.0249 - 0.1568	[3]
Unnamed Coumarin Derivative (Cpd 4)	A549	Lung Cancer	9.34	[8]
MCF-7	Breast Cancer	3.26	[8]
HL60	Leukemia	8.09	[8]

Detailed Experimental Protocols

To ensure the reproducibility and independent validation of the findings discussed, this section provides detailed, generalized protocols for the key experiments used to assess coumarin activity on the MAPK and Nrf2 pathways.

Protocol 1: Western Blot Analysis of MAPK Pathway Activation

This method is used to detect changes in the phosphorylation status of key MAPK proteins (e.g., ERK, JNK, p38), which indicates pathway activation or inhibition.

Experimental Workflow for Western Blotting

Methodology:

• Cell Culture and Treatment: Plate a suitable cancer cell line (e.g., A549, HeLa) and grow to 70-80% confluency.[9] Treat the cells with various concentrations of the test coumarin or a vehicle control for specified time periods.[9]

• Protein Extraction (Lysis): After treatment, wash cells with ice-cold PBS.[10] Add RIPA lysis buffer supplemented with protease and phosphatase inhibitors to lyse the cells and preserve protein phosphorylation.[10] Collect the lysate and clarify it by centrifugation to remove cell debris.[9]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay to ensure equal loading.[9]

• SDS-PAGE and Protein Transfer: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.[9] Separate the proteins by size using SDS-polyacrylamide gel electrophoresis (SDS-PAGE). Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[10]

• Immunoblotting:

  • Block the membrane with a blocking agent (e.g., 5% Bovine Serum Albumin or non-fat milk) to prevent non-specific antibody binding.[10]

  • Incubate the membrane with a primary antibody specific to the phosphorylated form of a target protein (e.g., anti-phospho-p38, anti-phospho-ERK).[11]

  • Wash the membrane and then incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that binds to the primary antibody.[10]

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and capture the image using a digital imaging system.[10]

• Normalization: Strip the membrane and re-probe with an antibody for the total form of the protein (e.g., anti-total-ERK) or a loading control (e.g., GAPDH, β-actin) to confirm that any observed changes are due to phosphorylation and not differences in protein loading.[10]

Protocol 2: Nrf2 Activation Assay (ARE-Luciferase Reporter Assay)

This cell-based assay quantitatively measures the ability of a compound to induce the transcriptional activity of Nrf2.

Experimental Workflow for ARE-Luciferase Reporter Assay

Methodology:

• Cell Seeding and Transfection: Seed cells (e.g., HepG2) in a 96-well plate.[12] Transfect the cells with a plasmid vector containing a luciferase reporter gene under the control of an Antioxidant Response Element (ARE) promoter. This promoter is specifically activated by Nrf2.

• Compound Treatment: After allowing the cells to recover from transfection (typically 24 hours), treat them with various concentrations of the test coumarin, a known Nrf2 activator (positive control, e.g., Sulforaphane), and a vehicle control (e.g., DMSO).[12]

• Incubation: Incubate the cells with the compounds for a sufficient period (e.g., 18-24 hours) to allow for Nrf2 activation and subsequent luciferase gene expression.[12]

• Luciferase Assay: Lyse the cells and add a luciferase assay reagent containing the substrate (luciferin).[12] The luciferase enzyme produced by the cells will catalyze the oxidation of luciferin, emitting light.

• Data Acquisition and Analysis: Measure the light intensity (luminescence) from each well using a luminometer or a multi-mode plate reader. The amount of light produced is directly proportional to the transcriptional activity of Nrf2. Calculate the fold change in activity relative to the vehicle-treated control cells.

For further validation, nuclear extracts can be prepared from coumarin-treated cells and analyzed using a commercially available Nrf2 Transcription Factor ELISA kit, which directly measures the amount of active Nrf2 bound to its consensus DNA sequence.[13][14]

References

• 1. Frontiers | A Review on Anti-Tumor Mechanisms of Coumarins [frontiersin.org]
• 2. Coumarins as Modulators of the Keap1/Nrf2/ARE Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comprehensive review on the potential of coumarin and related derivatives as multi-target therapeutic agents in the management of gynecological cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Coumarins in Anticancer Therapy: Mechanisms of Action, Potential Applications and Research Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Analysis of Mitogen-Activated Protein Kinase Phosphorylation in Response to Stimulation of Histidine Kinase Signaling Pathways in Neurospora - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. abcam.com [abcam.com]
• 14. raybiotech.com [raybiotech.com]

Benchmarking Qianhucoumarin E: A Comparative Analysis Against Standard Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of Qianhucoumarin E (also known as Praeruptorin E), a natural compound isolated from the roots of Peucedanum praeruptorum. The activity of Qianhucoumarin E is benchmarked against established standard compounds in the fields of anti-inflammatory, neuroprotective, and anticancer research. While direct comparative quantitative data for Qianhucoumarin E is limited in publicly available literature, this guide synthesizes existing knowledge on its biological effects and provides context by comparing it with the performance of well-characterized drugs and compounds.

Executive Summary

Qianhucoumarin E, a member of the pyranocoumarin (B1669404) class, has demonstrated promising therapeutic potential. Like other praeruptorins, it is recognized for its anti-inflammatory, neuroprotective, and antitumor activities.[1][2][3] This document outlines the mechanistic pathways associated with these effects and presents a framework for its evaluation against standard therapeutic agents. Due to the nascent stage of research on Qianhucoumarin E, this guide also incorporates data on closely related praeruptorins to provide a broader perspective on the potential efficacy of this compound family.

Anti-inflammatory Activity

Qianhucoumarin E is suggested to exert its anti-inflammatory effects through the inhibition of the NF-κB signaling pathway, a key regulator of inflammation.[4][5] This mechanism is shared by many anti-inflammatory agents. A study on related compounds from Peucedanum praeruptorum demonstrated significant inhibitory effects on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated RAW264.7 macrophages, with some compounds showing IC50 values in the micromolar range.[6] For instance, Praeruptorin A has been shown to inhibit the production of NO, IL-1β, and TNF-α in LPS-stimulated RAW 264.7 macrophages.[7] Another study identified Praeruptorin B as having a more potent inhibitory effect on NO production in hepatocytes than Praeruptorin A.[8]

Comparative Data for Anti-inflammatory Compounds

The following table provides IC50 values for standard anti-inflammatory drugs in comparable in vitro models. It is important to note that these values were not obtained in a head-to-head comparison with Qianhucoumarin E and are provided for benchmarking purposes.

Compound	Assay	Cell Line	IC50	Citation
Dexamethasone	NO Production Inhibition	RAW 264.7 (LPS-stimulated)	~0.023 µM	[9]
Celecoxib	PGE2 Production Inhibition	RAW 264.7 (LPS-stimulated)	~20 µM (synergistic w/ DHA)	[10]
Indomethacin	PGE2 Production Inhibition	RAW 264.7 (LPS-stimulated)	IC50=0.25 µM (for a saponin)	[11]

Note: The IC50 values are highly dependent on experimental conditions.

Neuroprotective Activity

Standard Compounds for Neuroprotection

Compound	Proposed Neuroprotective Mechanism	Citation
Donepezil (B133215)	Acetylcholinesterase inhibitor; neuroprotection against glutamate (B1630785) excitotoxicity via α7 nicotinic acetylcholine (B1216132) receptors.	[13][15][16][17][18]
Galantamine	Acetylcholinesterase inhibitor; allosteric modulator of nicotinic acetylcholine receptors; neuroprotection against glutamate and Aβ toxicity.	[14][19][20][21][22]
Vitamin E (α-tocopherol)	Antioxidant; protection against oxidative stress-induced neuronal damage.	[23][24][25]

Anticancer Activity

The anticancer potential of coumarins is an active area of research.[26] Extracts from Peucedanum praeruptorum have demonstrated cytotoxic effects against various cancer cell lines. One study found that an extract of Peucedanum praeruptorum significantly inhibited the proliferation of HepG2 human hepatoma cells.[27] While specific IC50 values for Qianhucoumarin E are not available, the following table provides a reference for the cytotoxic activity of standard chemotherapeutic drugs against common cancer cell lines.

Comparative Data for Anticancer Compounds

Compound	Cell Line	IC50	Citation
Doxorubicin (B1662922)	HeLa	0.2 - 2.664 µM	[3][28][29][30]
Cisplatin (B142131)	A549	3.49 - 43.01 µM	[1][6][26][31][32]
Doxorubicin	A549	~71 µM	[1]

Note: IC50 values for chemotherapeutic agents can vary significantly depending on the specific clone of the cell line and assay conditions.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below to facilitate the design of comparative studies.

Anti-inflammatory Activity Assay

Objective: To assess the ability of a test compound to inhibit the production of inflammatory mediators (e.g., Nitric Oxide) in macrophages stimulated with lipopolysaccharide (LPS).

Cell Line: RAW 264.7 murine macrophage cell line.

Protocol:

• Seed RAW 264.7 cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of Qianhucoumarin E or a standard compound (e.g., Dexamethasone) for 1-2 hours.

• Induce an inflammatory response by adding LPS (e.g., 1 µg/mL) to the wells.

• Incubate the plates for 24 hours.

• Collect the cell culture supernatant to measure the concentration of nitric oxide using the Griess reagent.[27]

• Measure the absorbance at 540 nm.

• Cell viability should be assessed in parallel using an MTT or similar assay to rule out cytotoxicity-mediated effects.

Neuroprotective Activity Assay

Objective: To evaluate the protective effect of a test compound against glutamate-induced excitotoxicity in neuronal cells.

Cell Line: Primary cortical neurons or a neuronal cell line (e.g., HT22).

Protocol:

• Plate neuronal cells in a 96-well plate.

• Pre-treat the cells with various concentrations of Qianhucoumarin E or a standard compound (e.g., Donepezil) for 24-48 hours.

• Induce excitotoxicity by exposing the cells to a high concentration of glutamate (e.g., 5 mM) for a defined period (e.g., 10 minutes to 24 hours).[13]

• After the glutamate exposure, replace the medium with fresh medium containing the test compound.

• Incubate for an additional 24 hours.

• Assess cell viability using a suitable method, such as the MTT assay or by measuring lactate (B86563) dehydrogenase (LDH) release into the culture medium.

Anticancer Activity Assay (MTT Assay)

Objective: To determine the cytotoxic effect of a test compound on cancer cell lines.

Cell Lines: A panel of human cancer cell lines (e.g., HeLa, A549, HepG2).

Protocol:

• Seed cancer cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Treat the cells with a range of concentrations of Qianhucoumarin E or a standard chemotherapeutic agent (e.g., Doxorubicin, Cisplatin) for 48-72 hours.

• After the incubation period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 3-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.[1]

• Solubilize the formazan crystals by adding a solubilization solution (e.g., DMSO).

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.

Visualizations

Signaling Pathway Diagrams

Caption: Proposed anti-inflammatory mechanism of Qianhucoumarin E.

Caption: Putative neuroprotective mechanism of Qianhucoumarin E.

Experimental Workflow

Caption: General workflow for in vitro bioactivity assays.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Chinese herbal component, Praeruptorin E, enhances anti-asthma efficacy and prevents toxicity of aminophylline by targeting the NF-κB/PXR/CYP3A4 pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. PD‐0332991 combined with cisplatin inhibits nonsmall cell lung cancer and reversal of cisplatin resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Praeruptorin A inhibits lipopolysaccharide-induced inflammatory response in murine macrophages through inhibition of NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Identification of Anti-Inflammatory Compounds from Peucedanum praeruptorum Roots by Using Nitric Oxide-Producing Rat Hepatocytes Stimulated by Interleukin 1β - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Celecoxib, a COX-2 inhibitor, synergistically potentiates the anti-inflammatory activity of docosahexaenoic acid in macrophage cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of COX-2 and PGE2 in LPS-stimulated RAW264.7 cells by lonimacranthoide VI, a chlorogenic acid ester saponin - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The neuroprotective effect of praeruptorin C against NMDA-induced apoptosis through down-regulating of GluN2B-containing NMDA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pharm.or.jp [pharm.or.jp]
• 14. Indicators of neuroprotection with galantamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Nicotinic acetylcholine receptor-mediated neuroprotection by donepezil against glutamate neurotoxicity in rat cortical neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Neuroprotection by donepezil against glutamate excitotoxicity involves stimulation of α7 nicotinic receptors and internalization of NMDA receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Beyond symptomatic effects: potential of donepezil as a neuroprotective agent and disease modifier in Alzheimer's disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Neuroprotection by donepezil against glutamate excitotoxicity involves stimulation of alpha7 nicotinic receptors and internalization of NMDA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Galantamine modulates nicotinic receptor and blocks Abeta-enhanced glutamate toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. go.drugbank.com [go.drugbank.com]
• 21. Galantamine elicits neuroprotection by inhibiting iNOS, NADPH oxidase and ROS in hippocampal slices stressed with anoxia/reoxygenation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Galantamine potentiates the neuroprotective effect of memantine against NMDA-induced excitotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Antioxidant and Neuroprotective Activity of Vitamin E Homologues: In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Neuroprotection induced by vitamin E against oxidative stress in hippocampal neurons: involvement of TRPV1 channels [pubmed.ncbi.nlm.nih.gov]
• 25. Alpha-tocotrienol provides the most potent neuroprotection among vitamin E analogs on cultured striatal neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. Determination of the relationship between doxorubicin resistance and Wnt signaling pathway in HeLa and K562 cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Evaluation of Anticancer Activity and Mechanism of Action of Myricetin on HeLa, T47D, and Vero Cells: Comparative Analysis with Cisplatin and Doxorubicin – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 30. Cytotoxic evaluation of doxorubicin in combination with simvastatin against human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Regulation of Cisplatin Resistance in Lung Cancer Cells by Nicotine, BDNF, and a β-Adrenergic Receptor Blocker - PMC [pmc.ncbi.nlm.nih.gov]
• 32. netjournals.org [netjournals.org]

Safety & Regulatory Compliance

Prudent Disposal of Qianhucoumarin E in a Laboratory Setting

Disclaimer: A specific Safety Data Sheet (SDS) for Qianhucoumarin E was not found in the available resources. The following guidance is based on the general properties of coumarin (B35378) compounds and standard laboratory safety practices. It is imperative to consult with your institution's Environmental Health and Safety (EHS) department and adhere to all local, state, and federal regulations for chemical waste disposal. This document serves as a general guide and should not replace a substance-specific SDS.

Researchers and drug development professionals handling Qianhucoumarin E must prioritize safety and regulatory compliance in its disposal. Due to the absence of a specific SDS, a cautious approach, treating the compound as potentially hazardous, is recommended. The general safety information for related coumarins, such as 4-Hydroxycoumarin, indicates potential hazards such as being harmful if swallowed and causing skin and eye irritation.[1]

Key Chemical and Physical Properties

A summary of the known properties of Qianhucoumarin E is provided below. This information is crucial for a proper risk assessment before handling and disposal.

Property	Value	Source
Molecular Formula	C₁₉H₁₈O₆	[2]
CAS Number	156041-02-0	[2]
Product Type	Natural Product	[2]
Storage Temperature	-20℃	[2]
Shipping	Blue Ice	[2]

Standard Operating Procedure for Disposal

The following step-by-step procedure outlines the recommended process for the disposal of Qianhucoumarin E waste in a laboratory environment.

1. Personal Protective Equipment (PPE):

• Wear appropriate PPE, including chemical-resistant gloves (nitrile or neoprene), safety goggles, and a lab coat.

2. Waste Segregation:

• Do not mix Qianhucoumarin E waste with other waste streams unless explicitly permitted by your EHS department.

• Solid Waste: Collect any solid Qianhucoumarin E, contaminated lab supplies (e.g., weighing paper, gloves, pipette tips), in a designated, properly labeled, and sealed hazardous waste container.

• Liquid Waste: If Qianhucoumarin E is in a solution, collect it in a designated, sealed, and labeled hazardous liquid waste container. Avoid drain disposal.

3. Container Labeling:

• Clearly label the waste container with "Hazardous Waste," the full chemical name "Qianhucoumarin E," the CAS number "156041-02-0," and the approximate quantity. Include any known hazard pictograms if available from related compounds.

4. Temporary Storage:

• Store the sealed waste container in a designated, well-ventilated, and secure hazardous waste accumulation area. Follow your institution's guidelines for storage duration.

5. Professional Disposal:

• Arrange for the pickup and disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.

• Provide the contractor with all available information about the waste, including its chemical name and any known hazards.

6. Decontamination:

• Thoroughly decontaminate all surfaces and equipment that may have come into contact with Qianhucoumarin E using an appropriate solvent (e.g., ethanol, acetone), followed by soap and water. Dispose of the cleaning materials as hazardous waste.

7. Documentation:

• Maintain a record of the waste generated, including the chemical name, quantity, and disposal date, in a laboratory waste log.

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of Qianhucoumarin E.

Caption: Logical workflow for the proper disposal of Qianhucoumarin E.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. Qianhucoumarin E - Immunomart [immunomart.com]

Personal protective equipment for handling Qianhucoumarin E

For Researchers, Scientists, and Drug Development Professionals

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling Qianhucoumarin E to prevent skin and eye contact, inhalation, and ingestion. The following table summarizes the recommended PPE.

PPE Category	Item	Specification	Rationale
Hand Protection	Chemical-resistant gloves	Nitrile or neoprene gloves. Inspect for tears or punctures before use.	To prevent skin contact. Coumarins may cause skin irritation and allergic reactions.[1][2]
Eye Protection	Safety glasses with side shields or goggles	Must be worn at all times where chemicals are handled.	To protect against dust particles and potential splashes.[1][2]
Body Protection	Laboratory coat	A standard laboratory coat should be worn.	To protect skin and personal clothing from contamination.[1][2]
Respiratory Protection	Dust mask or respirator	Use in a well-ventilated area. A dust mask (e.g., N95) or a respirator with an appropriate cartridge should be used if handling powders outside of a fume hood.[2][3]	To avoid inhalation of any dust or aerosols.[1][2]

Hazard and Safety Data

While specific quantitative toxicological data for Qianhucoumarin E is limited, the parent compound, coumarin (B35378), and related compounds are known to be hazardous. The following table summarizes key hazard information for coumarins in general.

Hazard	Description	Source
Acute Oral Toxicity	Harmful if swallowed.	[3][4]
Skin Sensitization	May cause an allergic skin reaction.	[1][3]
Skin Irritation	Causes skin irritation.	[4]
Eye Irritation	Causes serious eye irritation.	[4]

Occupational Exposure Limits (OELs): There are no established OELs specifically for Qianhucoumarin E. Therefore, it is crucial to handle the compound in a manner that minimizes exposure to the lowest reasonably practicable level.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is essential for the safe handling of Qianhucoumarin E from receipt to disposal.

Receiving and Storage

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Wear appropriate PPE (gloves and safety glasses) when opening the package.

• Verify that the container is properly labeled and sealed.

• Store Qianhucoumarin E in a tightly sealed container in a cool, dry, and well-ventilated area, away from incompatible materials.[5] The recommended storage temperature is -20°C.[5]

Engineering Controls

• All handling of the solid compound and preparation of solutions should be conducted in a chemical fume hood to minimize inhalation exposure.[1][2]

• Use a ventilated balance enclosure when weighing the solid material.

Handling and Experimental Use

• Ensure all necessary PPE is worn correctly before handling the compound.

• Avoid the creation of dust when handling the solid form. Use appropriate tools, such as a spatula.[1]

• For solution preparation, add the solvent to the solid slowly to avoid splashing.

• Wash hands thoroughly with soap and water after handling, even if gloves were worn.[2]

• Do not eat, drink, or smoke in the laboratory.[2]

Disposal Plan

All waste containing Qianhucoumarin E must be treated as hazardous waste.

• Solid Waste: Contaminated disposables such as gloves, weighing papers, and pipette tips should be collected in a designated, sealed hazardous waste container.

• Liquid Waste: Solutions containing Qianhucoumarin E should be collected in a clearly labeled, sealed hazardous waste container.

• Disposal: All hazardous waste must be disposed of in accordance with institutional, local, and national regulations. Contact your institution's Environmental Health and Safety (EHS) office for specific guidance.[1]

Spill and Emergency Procedures

Small Spills

• Alert others in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand).[1]

• Collect the absorbed material into a designated hazardous waste container.[1]

• Clean the spill area with an appropriate solvent followed by soap and water.[1]

Large Spills

• Evacuate the area immediately.

• Contact your institution's EHS office or emergency response team.[1]

First Aid Measures

• If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[4]

• If on Skin: Wash with plenty of water. If skin irritation or a rash occurs, seek medical attention.[4]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[4]

• If Inhaled: Move the person to fresh air and keep them comfortable for breathing.

Visualizing Potential Biological Activity

While the specific signaling pathways of Qianhucoumarin E are not fully elucidated, extracts from Peucedanum praeruptorum, the plant from which it is derived, have been shown to possess anti-inflammatory properties. A potential mechanism for this activity is the inhibition of the NF-κB signaling pathway.

Caption: A potential mechanism of anti-inflammatory action for coumarins from P. praeruptorum.

References

• 1. caringsunshine.com [caringsunshine.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. scielo.br [scielo.br]
• 4. Toxicology and risk assessment of coumarin: focus on human data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The traditional uses, pharmacology, and phytochemistry of Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]